thiophene-2,4-dicarboxylic acid

• CAS: 36157-39-8

Core Science & Biosynthesis

Thiophene-2,4-Dicarboxylic Acid (CAS No. 36157-39-8): A Comprehensive Technical Guide for Advanced Research and Development

Introduction

Thiophene-2,4-dicarboxylic acid, identified by the CAS Number 36157-39-8, is a pivotal heterocyclic organic compound. As a disubstituted derivative of thiophene, a five-membered aromatic ring containing a sulfur atom, this molecule serves as a highly versatile building block in several scientific domains. Its rigid, planar structure, combined with the dual carboxylic acid functionalities, makes it an attractive scaffold for the rational design of novel compounds in medicinal chemistry, as well as a key monomer in the synthesis of advanced polymers and metal-organic frameworks (MOFs). The electron-rich nature of the thiophene ring and the hydrogen-bonding capabilities of the carboxyl groups impart unique physicochemical properties that are actively being exploited by researchers in drug discovery and materials science. This guide provides an in-depth exploration of its synthesis, characterization, reactivity, and applications, tailored for professionals engaged in research and development.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a compound's properties are foundational to its successful application. Thiophene-2,4-dicarboxylic acid is registered under CAS No. 36157-39-8.[1] Its structural and chemical identifiers are summarized below.

Table 1: Chemical Identity of Thiophene-2,4-Dicarboxylic Acid

Identifier	Value	Source
CAS Number	36157-39-8	PubChem[1]
IUPAC Name	thiophene-2,4-dicarboxylic acid	PubChem[1]
Molecular Formula	C₆H₄O₄S	PubChem[1]
SMILES	C1=C(SC=C1C(=O)O)C(=O)O	PubChem[1]
InChIKey	QYBBDSGVPGCWTO-UHFFFAOYSA-N	PubChem[1]
Synonyms	2,4-Thiophenedicarboxylic acid	PubChem[1]

The physicochemical properties of a molecule dictate its behavior in different chemical and biological environments, influencing factors such as solubility, reactivity, and bioavailability.

Table 2: Physicochemical Properties of Thiophene-2,4-Dicarboxylic Acid

Property	Value	Source
Molecular Weight	172.16 g/mol	PubChem[1]
Hydrogen Bond Donors	2	PubChem[1]
Hydrogen Bond Acceptors	5	PubChem[1]
Rotatable Bond Count	2	PubChem[1]
Topological Polar Surface Area	103 Ų	PubChem[1]
LogP (Computed)	1	PubChem[1]

Synthesis and Purification

The synthesis of substituted thiophenes is a well-established area of organic chemistry, though routes to specific isomers like the 2,4-dicarboxylic acid can present regiochemical challenges. A plausible and common strategy involves the selective metallation and subsequent carboxylation of a suitable thiophene precursor. Below is a representative protocol based on established organometallic principles.

Plausible Synthetic Protocol: Regioselective Dicarboxylation

This protocol outlines a potential two-step process starting from a commercially available, appropriately substituted thiophene. The choice of a directing group is crucial for achieving the desired 2,4-substitution pattern.

Step 1: Monocarboxylation of a Directed Thiophene Precursor

• Rationale: To achieve the 2,4-substitution pattern, one must start with a precursor that allows for selective functionalization at these positions. A common strategy is to use a directing group at either the 2- or 3-position that facilitates metallation at the adjacent carbon. For this protocol, we will consider a hypothetical starting material, 2-bromothiophene, and exploit differences in reactivity.

• Procedure:

  • Dissolve 2-bromothiophene (1.0 eq) in anhydrous diethyl ether or THF under an inert atmosphere (Argon or Nitrogen).

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Add n-butyllithium (1.1 eq) dropwise, maintaining the temperature below -70 °C. The lithium-halogen exchange is typically rapid at this temperature.

  • Stir the reaction mixture for 1 hour at -78 °C to ensure complete formation of 2-lithiothiophene.

  • Pour the resulting solution carefully over an excess of crushed dry ice (solid CO₂), which acts as the carboxylating agent.

  • Allow the mixture to warm to room temperature. The CO₂ will sublime, and a salt of the carboxylic acid will precipitate.

  • Quench the reaction by adding 1 M HCl (aq) until the solution is acidic (pH ~2), which protonates the carboxylate salt.

  • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield thiophene-2-carboxylic acid.

Step 2: Introduction of the Second Carboxyl Group at the 4-Position

• Rationale: The carboxylic acid group at the 2-position is a deactivating meta-director for electrophilic substitution. However, directed ortho-metallation (DoM) can be used. Treatment with a strong base like Lithium Diisopropylamide (LDA) can deprotonate the most acidic ring proton, which in this case is at the 5-position. To achieve 4-carboxylation, a different strategy, such as starting from 3-bromothiophene and performing a sequence of halogen dance followed by carboxylation, or a more complex multi-step synthesis might be required. A more direct, albeit challenging, approach from thiophene-2-carboxylic acid would be Friedel-Crafts acylation at the 4-position followed by oxidation. For this guide, we will illustrate a directed metallation pathway which is a powerful tool in thiophene chemistry.[2]

• Procedure:

  • Protect the existing carboxylic acid group of thiophene-2-carboxylic acid as a methyl ester to prevent interference from the acidic proton.

  • The resulting methyl thiophene-2-carboxylate can then be subjected to Friedel-Crafts acylation using oxalyl chloride and a Lewis acid catalyst, which preferentially directs to the 4 and 5 positions.

  • Separate the desired 4-acyl isomer.

  • Oxidize the acyl group to a carboxylic acid using a strong oxidizing agent (e.g., KMnO₄).

  • Finally, hydrolyze the methyl ester at the 2-position under basic or acidic conditions to yield the final thiophene-2,4-dicarboxylic acid.

Caption: Plausible synthetic workflow for thiophene-2,4-dicarboxylic acid.

Spectroscopic and Analytical Characterization

Table 3: Predicted Spectroscopic Data

Technique	Predicted Characteristics	Rationale
¹H NMR	Two singlets or two doublets in the aromatic region (δ 7.5-8.5 ppm). A broad singlet for carboxylic protons (>12 ppm).	The two protons on the thiophene ring (at C3 and C5) would be distinct and appear in the aromatic region, deshielded by the electron-withdrawing carboxyl groups. The exact splitting pattern (or lack thereof) would depend on the coupling constant between them. The acidic protons of the COOH groups are typically broad and downfield.
¹³C NMR	Six distinct signals. Two signals for quaternary carbons attached to COOH (δ ~135-145 ppm). Two signals for protonated ring carbons (δ ~125-135 ppm). Two signals for carboxyl carbons (δ >165 ppm).	The molecule is asymmetric, leading to six unique carbon environments. Carboxylic acid carbons are highly deshielded.[6] The carbons of the thiophene ring appear in the typical aromatic region.
FT-IR (cm⁻¹)	Broad O-H stretch (~2500-3300), C=O stretch (~1700), C=C aromatic stretches (~1530 and ~1460), C-S stretch.	The broad O-H is characteristic of hydrogen-bonded carboxylic acids. The C=O stretch is strong and sharp. The C=C stretches are characteristic of the thiophene ring.[5]
Mass Spec (MS)	Molecular Ion (M+) peak at m/z = 172.	Corresponding to the molecular weight of C₆H₄O₄S. Fragmentation would likely show loss of -OH (m/z 155) and -COOH (m/z 127).

Reactivity and Applications in Drug Development

The thiophene nucleus is considered a "privileged pharmacophore" in medicinal chemistry due to its wide range of biological activities, including anti-inflammatory, anticancer, and antibacterial properties.[7][8][9] The lipophilicity of the thiophene ring can aid in crossing biological membranes, a desirable property for many drug candidates.

Thiophene-2,4-dicarboxylic acid offers several strategic advantages as a scaffold:

• Structural Rigidity: The aromatic ring provides a rigid core, which can reduce the entropic penalty of binding to a biological target, potentially leading to higher affinity.

• Defined Exit Vectors: The carboxylic acid groups at the 2- and 4-positions provide two distinct points for chemical modification. These groups can be readily converted into esters, amides, or other functional groups to explore the chemical space around the core scaffold.

• Hydrogen Bonding: The carboxylic acids are excellent hydrogen bond donors and acceptors, enabling strong interactions with amino acid residues in protein active sites.

Workflow in Scaffold-Based Drug Discovery

The use of thiophene-2,4-dicarboxylic acid in a drug discovery program would typically follow a scaffold-based approach. The core is used as a foundation upon which diverse chemical functionalities are built to create a library of related compounds for screening.

Caption: Conceptual workflow for scaffold-based drug discovery.

Safety and Handling

As with any chemical reagent, proper safety precautions are essential when handling thiophene-2,4-dicarboxylic acid. The following information is based on data for structurally similar compounds, as specific data for the 2,4-isomer is limited.

GHS Hazard Statements (Predicted):

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Measures:

• Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.

• Handling: Avoid breathing dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

• Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.

Conclusion

Thiophene-2,4-dicarboxylic acid is a valuable and versatile chemical entity with significant potential, particularly for researchers in drug development and materials science. Its well-defined structure, featuring a rigid aromatic core and two reactive carboxylic acid groups, provides a robust platform for the synthesis of complex molecular architectures. While its synthesis requires careful control of regiochemistry, the principles of modern organic chemistry offer viable pathways. By understanding its properties, reactivity, and safety considerations, scientists can effectively leverage this compound to advance the frontiers of chemical and biomedical research.

References

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• Google Patents. (n.d.). CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method.

• Fatima, R., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. PMC, NIH. Retrieved from: [Link]

• International Journal of Pharmaceutical Research and Applications. (2025). Synthesis of thiophene and Their Pharmacological Activity. Retrieved from: [Link]

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• The Royal Society of Chemistry. (n.d.). Thioester supporting info 09-08-12. Retrieved from: [Link]

• American Chemical Society. (2026, January 11). Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid. Retrieved from: [Link]

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An In-depth Technical Guide to Thiophene-2,4-dicarboxylic Acid: Properties, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiophene-2,4-dicarboxylic acid, a member of the thiophene carboxylic acid family, presents a unique structural motif of significant interest in medicinal chemistry, materials science, and drug development. Its distinct substitution pattern on the thiophene ring offers potential for the fine-tuning of physicochemical and pharmacological properties in novel molecular entities. This guide provides a comprehensive overview of the known physical and chemical characteristics of thiophene-2,4-dicarboxylic acid, drawing comparisons with its better-studied isomers where direct experimental data is unavailable. It further explores general synthetic strategies for thiophene dicarboxylic acids and discusses the potential applications of the 2,4-isomer as a versatile building block, particularly in the design of metal-organic frameworks (MOFs) and new therapeutic agents. This document aims to serve as a foundational resource for researchers, highlighting both the established knowledge and the existing gaps in the scientific literature, thereby encouraging further investigation into this promising compound.

Introduction

Thiophene-containing molecules are a cornerstone in the development of pharmaceuticals and functional materials, with numerous FDA-approved drugs incorporating this privileged heterocyclic scaffold. The thiophene ring's bioisosteric relationship with the benzene ring, coupled with its unique electronic properties, makes it a valuable component in molecular design. Thiophene dicarboxylic acids, in particular, serve as versatile bifunctional linkers and building blocks. While the 2,5- and 3,4-isomers have been more extensively studied, thiophene-2,4-dicarboxylic acid offers a distinct arrangement of its carboxylic acid functional groups, which can lead to novel structural and functional properties in its derivatives. This guide focuses specifically on the physical and chemical properties of thiophene-2,4-dicarboxylic acid, providing a critical analysis of the available data and outlining its potential for future research and application.

Molecular Structure and Identifiers

The fundamental structure of thiophene-2,4-dicarboxylic acid consists of a central five-membered thiophene ring with carboxylic acid groups attached at the C2 and C4 positions.

Caption: Chemical structure of thiophene-2,4-dicarboxylic acid.

Key Identifiers:

• CAS Number: 36157-39-8[1]

• Molecular Formula: C₆H₄O₄S[1]

• Molecular Weight: 172.16 g/mol [1]

• IUPAC Name: thiophene-2,4-dicarboxylic acid[1]

• InChI Key: QYBBDSGVPGCWTO-UHFFFAOYSA-N[1]

• SMILES: C1=C(SC=C1C(=O)O)C(=O)O[1]

Physical Properties

Experimental data on the physical properties of thiophene-2,4-dicarboxylic acid are limited. The table below summarizes the available information, supplemented with computed data and comparative values for its isomers.

Property	Thiophene-2,4-dicarboxylic acid	Thiophene-2,5-dicarboxylic acid	Thiophene-2-carboxylic acid
Melting Point (°C)	299-304	>300 (lit.)[2]	125-127 (lit.)[3]
Boiling Point (°C)	No data available	No data available	260 (lit.)[3]
Solubility	No experimental data available. Expected to be soluble in polar organic solvents like DMSO and DMF, and sparingly soluble in water.	No quantitative data available.	Soluble in hot water, ethanol, and ether; slightly soluble in chloroform.[3] Water solubility: 80 g/L (20 °C)[3]
pKa	No experimental data available.	No experimental data available.	3.49 (at 25 °C)[3]
Appearance	No data available (likely a solid).	Solid[2]	White solid[4]

Note: The lack of comprehensive experimental data for thiophene-2,4-dicarboxylic acid necessitates further research to fully characterize its physical properties. The values for its isomers are provided for context and are not directly transferable.

Chemical Properties and Reactivity

The chemical behavior of thiophene-2,4-dicarboxylic acid is dictated by the electron-rich thiophene ring and the two carboxylic acid functional groups.

Acidity and Esterification

The carboxylic acid groups are acidic and will readily undergo deprotonation in the presence of a base. While the experimental pKa values are not available, they are expected to be influenced by the electron-withdrawing nature of the second carboxylic acid group and the electronic properties of the thiophene ring.

Esterification of the carboxylic acid groups is a key reaction for the synthesis of derivatives. This can be achieved through standard methods, such as Fischer esterification with an alcohol in the presence of an acid catalyst. The reactivity of each carboxylic acid group in esterification may differ due to their different positions on the thiophene ring.

Caption: Conceptual workflow for the esterification of thiophene-2,4-dicarboxylic acid.

Reactions of the Thiophene Ring

The thiophene ring is susceptible to electrophilic substitution reactions. The positions of substitution will be directed by the existing carboxylic acid groups, which are deactivating and meta-directing. However, the inherent reactivity of the thiophene ring, which favors substitution at the α-positions (C2 and C5), will also play a role. The interplay of these electronic effects makes the prediction of substitution patterns complex and warrants experimental investigation.

Spectroscopic Characterization

• ¹H NMR: The spectrum is expected to show two distinct signals for the two protons on the thiophene ring, likely in the aromatic region (δ 7-9 ppm). The exact chemical shifts and coupling constants would be valuable for confirming the substitution pattern. For comparison, the protons on the thiophene ring of thiophene-2,5-dicarboxylic acid appear at approximately 7.7 ppm[5].

• ¹³C NMR: The spectrum should display six signals: four for the thiophene ring carbons and two for the carboxyl carbons. The chemical shifts of the ring carbons will be influenced by the substitution pattern.

• Infrared (IR) Spectroscopy: Key vibrational bands are expected for the O-H stretching of the carboxylic acid (a broad band around 2500-3300 cm⁻¹), the C=O stretching of the carboxylic acid (around 1700 cm⁻¹), and C-S stretching of the thiophene ring. For polyesters containing thiophene-2,5-dicarboxylic acid, the thiophene moiety shows a C-H stretching band at 3105 cm⁻¹ and C=C stretching bands at 1531 and 1460 cm⁻¹[6].

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (172.16 g/mol ). Fragmentation patterns would likely involve the loss of CO₂ and other characteristic fragments of the thiophene ring.

Synthesis

A potential synthetic route could involve the selective functionalization of a pre-existing thiophene derivative. For example, methods for the synthesis of halogenated 2-thiophenecarboxylic acid derivatives have been developed and could potentially be adapted.[7]

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An In-Depth Technical Guide to the Synthesis of Thiophene-2,4-dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiophene-2,4-dicarboxylic acid is a valuable heterocyclic building block in medicinal chemistry and materials science, serving as a rigid scaffold for the synthesis of a diverse range of pharmacologically active compounds and functional polymers. This technical guide provides a comprehensive overview of the synthetic routes to this important molecule, with a particular focus on practical and efficient laboratory-scale preparations. We will delve into the strategic considerations for constructing the thiophene ring with the desired 2,4-disubstitution pattern, as well as methods for the functionalization of pre-existing thiophene cores. This guide will offer detailed, step-by-step protocols, mechanistic insights, and a comparative analysis of different synthetic strategies to empower researchers in their pursuit of novel thiophene-based molecules.

Introduction: The Significance of the Thiophene-2,4-dicarboxylic Acid Scaffold

The thiophene nucleus is a privileged scaffold in drug discovery, present in numerous approved pharmaceuticals. Its unique electronic properties and ability to engage in various non-covalent interactions make it an attractive bioisostere for the phenyl ring. The disubstituted nature of thiophene-2,4-dicarboxylic acid, with two carboxylic acid moieties positioned at opposite ends of the thiophene ring, provides a versatile platform for the construction of complex molecular architectures. These carboxylic acid groups can be readily converted into a wide array of functional groups, including esters, amides, and acid chlorides, enabling the facile synthesis of libraries of derivatives for structure-activity relationship (SAR) studies. Furthermore, the rigid and planar nature of the thiophene core imparts conformational constraint, which can be advantageous in designing ligands with high affinity and selectivity for their biological targets.

Strategic Approaches to the Synthesis of Thiophene-2,4-dicarboxylic Acid

The synthesis of thiophene-2,4-dicarboxylic acid can be broadly categorized into two main strategies:

• De Novo Ring Synthesis: Building the thiophene ring from acyclic precursors with the desired substitution pattern already in place.

• Functionalization of a Pre-formed Thiophene Ring: Starting with a commercially available or readily accessible thiophene derivative and introducing the carboxylic acid functionalities at the 2- and 4-positions.

This guide will focus on the latter approach, as it often provides a more direct and efficient route to the target molecule, leveraging the availability of suitable starting materials.

Recommended Synthetic Pathway: From 4-Bromothiophene-2-carboxylic Acid

A highly practical and recommended route to thiophene-2,4-dicarboxylic acid commences with the commercially available 4-bromothiophene-2-carboxylic acid . This strategy hinges on the selective conversion of the bromo substituent at the 4-position into a carboxylic acid group. Two primary methods for this transformation will be discussed in detail: cyanation followed by hydrolysis and lithiation-carboxylation .

Route A: Cyanation Followed by Hydrolysis

This two-step sequence is a classic and reliable method for the introduction of a carboxylic acid group.

The conversion of the aryl bromide to a nitrile can be effectively achieved using a palladium-catalyzed cyanation reaction.

Reaction Scheme:

[Thiophene ring with COOH at C2 and CN at C4] + NaOH (aq) -> [Thiophene ring with COONa at C2 and COONa at C4] --(H3O+)--> [Thiophene ring with COOH at C2 and COOH at C4]```

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 4-cyanothiophene-2-carboxylic acid (1.0 eq) in an aqueous solution of sodium hydroxide (excess).

• Hydrolysis: The mixture is heated to reflux until the evolution of ammonia gas ceases, indicating the completion of the hydrolysis.

• Work-up and Isolation: The reaction mixture is cooled, and any unreacted starting material or byproducts are removed by extraction with an organic solvent. The aqueous layer is then acidified with a mineral acid (e.g., concentrated HCl) to a pH of approximately 1-2. The precipitated thiophene-2,4-dicarboxylic acid is collected by filtration, washed with cold water, and dried under vacuum.

Self-Validating System:

• The evolution of ammonia gas during the basic hydrolysis provides a clear and simple indicator of reaction progress.

• The final product's purity can be readily assessed by its melting point and spectroscopic techniques (NMR, IR).

Route B: Lithiation and Carboxylation

This one-pot method offers a more direct conversion of the bromo group to a carboxylic acid, but requires careful control of reaction conditions due to the use of highly reactive organolithium reagents. A key consideration is the presence of the acidic proton of the existing carboxylic acid group, which will react with the organolithium reagent. Therefore, at least two equivalents of the lithiating agent are required.

Reaction Scheme:

Experimental Protocol:

• Reaction Setup: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve 4-bromothiophene-2-carboxylic acid (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Lithiation: Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add n-butyllithium (2.2 eq) dropwise, maintaining the temperature below -70 °C. The first equivalent will deprotonate the carboxylic acid, and the second will perform the lithium-halogen exchange.

• Carboxylation: After stirring for a short period at -78 °C, bubble dry carbon dioxide gas through the solution or add freshly crushed dry ice.

• Work-up and Isolation: Allow the reaction mixture to warm to room temperature. Quench the reaction by adding water, followed by acidification with hydrochloric acid. The product is then extracted with an organic solvent, and the organic layer is dried and concentrated. The crude thiophene-2,4-dicarboxylic acid can be purified by recrystallization.

Expertise & Experience Insights:

• Strictly Anhydrous Conditions: The success of this reaction is highly dependent on the complete exclusion of moisture and air, as organolithium reagents are extremely reactive.

• Temperature Control: Maintaining a very low temperature (-78 °C) during the lithiation step is critical to prevent side reactions, such as the decomposition of the organolithium intermediate.

• Excess Reagent: Using a slight excess of n-butyllithium ensures complete deprotonation and lithium-halogen exchange.

Comparative Analysis of Synthetic Routes

Parameter	Route A: Cyanation and Hydrolysis	Route B: Lithiation and Carboxylation
Number of Steps	Two	One (in principle)
Reagents	Palladium catalyst, CuCN, NaOH	n-BuLi, CO2
Reaction Conditions	High temperatures for cyanation	Cryogenic temperatures for lithiation
Yields	Generally good to excellent	Can be high, but sensitive to conditions
Scalability	More readily scalable	Requires specialized equipment for large scale
Safety Considerations	Use of toxic cyanide salts	Use of pyrophoric n-BuLi

Visualization of Synthetic Pathways

Workflow for Route A: Cyanation and Hydrolysis

Caption: Synthetic workflow for Route A.

Workflow for Route B: Lithiation and Carboxylation

Caption: Synthetic workflow for Route B.

Conclusion

This technical guide has outlined two robust and practical synthetic routes to thiophene-2,4-dicarboxylic acid, a key building block for drug discovery and materials science. The choice between the cyanation/hydrolysis pathway and the lithiation/carboxylation method will depend on the specific laboratory capabilities, scale of the synthesis, and safety considerations. Both routes, when executed with care and precision, provide reliable access to this valuable compound. The detailed protocols and mechanistic insights provided herein are intended to serve as a valuable resource for researchers, enabling them to confidently synthesize thiophene-2,4-dicarboxylic acid and explore its potential in their respective fields.

References

• Palladium-Catalyzed Cyanation of Aryl Halides. Chemical Reviews, 2011 , 111 (3), pp 2177–2250. [Link]

• Hydrolysis of Nitriles to Carboxylic Acids. Organic Chemistry Portal. [Link]

• Lithium-Halogen Exchange. Organic Chemistry Portal. [Link]

• Thiophene-2-carboxylic acid. Wikipedia. [Link] 5[1]. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry, 2016 , 12, 2536–2544. [Link]

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Navigating the Solubility Landscape of Thiophene-2,4-dicarboxylic Acid: A Technical Guide for Researchers

Foreword: Charting Unexplored Territory

In the realm of drug discovery and materials science, a thorough understanding of a compound's physicochemical properties is paramount. Thiophene-2,4-dicarboxylic acid, a heterocyclic compound with significant potential in the synthesis of novel therapeutic agents and functional polymers, presents a compelling case for detailed characterization. However, a comprehensive, publicly available dataset on its solubility in common laboratory solvents remains elusive. This guide, therefore, serves as both a predictive analysis and a practical manual for the modern researcher. We will delve into the theoretical underpinnings of its expected solubility, provide a robust experimental framework for its empirical determination, and empower scientists to navigate the formulation and application of this promising molecule with confidence.

The Molecular Profile of Thiophene-2,4-dicarboxylic Acid: A Structural Perspective on Solubility

Thiophene-2,4-dicarboxylic acid (C₆H₄O₄S) is a fascinating molecule characterized by a five-membered aromatic thiophene ring bearing two carboxylic acid functional groups at the 2 and 4 positions.[1] This unique arrangement of a relatively non-polar aromatic core and highly polar, acidic functionalities dictates its solubility behavior.

The fundamental principle governing solubility is "like dissolves like," which underscores the importance of intermolecular forces.[2] A solute's ability to dissolve in a solvent is a function of the energetic balance between solute-solute, solvent-solvent, and solute-solvent interactions. For dissolution to occur, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions.

In the case of thiophene-2,4-dicarboxylic acid, the two carboxylic acid groups are the primary drivers of its solubility in polar solvents. These groups can act as both hydrogen bond donors (from the hydroxyl proton) and acceptors (from the carbonyl and hydroxyl oxygens). This capacity for strong hydrogen bonding is a key factor in its interaction with protic solvents like water and alcohols.

Conversely, the thiophene ring, while containing a heteroatom, is a predominantly non-polar, hydrophobic moiety.[3] This part of the molecule will have more favorable interactions with non-polar solvents through weaker van der Waals forces. The overall solubility of thiophene-2,4-dicarboxylic acid in any given solvent will, therefore, be a delicate interplay between the hydrophilic character of its carboxylic acid groups and the hydrophobic nature of its thiophene backbone.

Predicted Solubility Profile in Common Laboratory Solvents

In the absence of specific experimental data, we can predict the solubility of thiophene-2,4-dicarboxylic acid based on its structural features and established solubility principles.

Solvent Class	Common Examples	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Moderately to Highly Soluble	The two carboxylic acid groups can form strong hydrogen bonds with the solvent molecules. Solubility in water is expected to be significant, and it will likely be soluble in lower-chain alcohols.
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetone	Highly Soluble	These solvents are strong hydrogen bond acceptors and can effectively solvate the carboxylic acid groups. DMSO, in particular, is an excellent solvent for many organic acids.[4][5]
Non-Polar	Hexane, Toluene, Diethyl Ether	Slightly Soluble to Insoluble	The non-polar nature of these solvents will not favorably interact with the highly polar carboxylic acid groups. The hydrophobic thiophene ring alone is unlikely to drive significant dissolution.
Aqueous Basic	5% Sodium Hydroxide (NaOH), 5% Sodium Bicarbonate (NaHCO₃)	Highly Soluble	As a dicarboxylic acid, it will readily deprotonate in the presence of a base to form a highly polar and water-soluble dicarboxylate salt.[6]
Aqueous Acidic	5% Hydrochloric Acid (HCl)	Low Solubility	In an acidic solution, the carboxylic acid groups will remain protonated, thus limiting its solubility in the aqueous medium.

A Standardized Protocol for the Experimental Determination of Solubility

To empower researchers to generate precise and reliable solubility data, the following standardized shake-flask method is recommended.[7] This protocol is designed to be a self-validating system, ensuring the generation of high-quality, reproducible results.

Materials and Equipment

• Thiophene-2,4-dicarboxylic acid (high purity)

• Selected solvents (analytical grade)

• Scintillation vials or glass test tubes with screw caps

• Analytical balance (readable to 0.1 mg)

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• Syringe filters (0.22 µm, solvent-compatible)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Experimental Workflow

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spectroscopic data (NMR, IR, Mass) of thiophene-2,4-dicarboxylic acid

An In-depth Technical Guide to the Spectroscopic Characterization of Thiophene-2,4-dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Preamble: The Analytical Imperative for Thiophene-2,4-dicarboxylic Acid

Thiophene-2,4-dicarboxylic acid is a heterocyclic compound of significant interest in medicinal chemistry and materials science. As a substituted thiophene, it serves as a versatile building block, or scaffold, for the synthesis of novel compounds with potential therapeutic activities and advanced material properties.[1][2] The precise arrangement of its two carboxylic acid groups on the thiophene ring dictates its chemical reactivity, steric profile, and ability to coordinate with metal centers or form hydrogen bonds.

Therefore, unambiguous structural confirmation is paramount. This guide provides an in-depth exploration of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—required to fully characterize this molecule. We move beyond a mere listing of data, delving into the causality behind experimental choices and the logic of spectral interpretation, equipping the modern researcher with a robust analytical framework.

Molecular Structure and Isomeric Identity

The foundational step in any analysis is understanding the molecule's connectivity. Thiophene-2,4-dicarboxylic acid has the molecular formula C₆H₄O₄S and a molecular weight of 172.16 g/mol .[3] Its structure consists of a five-membered thiophene ring substituted with carboxylic acid groups at positions 2 and 4.

Figure 1: Molecular Structure of Thiophene-2,4-dicarboxylic Acid.

This specific substitution pattern gives rise to a unique spectroscopic fingerprint, which we will now dissect.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Proton and Carbon Skeleton

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity and chemical environment of atoms in an organic molecule. For thiophene-2,4-dicarboxylic acid, both ¹H and ¹³C NMR are essential for unambiguous identification.

Expertise in Action: Experimental Protocol

The choice of solvent and experimental parameters is critical for acquiring high-quality NMR data, especially for carboxylic acids which have exchangeable protons.

Protocol: Acquiring NMR Spectra of Thiophene-2,4-dicarboxylic Acid

• Sample Preparation: Accurately weigh approximately 5-10 mg of the dried compound. Dissolve the sample in ~0.7 mL of a suitable deuterated solvent, such as Dimethyl Sulfoxide-d₆ (DMSO-d₆).

  • Causality: DMSO-d₆ is chosen for its excellent ability to dissolve polar carboxylic acids and because its residual solvent peak does not obscure key signals. Importantly, it slows down the proton exchange rate of the acidic -OH protons, often allowing them to be observed as broad singlets.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for superior signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Tune and shim the instrument to ensure magnetic field homogeneity.

  • Acquire a standard one-pulse ¹H spectrum. A spectral width of 16 ppm is typically sufficient.

  • Set the number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Switch the probe to the ¹³C channel.

  • Acquire a proton-decoupled ¹³C spectrum using a standard pulse program (e.g., zgpg30).

  • A wider spectral width (e.g., 220 ppm) is required.

  • A larger number of scans (e.g., 1024 or more) and a relaxation delay (d1) of 2 seconds are necessary due to the lower natural abundance of ¹³C and the long relaxation times of quaternary carbons.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Reference the spectra to the residual solvent peak (DMSO-d₆: δH ≈ 2.50 ppm; δC ≈ 39.52 ppm).

Data Interpretation and Analysis

2.2.1 ¹H NMR Spectrum (Predicted)

The molecule has two distinct aromatic protons and two acidic carboxylic acid protons.

• Aromatic Region (δ 7.5 - 9.0 ppm): The two protons on the thiophene ring, H-3 and H-5, are in different chemical environments. Both are deshielded by the adjacent electron-withdrawing carboxylic acid groups. They will appear as two distinct doublets due to mutual coupling.

• Acidic Proton Region (δ > 12 ppm): The two carboxylic acid protons are expected to appear as a single, broad singlet at a very downfield chemical shift. Its integration should correspond to two protons.

2.2.2 ¹³C NMR Spectrum (Predicted)

The molecule possesses six unique carbon atoms.

• Carboxylic Carbons (δ 160 - 175 ppm): The carbons of the two C=O groups will appear in the typical downfield region for carboxylic acids.[4]

• Aromatic Carbons (δ 120 - 150 ppm): The four carbons of the thiophene ring will give rise to four distinct signals. The carbons directly attached to the electron-withdrawing carboxylic acid groups (C2 and C4) are expected to be the most downfield in this region. The protonated carbons (C3 and C5) will appear more upfield.

Summary of NMR Data

Technique	Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H NMR	> 12.0	Broad Singlet	2 x -COOH
¹H NMR	8.0 - 8.5	Doublet	H-3 or H-5
¹H NMR	7.8 - 8.2	Doublet	H-5 or H-3
¹³C NMR	165 - 170	Singlet	C4-C OOH
¹³C NMR	162 - 167	Singlet	C2-C OOH
¹³C NMR	140 - 148	Singlet	C2 or C4 (ipso-carbons)
¹³C NMR	138 - 145	Singlet	C4 or C2 (ipso-carbons)
¹³C NMR	130 - 135	Singlet	C5
¹³C NMR	128 - 133	Singlet	C3

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy excels at identifying the functional groups present in a molecule by probing their characteristic vibrational frequencies.

Protocol: Acquiring an FTIR Spectrum

Method: Attenuated Total Reflectance (ATR)

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-moistened swab (e.g., isopropanol) and allowing it to dry completely.

• Background Scan: Record a background spectrum of the empty ATR stage. This is a critical self-validating step that subtracts atmospheric (H₂O, CO₂) and instrument-related absorbances from the sample spectrum.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Lower the press arm to ensure firm contact between the sample and the crystal. Initiate the scan. A typical range is 4000-400 cm⁻¹. Co-adding 16 or 32 scans is standard for good signal quality.[5]

• Cleaning: Thoroughly clean the crystal and press arm after the measurement.

Data Interpretation and Analysis

The IR spectrum of thiophene-2,4-dicarboxylic acid is dominated by the features of the carboxylic acid groups and the thiophene ring.

Figure 2: Key Vibrational Modes for Thiophene-2,4-dicarboxylic Acid.

Summary of IR Data

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
3300 - 2500	Broad, Strong	O-H stretch of hydrogen-bonded carboxylic acid dimer
~3105	Medium	Aromatic C-H stretch from the thiophene ring[6]
~1700	Very Strong	C=O stretch of the carboxylic acid groups[6]
~1531, ~1460	Medium	Antisymmetric and symmetric C=C stretching of the thiophene ring[6]
1300 - 1200	Strong	In-plane O-H bend and C-O stretch coupling
900 - 700	Medium	C-H out-of-plane bending vibrations[7]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of a compound and offers structural clues through the analysis of its fragmentation patterns upon ionization.

Protocol: Acquiring an Electron Ionization (EI) Mass Spectrum

• Sample Introduction: Introduce a small quantity of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples.

• Ionization: Volatilize the sample using heat under high vacuum. Bombard the gaseous molecules with a high-energy electron beam (standardly 70 eV). This process ejects an electron, forming a radical cation known as the molecular ion (M⁺•).

• Mass Analysis: Accelerate the generated ions into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: Detect the separated ions to generate the mass spectrum, which is a plot of relative ion abundance versus m/z.

Data Interpretation and Analysis

The analysis begins with identifying the molecular ion peak and then rationalizing the major fragment ions.

• Molecular Ion (M⁺•): For thiophene-2,4-dicarboxylic acid (C₆H₄O₄S), the molecular ion peak is expected at m/z 172 . This peak confirms the molecular weight of the compound.

• Key Fragmentation Pathways: Aromatic carboxylic acids undergo characteristic fragmentations.[8][9] The primary fragmentations involve losses from the carboxyl groups.

Figure 3: Proposed EI-MS Fragmentation Pathway.

Summary of Mass Spectrometry Data

m/z Value	Proposed Fragment	Formula of Loss
172	[M]⁺•	-
155	[M - •OH]⁺	•OH
154	[M - H₂O]⁺•	H₂O
128	[M - CO₂]⁺•	CO₂
127	[M - •COOH]⁺	•COOH
83	[M - CO₂ - •COOH]⁺	CO₂, •COOH

Conclusion: A Synergistic Approach to Structural Elucidation

The comprehensive characterization of thiophene-2,4-dicarboxylic acid is achieved not by a single technique, but by the synergistic integration of NMR, IR, and Mass Spectrometry. IR confirms the presence of the essential carboxylic acid and thiophene functional groups. Mass spectrometry verifies the molecular weight and provides a fragmentation map consistent with the proposed structure. Finally, NMR spectroscopy delivers the definitive proof of the 2,4-substitution pattern by revealing the precise connectivity and environment of each carbon and hydrogen atom. This triad of analytical techniques provides a self-validating system, ensuring the highest degree of scientific integrity for researchers in drug discovery and materials science.

References

• American Chemical Society. (2026). Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid. ACS Applied Polymer Materials.

• PubChem. (n.d.). 2-Thiophenecarboxylic acid. National Center for Biotechnology Information. Available at: [Link]

• MDPI. (n.d.). DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives. Chemproc. Available at: [Link]

• ResearchGate. (n.d.). FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. Available at: [Link]

• PubChem. (n.d.). Thiophene-2,4-dicarboxylic acid. National Center for Biotechnology Information. Available at: [Link]

• IOSR Journal. (n.d.). Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. Available at: [Link]

• ResearchGate. (2025). Synthesis, properties and biological activity of thiophene: A review. Available at: [Link]

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• ResearchGate. (n.d.). THE MASS SPECTRA OF SOME SUBSTITUTED THIOPHENE-2-CARBOXYLIC ACIDS. Available at: [Link]

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• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

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Thiophene-2,4-dicarboxylic Acid: A Comprehensive Technical Guide to its Synthesis, History, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive overview of thiophene-2,4-dicarboxylic acid, a key heterocyclic compound with significant and expanding applications in medicinal chemistry and materials science. This document delves into the historical context of its parent molecule, thiophene, explores the nuanced methodologies of its synthesis, details its analytical characterization, and surveys its current and future applications. Particular emphasis is placed on its role as a versatile building block in the development of novel pharmaceuticals and advanced materials such as metal-organic frameworks (MOFs) and high-performance polymers.

Introduction: The Thiophene Scaffold

Thiophene, a five-membered aromatic heterocycle containing a sulfur atom, is a cornerstone in the field of organic chemistry. Its discovery in 1883 by Victor Meyer was a serendipitous event that arose from the investigation of impurities in benzene. The structural similarity of thiophene to benzene, particularly its aromaticity, allows it to act as a bioisostere in medicinal chemistry, where the replacement of a benzene ring with a thiophene ring can lead to enhanced biological activity and improved pharmacokinetic profiles. Thiophene and its derivatives have found widespread use in the development of drugs for a variety of therapeutic areas, including oncology, infectious diseases, and neurology.[1]

The introduction of carboxylic acid functional groups onto the thiophene ring dramatically increases its utility as a versatile synthetic intermediate. Thiophenedicarboxylic acids, in particular, serve as crucial linkers in the construction of complex molecular architectures. While thiophene-2,5-dicarboxylic acid has been extensively studied, the 2,4-isomer is gaining increasing attention for its unique structural and electronic properties.

The Genesis of Thiophene-2,4-dicarboxylic Acid: A Historical Perspective

While the precise moment of the first synthesis of thiophene-2,4-dicarboxylic acid is not as famously documented as the discovery of thiophene itself, its emergence is intrinsically linked to the broader development of thiophene chemistry. Early synthetic efforts in the late 19th and early 20th centuries focused on the functionalization of the thiophene ring.

The initial preparations of thiophenedicarboxylic acids were often challenging, yielding mixtures of isomers that were difficult to separate and characterize with the analytical techniques of the era. The development of more sophisticated synthetic and analytical methods in the mid-20th century, such as chromatography and spectroscopy, was crucial for the isolation and definitive identification of specific isomers like thiophene-2,4-dicarboxylic acid.

A plausible early approach to thiophene-2,4-dicarboxylic acid would have involved the oxidation of a corresponding dialkylthiophene or a thiophene bearing other oxidizable side chains at the 2- and 4-positions. Another classical approach involves the carbonation of a di-lithiated or di-Grignard reagent of a suitably substituted thiophene.

Synthetic Methodologies: From Classical Approaches to Modern Innovations

The synthesis of thiophene-2,4-dicarboxylic acid can be approached through several strategic pathways. The choice of method often depends on the availability of starting materials, desired scale, and required purity.

General Strategies for Thiophene Ring Formation

The construction of the thiophene ring itself is a well-established field with several named reactions that can be adapted to produce precursors for thiophene-2,4-dicarboxylic acid. These include:

• Paal-Knorr Thiophene Synthesis: This classical method involves the reaction of a 1,4-dicarbonyl compound with a sulfurizing agent like phosphorus pentasulfide or Lawesson's reagent.[2] By choosing an appropriately substituted 1,4-dicarbonyl compound, one can introduce the precursors to the carboxylic acid groups.

• Gewald Aminothiophene Synthesis: This versatile reaction allows for the synthesis of 2-aminothiophenes from a ketone or aldehyde, an active methylene nitrile, and elemental sulfur.[2] The resulting amino group can then be further transformed into a carboxylic acid.

• Fiesselmann Thiophene Synthesis: This method involves the condensation of thioglycolic acid derivatives with acetylenic compounds.

Functionalization of Pre-existing Thiophene Rings

A more common and often more direct approach is the functionalization of a pre-formed thiophene ring.

A robust and widely used method for introducing carboxylic acid groups onto a thiophene ring is through metalation followed by quenching with carbon dioxide.

Caption: General workflow for the synthesis of thiophene-2,4-dicarboxylic acid via metalation and carbonation.

Experimental Protocol: Synthesis of Thiophene-2,4-dicarboxylic Acid via Doble Lithiation of Thiophene

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet is charged with a solution of thiophene in anhydrous tetrahydrofuran (THF).

• Metalation: The solution is cooled to -78 °C in a dry ice/acetone bath. Two equivalents of n-butyllithium (n-BuLi) in hexanes are added dropwise via the dropping funnel, maintaining the temperature below -70 °C. The reaction mixture is stirred at this temperature for 1-2 hours.

• Carbonation: Dry carbon dioxide gas is bubbled through the solution, or the solution is poured over crushed dry ice. The reaction is allowed to warm to room temperature overnight.

• Workup: The reaction mixture is quenched with water. The aqueous layer is separated and washed with an organic solvent (e.g., diethyl ether) to remove any unreacted starting material.

• Acidification and Isolation: The aqueous layer is acidified with a mineral acid (e.g., HCl) to precipitate the crude thiophene-2,4-dicarboxylic acid.

• Purification: The crude product is collected by filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent system (e.g., water or ethanol/water).

Causality behind Experimental Choices:

• Anhydrous Conditions: Organolithium reagents like n-BuLi are extremely reactive towards protic sources, including water. Therefore, all glassware must be dried, and anhydrous solvents must be used to prevent quenching of the reagent.

• Low Temperature: The lithiation of thiophene is highly exothermic. Maintaining a low temperature (-78 °C) is crucial to control the reaction, prevent side reactions, and ensure the regioselective formation of the desired dianion.

• Inert Atmosphere: An inert atmosphere (e.g., nitrogen or argon) is necessary to prevent the reaction of the organolithium intermediates with atmospheric oxygen and moisture.

Another viable route involves the oxidation of a thiophene ring bearing substituents at the 2- and 4-positions that are susceptible to oxidation to carboxylic acids, such as alkyl or formyl groups.

Caption: Oxidation of a 2,4-disubstituted thiophene to the corresponding dicarboxylic acid.

Experimental Protocol: Oxidation of 2,4-Dimethylthiophene

• Reaction Setup: A round-bottom flask is charged with 2,4-dimethylthiophene and a suitable solvent, such as water or a mixture of pyridine and water.

• Oxidation: A strong oxidizing agent, such as potassium permanganate (KMnO₄), is added portion-wise to the stirred solution. The reaction is often heated to reflux to drive it to completion. The progress of the reaction can be monitored by the disappearance of the purple color of the permanganate.

• Workup: After the reaction is complete, the excess oxidizing agent is quenched (e.g., with sodium bisulfite). The manganese dioxide byproduct is removed by filtration.

• Isolation: The filtrate is acidified with a mineral acid to precipitate the thiophene-2,4-dicarboxylic acid.

• Purification: The crude product is collected by filtration and recrystallized.

Causality behind Experimental Choices:

• Choice of Oxidizing Agent: Potassium permanganate is a powerful and relatively inexpensive oxidizing agent capable of converting alkyl side chains on aromatic rings to carboxylic acids. The choice of solvent and reaction temperature is critical to achieve a good yield without degrading the thiophene ring.

• pH Control: The oxidation is typically carried out under basic or neutral conditions. Acidification is necessary in the workup step to protonate the carboxylate salts and precipitate the dicarboxylic acid.

Analytical Characterization

The definitive identification of thiophene-2,4-dicarboxylic acid relies on a combination of spectroscopic and analytical techniques.

Technique	Expected Observations
¹H NMR	Two distinct signals in the aromatic region, each integrating to one proton, corresponding to the protons at the 3- and 5-positions. A broad singlet for the two carboxylic acid protons.
¹³C NMR	Six distinct signals: four for the thiophene ring carbons (two quaternary and two methine) and two for the carboxyl carbons.
Infrared (IR) Spectroscopy	A broad O-H stretching band for the carboxylic acid groups (around 2500-3300 cm⁻¹). A sharp C=O stretching band for the carbonyls (around 1680-1710 cm⁻¹).
Mass Spectrometry (MS)	A molecular ion peak corresponding to the molecular weight of thiophene-2,4-dicarboxylic acid (C₆H₄O₄S, M.W. = 172.16 g/mol ).
Melting Point	A sharp and reproducible melting point is indicative of high purity.

Applications in Drug Development and Medicinal Chemistry

The thiophene nucleus is a privileged scaffold in medicinal chemistry, and the introduction of carboxylic acid groups provides handles for further derivatization and interaction with biological targets. Thiophene-2,4-dicarboxylic acid and its derivatives have been explored as components of various biologically active molecules. The carboxylic acid groups can participate in hydrogen bonding and ionic interactions with amino acid residues in protein binding sites.

While specific drugs containing the thiophene-2,4-dicarboxylic acid core are not as prevalent as those with other thiophene substitutions, its use as a building block in drug discovery programs is an active area of research. Its rigid structure and defined vectoral arrangement of functional groups make it an attractive scaffold for designing enzyme inhibitors and receptor antagonists.

Applications in Materials Science

The rigid, planar structure and the presence of two carboxylic acid groups make thiophene-2,4-dicarboxylic acid an excellent building block for the synthesis of advanced materials.

Metal-Organic Frameworks (MOFs)

Metal-organic frameworks are crystalline materials constructed from metal ions or clusters linked by organic ligands. Thiophenedicarboxylic acids are particularly interesting as linkers due to the potential for the sulfur atom to interact with the metal centers and the ability of the thiophene ring to impart desirable electronic and photophysical properties to the resulting framework.

Thiophene-2,4-dicarboxylic acid can be used to construct MOFs with specific topologies and pore environments. These materials have potential applications in:

• Gas Storage and Separation: The defined pore sizes and chemical functionality of the pores can be tailored for the selective adsorption of gases like carbon dioxide and hydrogen.

• Catalysis: The metal centers and the organic linkers can both act as catalytic sites.

• Sensing: The photoluminescent properties of the thiophene ring can be modulated by the presence of guest molecules, enabling the development of chemical sensors.[3]

Caption: Schematic representation of the formation of a metal-organic framework using thiophene-2,4-dicarboxylic acid as a linker and its potential applications.

High-Performance Polymers

Dicarboxylic acids are fundamental monomers in the synthesis of polyesters and polyamides. Thiophene-2,4-dicarboxylic acid can be incorporated into polymer backbones to enhance their thermal stability, mechanical strength, and electronic properties. The rigidity of the thiophene ring can lead to polymers with high glass transition temperatures and good dimensional stability. Furthermore, the sulfur atom and the aromatic system can impart conductivity or semi-conductivity to the resulting polymers, making them suitable for applications in organic electronics.

Conclusion and Future Outlook

Thiophene-2,4-dicarboxylic acid, a seemingly simple heterocyclic compound, stands as a testament to the enduring importance of thiophene chemistry. While its history is not as prominently recorded as that of its parent molecule, its synthetic accessibility and versatile functionality have positioned it as a valuable building block in modern chemical research. For medicinal chemists, it offers a rigid scaffold for the design of targeted therapeutics. For materials scientists, it provides a unique linker for the construction of functional materials with tailored properties. As the demand for novel drugs and advanced materials continues to grow, the exploration of the full potential of thiophene-2,4-dicarboxylic acid and its derivatives is poised to be a fruitful and exciting area of scientific inquiry.

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A Senior Application Scientist's Guide to the Theoretical Exploration of Thiophene-2,4-dicarboxylic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Rationale for a Computational Deep Dive

Thiophene-2,4-dicarboxylic acid, a seemingly simple heterocyclic compound, holds significant potential in the realms of medicinal chemistry and materials science. Its rigid, aromatic scaffold, decorated with two carboxylic acid groups, offers a versatile platform for the design of novel pharmaceuticals, functional polymers, and coordination complexes. However, a thorough understanding of its intrinsic molecular properties is paramount to unlocking its full potential. This is where theoretical calculations, a cornerstone of modern chemical research, provide an indispensable toolkit.

This in-depth technical guide eschews a rigid, templated approach. Instead, it is structured to mirror the logical workflow of a computational investigation, offering not just the "how" but, more critically, the "why" behind each step. As a senior application scientist, my goal is to impart not just a protocol, but a field-proven methodology for the theoretical characterization of this promising molecule.

The Computational Microscope: Choosing the Right Tools for the Job

The bedrock of any reliable theoretical study is the selection of an appropriate computational method. For organic molecules such as thiophene-2,4-dicarboxylic acid, Density Functional Theory (DFT) has consistently demonstrated a favorable balance between computational cost and accuracy.[1] Specifically, the B3LYP hybrid functional, which incorporates a portion of the exact Hartree-Fock exchange, has proven to be a robust choice for predicting the geometries and vibrational frequencies of a wide array of organic systems.

To accurately describe the electronic distribution, particularly around the electronegative oxygen and sulfur atoms and to account for potential diffuse electronic character, a sufficiently flexible basis set is crucial. The Pople-style 6-311++G(d,p) basis set is a well-regarded choice for such applications. The inclusion of diffuse functions ("++") on both heavy atoms and hydrogens is important for describing anions and systems with lone pairs, while the polarization functions ("(d,p)") allow for greater flexibility in describing bonding environments.[2]

This guide will, therefore, be predicated on the B3LYP/6-311++G(d,p) level of theory as our primary computational tool, a choice well-supported by numerous studies on related thiophene derivatives.

The Digital Synthesis: A Step-by-Step Computational Workflow

Our theoretical investigation of thiophene-2,4-dicarboxylic acid will proceed through a series of logical steps, each building upon the last to construct a comprehensive molecular portrait.

Caption: A logical workflow for the theoretical characterization of thiophene-2,4-dicarboxylic acid.

In Silico Architecture: Geometry Optimization

The first and most fundamental step is to determine the most stable three-dimensional arrangement of atoms in the molecule—its equilibrium geometry. This is achieved through a process of geometry optimization, where the computational software systematically adjusts the bond lengths, bond angles, and dihedral angles to find the structure with the lowest possible energy.

Experimental Protocol: Geometry Optimization

• Input Structure Generation: Construct an initial 3D model of thiophene-2,4-dicarboxylic acid using a molecular builder. Ensure correct atom connectivity.

• Computational Setup:

  • Select the B3LYP functional.

  • Choose the 6-311++G(d,p) basis set.

  • Specify a geometry optimization task.

  • Run the calculation in a vacuum or with a solvent model (e.g., PCM for water or DMSO) to simulate solution-phase conditions.

• Convergence Criteria: The optimization is complete when the forces on the atoms and the change in energy between successive steps fall below a predefined threshold, indicating that a stationary point on the potential energy surface has been reached.

Illustrative Optimized Geometry Parameters

Parameter	Bond/Angle	Illustrative Calculated Value
Bond Length	C2-C3	1.38 Å
C3-C4	1.42 Å
C4-C5	1.37 Å
C5-S1	1.72 Å
C2-S1	1.73 Å
C2-C(OOH)	1.48 Å
C4-C(OOH)	1.49 Å
Bond Angle	C5-S1-C2	92.5°
S1-C2-C3	111.0°
C2-C3-C4	113.0°
C3-C4-C5	112.5°
C4-C5-S1	111.0°

Note: These are representative values and should be confirmed by actual calculations.

The Molecular Symphony: Vibrational Frequency Analysis

Once the optimized geometry is obtained, a vibrational frequency analysis is performed. This calculation serves two primary purposes:

• Confirmation of a True Minimum: The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum and not a transition state.

• Prediction of Infrared (IR) and Raman Spectra: The calculated vibrational modes and their intensities can be used to generate theoretical IR and Raman spectra. This is invaluable for interpreting experimental spectra and assigning specific vibrational modes to observed spectral peaks.

Experimental Protocol: Vibrational Frequency Analysis

• Input: Use the optimized geometry from the previous step.

• Computational Setup:

  • Maintain the same level of theory (B3LYP/6-311++G(d,p)).

  • Request a frequency calculation.

• Output Analysis: The output will provide a list of vibrational frequencies, their corresponding IR and Raman intensities, and the atomic motions associated with each mode. It is common practice to apply a scaling factor (typically around 0.96-0.98 for B3LYP) to the calculated frequencies to better match experimental values, accounting for anharmonicity and other systematic errors in the theoretical model.

Illustrative Vibrational Frequencies and Assignments

Vibrational Mode	Illustrative Calculated Frequency (cm⁻¹)	Assignment
ν(O-H)	~3500 (monomer), ~2500-3000 (dimer)	Carboxylic acid O-H stretch
ν(C-H)	~3100	Thiophene C-H stretch
ν(C=O)	~1750 (monomer), ~1700 (dimer)	Carboxylic acid C=O stretch
ν(C=C)	~1550, ~1450	Thiophene ring C=C stretches
δ(O-H)	~1400	Carboxylic acid O-H bend
ν(C-S)	~850	Thiophene C-S stretch

Note: These are representative values. The presence of intermolecular hydrogen bonding in the solid state will significantly affect the O-H and C=O stretching frequencies.[1]

The Electronic Frontier: HOMO-LUMO Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key players in determining a molecule's electronic behavior. The energy of the HOMO is related to the ability to donate an electron, while the LUMO energy relates to the ability to accept an electron. The HOMO-LUMO energy gap (ΔE) is a crucial indicator of a molecule's kinetic stability and chemical reactivity.[1]

Caption: A simplified representation of the HOMO-LUMO energy gap.

Protocol for FMO Analysis

The HOMO and LUMO energies are a standard output of the geometry optimization calculation. These energies can then be used to calculate various chemical reactivity descriptors.

Illustrative Electronic Properties

Property	Formula	Illustrative Calculated Value
HOMO Energy	EHOMO	-6.8 eV
LUMO Energy	ELUMO	-2.5 eV
HOMO-LUMO Gap	ΔE = ELUMO - EHOMO	4.3 eV
Ionization Potential (I)	I ≈ -EHOMO	6.8 eV
Electron Affinity (A)	A ≈ -ELUMO	2.5 eV
Electronegativity (χ)	χ = (I + A) / 2	4.65 eV
Chemical Hardness (η)	η = (I - A) / 2	2.15 eV

Note: These are representative values and will vary with the computational method and solvent model used. A larger HOMO-LUMO gap generally implies higher kinetic stability and lower chemical reactivity.[1]

A Window into the Nucleus: NMR Chemical Shift Calculation

Predicting the 1H and 13C NMR spectra is a powerful way to validate a calculated structure and to aid in the interpretation of experimental NMR data. The Gauge-Independent Atomic Orbital (GIAO) method is a widely used and reliable approach for calculating NMR chemical shifts.

Experimental Protocol: NMR Chemical Shift Calculation

• Input: Use the B3LYP/6-311++G(d,p) optimized geometry.

• Computational Setup:

  • Employ the GIAO method.

  • Use the same functional and a basis set suitable for NMR calculations (e.g., 6-311++G(d,p)).

  • Perform the calculation in a solvent model that matches the experimental conditions (e.g., DMSO-d6).

  • Include a reference compound (e.g., tetramethylsilane, TMS) in a separate calculation at the same level of theory to calculate relative chemical shifts.

• Data Analysis: The calculated isotropic shielding values are converted to chemical shifts (δ) relative to the reference compound: δsample = σref - σsample.

Illustrative Predicted 1H and 13C NMR Chemical Shifts

Atom	Illustrative Predicted Chemical Shift (ppm)
1H NMR
H3	~8.2
H5	~8.0
COOH	~13.0
13C NMR
C2	~145
C3	~130
C4	~140
C5	~135
COOH (at C2)	~165
COOH (at C4)	~168

Note: These are representative values in a typical organic solvent. The chemical shifts of the acidic protons are highly dependent on the solvent and concentration.

Bridging Theory and Reality: Validation and Interpretation

A theoretical study, no matter how sophisticated, must be grounded in experimental reality. The illustrative data presented above would, in a real-world research scenario, be meticulously compared with experimental data for thiophene-2,4-dicarboxylic acid.

• Vibrational Spectra: The calculated IR and Raman spectra would be overlaid with experimental spectra to assess the accuracy of the theoretical model. Discrepancies can often be explained by factors such as intermolecular interactions (e.g., hydrogen bonding in the solid state) that are not fully captured in a gas-phase or implicit solvent calculation.

• NMR Spectra: A strong correlation between the calculated and experimental 1H and 13C NMR chemical shifts would provide compelling evidence for the correctness of the calculated structure.

Conclusion: From Theoretical Insights to Practical Applications

This guide has outlined a comprehensive and scientifically rigorous workflow for the theoretical investigation of thiophene-2,4-dicarboxylic acid. By systematically determining its optimized geometry, vibrational frequencies, electronic properties, and NMR chemical shifts, researchers can gain a deep and nuanced understanding of this molecule's intrinsic characteristics. These theoretical insights are not merely academic exercises; they provide a powerful predictive framework that can guide synthetic efforts, rationalize experimental observations, and accelerate the discovery of new materials and therapeutics based on the versatile thiophene-2,4-dicarboxylic acid scaffold.

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Thiophene-2,4-Dicarboxylic Acid: A Versatile Building Block for Advanced Materials

An In-depth Technical Guide for Researchers and Scientists

Authored by: A Senior Application Scientist

Abstract

Thiophene-2,4-dicarboxylic acid, a sulfur-containing heterocyclic compound, presents a unique combination of structural and electronic features that position it as a promising, yet underexplored, building block in materials science. While its isomer, thiophene-2,5-dicarboxylic acid, has been extensively studied, the 2,4-substitution pattern offers a distinct angular geometry that can lead to novel material properties. This guide provides a comprehensive overview of the potential applications of thiophene-2,4-dicarboxylic acid, drawing insights from the established chemistry of its isomers and related thiophene derivatives. We will delve into its prospective use in the design and synthesis of metal-organic frameworks (MOFs), coordination polymers, and functional organic materials, highlighting the scientific rationale behind these potential applications. This document aims to serve as a foundational resource for researchers and drug development professionals interested in harnessing the unique characteristics of this versatile molecule.

Introduction: The Thiophene Core in Materials Science

The thiophene ring is a fundamental five-membered aromatic heterocycle containing a sulfur atom.[1] Its derivatives are integral to a wide array of applications, from pharmaceuticals to organic electronics.[2] The incorporation of carboxylic acid functional groups onto the thiophene scaffold yields thiophenedicarboxylic acids, which are excellent ligands for the construction of coordination polymers and metal-organic frameworks (MOFs).[3][4] These materials are of immense interest due to their tunable porosity, high surface area, and diverse functionalities, making them suitable for applications in gas storage, catalysis, sensing, and drug delivery.[3][5]

While the linear geometry of thiophene-2,5-dicarboxylic acid has been widely exploited to create robust, porous frameworks, the angular disposition of the carboxylate groups in thiophene-2,4-dicarboxylic acid introduces a geometric constraint that can lead to the formation of unique network topologies with potentially novel properties.

Synthesis and Properties of Thiophene-2,4-Dicarboxylic Acid

The synthesis of thiophene-2,4-dicarboxylic acid is less commonly reported than its 2,5-isomer. However, general synthetic strategies for thiophene carboxylation can be adapted. A plausible synthetic route is outlined below.

Synthetic Protocol: A Conceptual Pathway

A potential synthetic route to thiophene-2,4-dicarboxylic acid could involve the selective metallation and subsequent carboxylation of a suitably protected thiophene precursor.

Experimental Workflow: Conceptual Synthesis of Thiophene-2,4-Dicarboxylic Acid

Caption: Conceptual workflow for the synthesis of thiophene-2,4-dicarboxylic acid.

Physicochemical Properties

The fundamental physicochemical properties of thiophene-2,4-dicarboxylic acid are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₆H₄O₄S	[6]
Molecular Weight	172.16 g/mol	[6]
CAS Number	36157-39-8	[6]
Appearance	Solid (predicted)	-
Solubility	Sparingly soluble in water, soluble in polar organic solvents	Inferred

Potential Applications in Materials Science

The unique angular geometry of thiophene-2,4-dicarboxylic acid makes it a compelling candidate for the construction of novel materials.

Metal-Organic Frameworks (MOFs) and Coordination Polymers

The primary application of thiophenedicarboxylic acids in materials science is as organic linkers in the synthesis of MOFs and coordination polymers. The angular nature of the 2,4-isomer is expected to direct the formation of frameworks with distinct topologies compared to the linear 2,5-isomer.

Causality Behind Application: The coordination of the carboxylate groups with metal ions or clusters dictates the overall structure of the resulting framework. The ~130-140° angle between the carboxylate groups in thiophene-2,4-dicarboxylic acid (estimated) would favor the formation of non-linear and potentially interpenetrated or helical structures.

Potential Advantages:

• Novel Topologies: The angular linker can lead to the formation of MOFs with unique pore shapes and sizes, which could be advantageous for selective gas separation or catalysis.

• Enhanced Catalytic Activity: The sulfur atom in the thiophene ring can act as a Lewis basic site, potentially enhancing the catalytic activity of the MOF for certain organic transformations.

• Luminescent Properties: Thiophene-based ligands can act as "antennas" to sensitize the luminescence of lanthanide ions incorporated into the MOF structure, leading to potential applications in sensing and lighting.[7]

Experimental Protocol: Solvothermal Synthesis of a Hypothetical MOF

• Reactant Preparation: In a 20 mL scintillation vial, dissolve thiophene-2,4-dicarboxylic acid (0.1 mmol) and a metal salt (e.g., Zn(NO₃)₂·6H₂O, 0.1 mmol) in a suitable solvent system (e.g., 10 mL of N,N-dimethylformamide (DMF)).

• Sonication: Sonicate the mixture for 10 minutes to ensure complete dissolution.

• Sealing and Heating: Seal the vial tightly and place it in a programmable oven. Heat the mixture to 120 °C over 2 hours and hold at this temperature for 48 hours.

• Cooling and Crystal Formation: Slowly cool the oven to room temperature over 24 hours. Crystalline product should form at the bottom of the vial.

• Isolation and Washing: Decant the mother liquor and wash the crystals with fresh DMF (3 x 5 mL) and then with a volatile solvent like acetone (3 x 5 mL).

• Drying: Dry the crystals under vacuum at room temperature.

Logical Relationship: MOF Synthesis Workflow

Caption: General workflow for the solvothermal synthesis of a MOF.

Functional Organic Materials

Derivatives of thiophene-2,4-dicarboxylic acid could also find applications in the development of functional organic materials.

• Organic Dyes and Pigments: The thiophene core is a known chromophore, and its incorporation into larger conjugated systems can lead to the development of novel dyes and pigments with interesting photophysical properties.[2]

• Organic Electronics: Thiophene-containing polymers and small molecules are widely used in organic electronics due to their excellent charge transport properties.[4] Esters or amides of thiophene-2,4-dicarboxylic acid could be polymerized to form materials for organic field-effect transistors (OFETs) or organic photovoltaics (OPVs). The angular geometry of the monomer unit would likely result in polymers with different morphologies and electronic properties compared to those derived from the 2,5-isomer.

Comparative Analysis: Thiophene-2,4-dicarboxylic Acid vs. Thiophene-2,5-dicarboxylic Acid

The key differences and their potential impact on material properties are summarized below.

Feature	Thiophene-2,4-dicarboxylic Acid	Thiophene-2,5-dicarboxylic Acid	Impact on Material Properties
Geometry	Angular	Linear	Influences the topology and porosity of MOFs and the packing of organic electronic materials.
Symmetry	Asymmetric (Cₛ)	Symmetric (C₂ᵥ)	Affects the crystal packing and can lead to different electronic and optical properties.
Coordination Modes	Can act as a chelating or bridging ligand in various conformations.	Primarily acts as a linear bridging ligand.	Leads to a wider variety of potential coordination network structures.

Future Outlook and Conclusion

Thiophene-2,4-dicarboxylic acid remains a largely untapped resource in materials science. The limited research on this specific isomer presents a significant opportunity for the discovery of novel materials with unique properties. The angular geometry, in particular, is a compelling feature that warrants further investigation for the rational design of MOFs with tailored pore environments and for the synthesis of new classes of functional organic polymers. As synthetic methodologies for this compound become more established, we anticipate a surge in research exploring its potential in catalysis, gas separation, sensing, and organic electronics. This guide serves as a call to action for the materials science community to explore the rich and promising chemistry of thiophene-2,4-dicarboxylic acid.

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• Wang, X., et al. (2016). Metal–Organic Frameworks Constructed from a New Thiophene-Functionalized Dicarboxylate: Luminescence Sensing and Pesticide Removal. ACS Applied Materials & Interfaces, 8(48), 32833-32841.
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A Technical Guide to the Biological Activity of Thiophene-2,4-dicarboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The thiophene ring is a cornerstone scaffold in medicinal chemistry, recognized for its versatile biological activities. This guide focuses on a specific, highly functionalized subclass: thiophene-2,4-dicarboxylic acid and its derivatives. We delve into the synthetic strategies for creating these compounds, explore their diverse pharmacological activities—including anticancer, antimicrobial, and enzyme-inhibiting properties—and elucidate the underlying mechanisms of action. This document serves as a technical resource, providing detailed experimental protocols, structure-activity relationship (SAR) insights, and quantitative data to empower researchers in the rational design of novel therapeutics based on this promising molecular framework.

Introduction: The Thiophene Scaffold in Medicinal Chemistry

Thiophene, a five-membered sulfur-containing heterocycle, is considered a "privileged" structure in drug discovery.[1] Its bioisosteric relationship with the benzene ring allows it to mimic phenyl groups while offering distinct electronic properties, metabolic profiles, and interaction capabilities.[1] This has led to the incorporation of the thiophene nucleus into a multitude of FDA-approved drugs. Derivatives of thiophene have demonstrated a vast spectrum of biological activities, including anticancer, anti-inflammatory, antioxidant, and antimicrobial effects.[2]

The introduction of two carboxylic acid groups at the 2 and 4 positions creates the thiophene-2,4-dicarboxylic acid core, a highly versatile template. These acidic moieties can act as critical hydrogen bond donors and acceptors, anchor the molecule within enzyme active sites, or serve as handles for further chemical modification to create esters, amides, and other derivatives. This high degree of functionality allows for fine-tuning of physicochemical properties and targeted interactions with biological macromolecules, making this scaffold a subject of significant interest for developing novel therapeutic agents.

Synthetic Strategies for Thiophene-2,4-dicarboxylic Acid Derivatives

The construction of the polysubstituted thiophene ring is a foundational step in accessing these derivatives. The Gewald reaction is one of the most powerful and versatile methods for synthesizing highly functionalized thiophenes, particularly 2-aminothiophenes, which can be precursors to the target dicarboxylic acids.[3][4]

The reaction is a one-pot, multi-component synthesis that typically involves an active methylene compound (e.g., ethyl cyanoacetate), a carbonyl compound, and elemental sulfur in the presence of a base.[4] The mechanism proceeds through an initial Knoevenagel-Cope condensation, followed by the addition of sulfur and a subsequent intramolecular cyclization and aromatization to form the thiophene ring.[3][5]

Caption: Generalized workflow of the Gewald reaction for 2-aminothiophene synthesis.

From the resulting 2-aminothiophene-3-carboxylate ester, further modifications such as hydrolysis of the ester and diazotization of the amino group followed by functional group interconversion can lead to the desired thiophene-2,4-dicarboxylic acid scaffold. Alternative routes may involve metal-catalyzed C-H activation and carboxylation of a pre-formed thiophene ring.[6][7]

Protocol 2.1: Representative Synthesis of a Di-ester Precursor via Gewald Reaction

Causality: This protocol exemplifies the construction of a highly substituted thiophene ring, a common precursor to the target dicarboxylic acid derivatives. The choice of a base (morpholine) is critical for catalyzing the initial condensation without promoting unwanted side reactions.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine ethyl cyanoacetate (0.1 mol), the desired ketone (e.g., ethyl acetoacetate, 0.1 mol), and elemental sulfur (0.1 mol) in 100 mL of ethanol.

• Catalyst Addition: Add morpholine (0.02 mol) dropwise to the stirred suspension. The base catalyzes the initial condensation between the active methylene compound and the ketone.

• Reflux: Heat the reaction mixture to reflux (approximately 78°C for ethanol) and maintain for 4 hours. The elevated temperature is necessary to drive the reaction through the sulfur addition and cyclization steps. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After completion, allow the mixture to cool to room temperature. A solid precipitate will typically form. Filter the solid product using a Büchner funnel and wash the filter cake with cold ethanol (2 x 20 mL) to remove unreacted starting materials and soluble impurities.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield the pure substituted 2-aminothiophene-3-carboxylate.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Self-Validation: The protocol's success is validated by the isolation of a crystalline solid with a sharp melting point and spectroscopic data consistent with the target 2-aminothiophene structure. The yield and purity serve as metrics for the reaction's efficiency.

Pharmacological Profile and Biological Activities

Derivatives of thiophene-2,4-dicarboxylic acid exhibit a wide array of biological activities. The dicarboxylic acid functionalities, or their ester and amide counterparts, often play a crucial role in binding to biological targets.

Anticancer Activity

Thiophene derivatives are a well-established class of anticancer agents.[2] Specifically, 2,4-disubstituted thiophenes have shown potent cytotoxic effects by targeting key enzymes involved in carcinogenesis.[8]

• Mechanism of Action: A primary mechanism involves the dual inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[8] These enzymes are critical in the arachidonic acid metabolism pathway, which produces pro-inflammatory prostaglandins and leukotrienes. Overexpression of COX-2 and 5-LOX is a hallmark of many cancers, contributing to tumor growth, angiogenesis, and metastasis.[8] By inhibiting these enzymes, thiophene derivatives can suppress the inflammatory tumor microenvironment. Certain fused thiophene derivatives also act as potent inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and the serine/threonine kinase AKT, crucial nodes in signaling pathways that control cell proliferation and survival.[9]

Caption: Inhibition of key oncogenic pathways by thiophene derivatives.

• Structure-Activity Relationship (SAR): Studies on 2,4-disubstituted thiophenes have shown that the nature of the substituents is critical for activity. For instance, incorporating bulky, electron-rich aromatic groups, such as a trimethoxyphenyl ring at one position and an indole ring at another, can lead to potent dual inhibitors of COX/LOX.[8] The conversion of the carboxylic acid groups to carboxamides is a common strategy to improve cell permeability and can introduce new interaction points, significantly enhancing cytotoxicity against cancer cell lines.[10]

Table 1: In Vitro Cytotoxicity of Selected Thiophene Derivatives

Compound ID	Modification	Target Cell Line	IC₅₀ (µM)	Reference
2g	2-(3,4,5-trimethoxyphenyl)-4-(N-methylindol-3-yl)	HeLa (Cervical Cancer)	~15-20	[8]
2b	Phenyl carboxamide derivative	Hep3B (Liver Cancer)	8.24	[10]
2d	Phenyl carboxamide derivative	Hep3B (Liver Cancer)	9.12	[10]

| 2e | Phenyl carboxamide derivative | Hep3B (Liver Cancer) | 7.95 |[10] |

Antimicrobial Activity

The rise of drug-resistant bacteria necessitates the discovery of new antimicrobial agents. Thiophene carboxylic acid derivatives have emerged as a promising class of compounds with significant antibacterial and antifungal activity.[11][12]

• Mechanism of Action: The precise mechanisms can vary. Some thiophene derivatives function by increasing the permeability of the bacterial cell membrane, leading to leakage of cellular contents and cell death.[12] Molecular docking studies suggest that these compounds can bind to and inhibit essential bacterial enzymes or outer membrane proteins (OMPs) like CarO1 and OmpW in Gram-negative bacteria, disrupting cellular integrity and function.[12] For certain strains, they may also act as inhibitors of β-lactamase enzymes, restoring the efficacy of traditional β-lactam antibiotics.[13]

• Structure-Activity Relationship (SAR): The antimicrobial potency is highly dependent on the substituents. Conversion of the carboxylic acid to thioureide derivatives has been shown to yield compounds with potent activity against Gram-positive bacteria like Bacillus subtilis and multi-drug resistant Staphylococcus aureus (MRSA).[11] The nature of the aromatic amine used to form the thioureide significantly influences the minimum inhibitory concentration (MIC). For instance, halogen substitutions on a phenyl ring attached to the core scaffold can enhance antibacterial efficacy.[13]

Table 2: Antimicrobial Activity of Thiophene Thioureide Derivatives

Target Organism	Derivative Type	MIC Range (µg/mL)	Reference
Bacillus subtilis	Aromatic Thioureides	7.8 - 125	[11]
Staphylococcus aureus (MRSA)	Aromatic Thioureides	125 - 500	[11]

| Colistin-Resistant E. coli | Thiophene amides | 8 - 32 |[12] |

Enzyme Inhibition

Beyond the cancer-related enzymes mentioned above, thiophene carboxylic acids are effective inhibitors of other clinically relevant enzymes.

• D-Amino Acid Oxidase (DAO) Inhibition: A series of thiophene-2-carboxylic and thiophene-3-carboxylic acids have been identified as potent inhibitors of D-amino acid oxidase (DAO), a flavoenzyme implicated in the pathophysiology of schizophrenia.[14][15]

• Mechanism and SAR: Crystal structures reveal that the thiophene ring of the inhibitor stacks tightly with a key tyrosine residue (Tyr224) in the enzyme's active site.[14] This interaction is a substantial hydrophobic contribution to binding. The carboxylic acid group forms critical interactions that anchor the inhibitor. SAR studies have demonstrated that small substituents on the thiophene ring are well-tolerated, but the introduction of large, branched side chains dramatically decreases potency by disrupting this crucial stacking interaction.[14][15]

Experimental Workflow for Biological Evaluation

A logical, phased approach is essential for evaluating the therapeutic potential of newly synthesized thiophene-2,4-dicarboxylic acid derivatives.

Caption: High-level workflow for screening and identifying lead compounds.

Protocol 4.1: In Vitro Cytotoxicity Assessment using MTT Assay

Causality: This protocol provides a reliable, colorimetric method to quantify the cytotoxic effect of the synthesized compounds on cancer cells. The principle lies in the metabolic reduction of the yellow MTT tetrazolium salt by mitochondrial dehydrogenases in viable cells to form a purple formazan product. The amount of formazan is directly proportional to the number of living cells.

• Cell Seeding: Plate cancer cells (e.g., HeLa or HepG2) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the thiophene derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions (in triplicate). Include wells with untreated cells (negative control) and wells with a known cytotoxic drug (positive control).

• Incubation: Incubate the plate for 48-72 hours under the same conditions.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will convert MTT to formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, typically dimethyl sulfoxide (DMSO) or acidified isopropanol, to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Self-Validation: The assay includes negative (untreated) and positive (known drug) controls to ensure the cells are behaving as expected and the assay is performing correctly. The reproducibility of the results across triplicates validates the precision of the experiment.

Conclusion and Future Directions

Thiophene-2,4-dicarboxylic acid derivatives represent a highly adaptable and pharmacologically potent class of molecules. Their synthetic tractability, coupled with their demonstrated efficacy as anticancer, antimicrobial, and specific enzyme inhibitors, underscores their potential in drug discovery. The dual-action capabilities, such as the simultaneous inhibition of COX and LOX, offer a compelling strategy for tackling complex diseases like cancer.

Future research should focus on expanding the chemical diversity of this scaffold through combinatorial synthesis and exploring novel biological targets. The development of derivatives with improved pharmacokinetic profiles and targeted delivery mechanisms will be crucial for translating the in vitro potency of these compounds into clinically successful therapeutics. Structure-based drug design, guided by X-ray crystallography and computational modeling, will continue to be an invaluable tool in optimizing the interactions of these derivatives with their biological targets, paving the way for the next generation of thiophene-based medicines.

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• Al-Ostath, A., et al. (2023). In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers. Molecules, 28(1), 35.
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• Loh, T., et al. (2015). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Tetrahedron, 71(35), 5894-5904.
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• Ullah, F., et al. (2023). Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131. Molecules, 28(7), 3123.
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Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of Thiophene-2,4-dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Thiophene-2,4-dicarboxylic acid, a key heterocyclic building block in medicinal chemistry and material science, demands a nuanced understanding of its handling and safety protocols. This guide provides an in-depth, experience-driven framework for its safe utilization in a laboratory setting. It moves beyond a simple checklist to instill a culture of safety, grounded in the scientific rationale behind each precaution.

Hazard Identification and Risk Assessment: Understanding the Compound

Key Hazard Considerations:

• Skin and Eye Irritation: Direct contact can cause irritation.[1][2]

• Respiratory Irritation: Inhalation of dust can irritate the respiratory tract.[1][2]

• Ingestion: May be harmful if swallowed.[2]

A thorough risk assessment should be conducted before any new experimental protocol involving this compound is initiated. This involves evaluating the quantities being used, the nature of the experimental procedures, and the potential for dust generation.

Engineering Controls: The First Line of Defense

The primary principle of laboratory safety is to minimize exposure through robust engineering controls. For a fine powder like thiophene-2,4-dicarboxylic acid, this is of paramount importance.

Essential Engineering Controls:

• Chemical Fume Hood: All weighing and handling of the solid compound, as well as any reactions, should be performed within a certified chemical fume hood to prevent the inhalation of airborne particles.[4]

• Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.[5][6]

• Glove Boxes: For highly sensitive operations or when handling larger quantities, a glove box provides an enclosed, controlled environment, offering the highest level of containment.[7]

The causality is clear: by physically containing the powdered chemical, we drastically reduce the potential for inhalation and skin contact, thereby mitigating the primary routes of exposure.

Personal Protective Equipment (PPE): The Researcher's Essential Barrier

While engineering controls are foundational, a comprehensive PPE strategy is mandatory to protect against accidental exposure.[4][8]

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles with side shields or a full-face shield.[3][4]	Protects against splashes and airborne particles entering the eyes.[9]
Hand Protection	Nitrile gloves.[4][10]	Provides a barrier against skin contact. Gloves should be inspected before use and changed immediately if contaminated or torn.[11]
Body Protection	A lab coat that covers the arms and fastens in the front.[4]	Protects skin and personal clothing from contamination.
Respiratory Protection	For situations with a high potential for dust generation, a NIOSH-approved respirator (e.g., N95) may be necessary.	Prevents the inhalation of fine powder.[3]

This multi-layered approach to PPE ensures that in the event of a breach in engineering controls or an accidental spill, the researcher remains protected.

Safe Handling and Experimental Protocols

Adherence to meticulous handling procedures is critical to preventing contamination and exposure.

Step-by-Step Weighing and Dispensing Protocol:

• Preparation: Don all required PPE before entering the designated handling area. Ensure the chemical fume hood is functioning correctly.

• Containment: Place a weigh boat on the analytical balance inside the fume hood.

• Dispensing: Slowly and carefully dispense the required amount of thiophene-2,4-dicarboxylic acid into the weigh boat, minimizing any dust creation. Avoid large drop heights.[12]

• Cleaning: After dispensing, carefully clean the spatula and any contaminated surfaces within the fume hood using a damp cloth or a vacuum with a HEPA filter.[12] Never use dry sweeping, which can reaerosolize the powder.[12]

• Transport: If the compound needs to be transported to another part of the lab, ensure the container is securely sealed.

Workflow for Safe Handling of Thiophene-2,4-dicarboxylic Acid

Caption: A logical workflow for the safe handling of thiophene-2,4-dicarboxylic acid, emphasizing preparation, contained handling, and post-handling safety measures.

Storage and Waste Disposal

Proper storage is crucial to maintain the integrity of the compound and prevent accidental release.

Storage Guidelines:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][13]

• Keep away from strong oxidizing agents, strong bases, and strong acids, as these are incompatible materials.[2]

• Store in a dedicated cabinet for acids, preferably made of acid-resistant material.[14]

Waste Disposal:

• Dispose of waste in accordance with local, state, and federal regulations.[13]

• Contaminated materials, such as gloves and weigh boats, should be placed in a sealed bag and disposed of as chemical waste.

Emergency Procedures: Preparedness and Response

In the event of an exposure or spill, a swift and informed response is critical.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[1]

• Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[1]

• Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate medical attention.[1]

Spill Response:

• Evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection.

• Cover the spill with an inert absorbent material.

• Carefully sweep up the material and place it in a sealed container for disposal.

• Clean the spill area with soap and water.

Emergency Response Flowchart

Caption: A flowchart outlining the immediate actions to be taken in the event of an exposure or spill involving thiophene-2,4-dicarboxylic acid.

By integrating these principles of hazard assessment, engineering controls, diligent use of PPE, and adherence to established protocols, researchers can confidently and safely harness the potential of thiophene-2,4-dicarboxylic acid in their scientific endeavors. This guide serves as a foundational document to be adapted and integrated into your laboratory's specific safety procedures.

References

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• ACS Publications. (2026, January 23). Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid.
• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work.

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Navigating the Procurement of Thiophene-2,4-dicarboxylic Acid: A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Strategic Importance of Thiophene-2,4-dicarboxylic Acid in Modern Drug Discovery

Thiophene-2,4-dicarboxylic acid, a key heterocyclic building block, is gaining significant traction within the medicinal chemistry landscape. Its rigid, five-membered aromatic ring, substituted with two carboxylic acid moieties, offers a unique spatial arrangement of hydrogen bond donors and acceptors. This distinct geometry makes it an attractive scaffold for designing molecules that can effectively interact with biological targets such as enzymes and receptors. The thiophene core itself is a well-established pharmacophore found in numerous FDA-approved drugs, valued for its metabolic stability and ability to modulate physicochemical properties.[1] Consequently, the reliable procurement of high-quality thiophene-2,4-dicarboxylic acid is a critical first step in many drug discovery and development programs.

This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals on sourcing commercial suppliers of thiophene-2,4-dicarboxylic acid. It moves beyond a simple vendor list to offer a framework for supplier evaluation, quality control considerations, and an understanding of its application in the broader context of pharmaceutical research.

I. The Commercial Landscape: Identifying and Evaluating Suppliers

The commercial availability of thiophene-2,4-dicarboxylic acid (CAS No. 36157-39-8) ranges from small-scale catalog quantities for initial research to bulk quantities for later-stage development. Suppliers can be broadly categorized into large chemical manufacturers, specialized fine chemical producers, and distributors.

Key Supplier Evaluation Criteria

A systematic approach to supplier selection is paramount to ensure the integrity and reproducibility of research. The following workflow outlines critical parameters to consider:

Caption: A workflow for the systematic evaluation of commercial suppliers of thiophene-2,4-dicarboxylic acid.

Comparative Analysis of Commercial Suppliers

The following table summarizes publicly available information for several potential suppliers of thiophene-2,4-dicarboxylic acid. It is crucial to contact these suppliers directly for the most current data and to request a certificate of analysis for a specific lot.

Supplier	Product Number	Stated Purity	Available Quantities	Notes
Sigma-Aldrich	ENA295068704	95%	100 mg - 1 g	Sourced from an Aldrich Partner; may have longer lead times.[2]
Thermo Fisher Scientific (Alfa Aesar)	L10293	97%	1 g, 5 g, 25 g	Formerly an Alfa Aesar product.[3]
TCI America	Not explicitly listed	>98.0% (for 2,5-isomer)	5 g, 25 g (for 2,5-isomer)	A potential supplier for custom synthesis or related thiophene derivatives.
BLD Pharm	BD141097	≥95.0%	100mg, 250mg, 1g, 5g	Provides some analytical data on their website.
ChemScene	CS-0018359	97%	100 mg, 250 mg, 500 mg, 1 g	Specializes in building blocks and bioactive small molecules.[4]
Matrix Fine Chemicals	MM4282319	Not specified	Small and large quantities	Based in Switzerland, supplies a range of heterocyclic compounds.[5]
Ottokemi	T 3178	99% (for 2,5-isomer)	1 g, 5 g, 25 g, 1 kg (for 2,5-isomer)	An India-based supplier with worldwide shipping.[6]

II. Synthesis, Impurities, and Quality Control

A thorough understanding of the synthetic routes to thiophene-2,4-dicarboxylic acid is essential for anticipating potential impurities that could impact downstream applications.

Common Synthetic Pathways

While specific proprietary methods may vary between suppliers, the synthesis of thiophenedicarboxylic acids often involves the cyclization of a C4 precursor with a sulfurizing agent, followed by carboxylation. For instance, a common route to the related thiophene-2,5-dicarboxylic acid involves the reaction of adipic acid with thionyl chloride.[7] Variations of this approach, potentially starting from different C4 building blocks, could be employed for the 2,4-isomer.

Potential impurities may include:

• Isomeric dicarboxylic acids: The 2,5- and 3,4-isomers are potential process-related impurities.

• Monocarboxylic acid: Incomplete carboxylation can lead to the presence of thiophene-2- or thiophene-4-carboxylic acid.

• Residual starting materials and reagents: Traces of the initial C4 building block, sulfurizing agents, or solvents may remain.

• Halogenated thiophenes: If halogenation is part of the synthetic strategy, incompletely reacted intermediates could be present.[8]

Quality Control and Analytical Validation: A Step-by-Step Protocol

It is imperative to perform in-house quality control on procured thiophene-2,4-dicarboxylic acid, even when a supplier's Certificate of Analysis is provided.

Caption: A typical quality control workflow for incoming thiophene-2,4-dicarboxylic acid.

1. Proton and Carbon NMR Spectroscopy

• Objective: To confirm the chemical structure and identify organic impurities.

• Protocol:

  • Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

  • Expected ¹H NMR signals (in DMSO-d₆): The spectrum should show distinct signals for the two aromatic protons on the thiophene ring and the acidic protons of the carboxylic acids. The chemical shifts and coupling constants should be consistent with the 2,4-substitution pattern.

  • Expected ¹³C NMR signals (in DMSO-d₆): The spectrum should display six distinct carbon signals corresponding to the four carbons of the thiophene ring and the two carboxyl carbons.

  • Analysis: Compare the obtained spectra with reference spectra. Integrate the proton signals to quantify impurities if their signals are well-resolved.

2. High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity and quantify isomeric impurities.

• Protocol:

  • Develop a reverse-phase HPLC method. A C18 column is a good starting point.

  • The mobile phase can consist of a gradient of an aqueous buffer (e.g., 0.1% phosphoric acid or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[9]

  • Prepare a standard solution of the sample at a known concentration (e.g., 1 mg/mL).

  • Inject the sample and monitor the elution profile using a UV detector (e.g., at 254 nm).

  • Analysis: The purity is determined by the area percentage of the main peak. The presence of other peaks may indicate impurities. If available, co-injection with standards of potential isomeric impurities can confirm their identity.

3. Mass Spectrometry (MS)

• Objective: To confirm the molecular weight of the compound.

• Protocol:

  • Prepare a dilute solution of the sample in a suitable solvent.

  • Analyze the sample using an electrospray ionization (ESI) mass spectrometer in negative ion mode.

  • Expected Result: A prominent peak corresponding to the [M-H]⁻ ion (m/z 171.0) should be observed.

  • Analysis: The observed mass should be within the expected tolerance of the instrument, confirming the molecular weight of thiophene-2,4-dicarboxylic acid.

III. Handling, Storage, and Safety

Proper handling and storage are crucial to maintain the integrity of thiophene-2,4-dicarboxylic acid.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Protect from light and moisture.

• Handling: Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust. A safety data sheet (SDS) should be consulted for detailed handling procedures.[10][11]

• Safety: Thiophene-2,4-dicarboxylic acid may cause skin, eye, and respiratory irritation.[12][13]

IV. Applications in Drug Discovery and Development

The thiophene-2,4-dicarboxylic acid scaffold is a valuable component in the design of novel therapeutics due to its ability to present functional groups in a defined three-dimensional space, facilitating specific interactions with biological targets.

• Enzyme Inhibition: The dicarboxylic acid functionality can mimic the phosphate groups of natural substrates or act as a zinc-binding group in metalloenzymes. This makes it a promising starting point for the development of inhibitors for various enzyme classes, such as proteases, kinases, and phosphatases.

• Receptor Modulation: The rigid thiophene core can serve as a scaffold to position pharmacophoric elements that interact with receptors. The carboxylic acid groups can form key hydrogen bonds with receptor residues.

• Fragment-Based Drug Discovery (FBDD): Thiophene-2,4-dicarboxylic acid can be used as a fragment in FBDD campaigns to identify initial hits that bind to a target protein. These fragments can then be elaborated into more potent lead compounds.

• PROTACs and Molecular Glues: The dicarboxylic acid moiety can be functionalized to serve as a linker or a point of attachment in the development of proteolysis-targeting chimeras (PROTACs) and molecular glues.

While specific examples of marketed drugs containing the thiophene-2,4-dicarboxylic acid core are not abundant in the public domain, its utility is evident in the broader context of thiophene-containing pharmaceuticals and the increasing interest in dicarboxylic acid-based scaffolds in medicinal chemistry.

Conclusion

The successful integration of thiophene-2,4-dicarboxylic acid into drug discovery programs hinges on a reliable and well-characterized supply chain. By implementing a rigorous supplier evaluation process and robust in-house quality control measures, researchers can ensure the quality and consistency of this critical building block. A deep understanding of its chemical properties, potential impurities, and handling requirements will further empower scientists to leverage the full potential of this versatile scaffold in the pursuit of novel therapeutics.

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• Preparation method of 2-thiophenecarboxylic acid. (n.d.). Google Patents.

• Thiophene-2-Carboxylic Acid Manufacturer from Thane. (n.d.). IndiaMART. Retrieved January 25, 2026, from [Link]

• Separation of Thiophene-2-carboxylic acid hydrazide on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved January 25, 2026, from [Link]

• SAFETY DATA SHEET - Thiophene-2-carboxylic acid. (2025, December 22).

• Thiophene-2,4-dicarboxylic acid | C6H4O4S | CID 255851. (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. (2023). Molecules. Retrieved January 25, 2026, from [Link]

• Synthesis of 2-thiophenecarboxylic and 2,5-thiophenedicarboxylic acid esters via the reaction of thiophenes with the CCl4-ROH reagent in the presence of vanadium, iron, and molybdenum catalysts. (2000). Russian Chemical Bulletin. Retrieved January 25, 2026, from [Link]

• In Vitro Anticancer Activity Screening of Novel Fused Thiophene Derivatives as VEGFR-2/AKT Dual Inhibitors and Apoptosis Inducers. (2022). Pharmaceuticals. Retrieved January 25, 2026, from [Link]

• Design and Synthesis of Novel Series of Thiophene-2, 5-dicarbohydrazide Derivatives as Potential Anticancer Agents. (2024). Indian Journal of Pharmaceutical Education and Research. Retrieved January 25, 2026, from [Link]

• THE MASS SPECTRA OF SOME SUBSTITUTED THIOPHENE-2-CARBOXYLIC ACIDS. (1970). Organic Mass Spectrometry.

• Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. (2022). International Journal of Molecular Sciences. Retrieved January 25, 2026, from [Link]

• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. (2011). PMC. Retrieved January 25, 2026, from [Link]

• Thiophene-2,5-dicarboxylic acid synthesis method. (n.d.). Google Patents.

• Direct Imide Formation from Thiophene Dicarboxylic Acids Gives Expanded Side-Chain Selection in Thienopyrrolediones. (2017). Organic Letters. Retrieved January 25, 2026, from [Link]

• Welcome To Hyma Synthesis Pvt. Ltd. (n.d.). Hyma Synthesis. Retrieved January 25, 2026, from [Link]

• Thiophene | 110-02-1. (n.d.). BuyersGuideChem. Retrieved January 25, 2026, from [Link]

• The Crucial Role of Thiophene Intermediates in Drug Discovery. (n.d.).

• Top Thiophene 2 Carboxylic Acid Products in Chandigarh. (n.d.). Justdial. Retrieved January 25, 2026, from [Link]

• HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. (n.d.). SIELC Technologies. Retrieved January 25, 2026, from [Link]

• Lanthanide-Thiophene-2,5-dicarboxylate Frameworks: Ionothermal Synthesis, Helical Structures, Photoluminescent Properties, and Single-Crystal-to-Single-Crystal Guest Exchange. (2010). Inorganic Chemistry. Retrieved January 25, 2026, from [Link]

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Protocols & Analytical Methods

Synthesis of Thiophene-2,4-dicarboxylic Acid: An Application Protocol

Abstract

Thiophene-2,4-dicarboxylic acid is a valuable heterocyclic building block in medicinal chemistry and materials science. Its rigid, functionalized core makes it an important scaffold for the synthesis of novel polymers, pharmaceuticals, and organic electronic materials. This application note provides a comprehensive, step-by-step protocol for the synthesis of thiophene-2,4-dicarboxylic acid. The described method is based on the robust and well-established technique of double lithiation of 2,4-dibromothiophene followed by carboxylation with carbon dioxide. This protocol is designed for researchers in organic synthesis, drug development, and materials science, offering detailed procedural instructions, mechanistic insights, and characterization data to ensure reliable and reproducible results.

Introduction

The thiophene ring is a privileged scaffold in a multitude of functional molecules due to its unique electronic properties and structural rigidity. Thiophene dicarboxylic acids, in particular, serve as versatile intermediates. While the 2,5- and 3,4-isomers are more commonly described, thiophene-2,4-dicarboxylic acid offers a distinct substitution pattern that is crucial for creating specific molecular architectures. The synthesis of this target molecule is most effectively achieved through a halogen-metal exchange reaction, a cornerstone of modern organometallic chemistry. This method allows for the regioselective introduction of carboxylic acid groups onto the thiophene ring, starting from the commercially available 2,4-dibromothiophene.

The core of this synthesis involves the use of an organolithium reagent, typically n-butyllithium (n-BuLi), to replace the bromine atoms with lithium. This in situ generation of a highly reactive dilithiated intermediate, which is then quenched with an electrophile—in this case, solid carbon dioxide (dry ice)—yields the desired dicarboxylic acid after an acidic workup. The success of this reaction hinges on careful control of reaction conditions, particularly temperature and the exclusion of atmospheric moisture and oxygen.

Reaction Principle and Mechanism

The synthesis proceeds via a double halogen-metal exchange reaction. The carbon-bromine bonds at the 2 and 4 positions of the thiophene ring are polarized, with the carbon atoms being electrophilic. The nucleophilic butyl group from n-BuLi attacks these carbon atoms, leading to the displacement of the bromide ions and the formation of a carbon-lithium bond. The α-protons (adjacent to the sulfur atom) of thiophenes are more acidic, making the C-Br bond at the 2-position generally more reactive towards lithiation than the β-position (C-4). Therefore, sequential or controlled addition of the organolithium reagent is key.

Once the 2,4-dilithiothiophene intermediate is formed, it acts as a potent nucleophile. It readily attacks the electrophilic carbon atom of carbon dioxide. This carboxylation step is typically performed in excess of CO₂ to ensure complete reaction at both lithiated sites. The initial product is a dilithium dicarboxylate salt. A final acidic workup step is necessary to protonate the carboxylate salts, yielding the final product, thiophene-2,4-dicarboxylic acid, which can then be isolated and purified.

Experimental Protocol

This protocol details the synthesis of thiophene-2,4-dicarboxylic acid from 2,4-dibromothiophene.

Materials and Reagents

Reagent/Material	Grade	Supplier	CAS No.
2,4-Dibromothiophene	97%	Sigma-Aldrich	3140-92-9
n-Butyllithium	2.5 M in hexanes	Sigma-Aldrich	109-72-8
Anhydrous Diethyl Ether (Et₂O)	DriSolv®	MilliporeSigma	60-29-7
Carbon Dioxide (solid, dry ice)	N/A	Local Supplier	124-38-9
Hydrochloric Acid (HCl)	37% (conc.)	Fisher Scientific	7647-01-0
Diethyl Ether (Et₂O)	ACS Grade	Fisher Scientific	60-29-7
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Fisher Scientific	7487-88-9
Deionized Water	N/A	In-house	7732-18-5

Equipment

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Low-temperature thermometer

• Inert gas (Nitrogen or Argon) supply with manifold

• Dry ice/acetone bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Synthesis Workflow

Caption: Experimental workflow for the synthesis of thiophene-2,4-dicarboxylic acid.

Step-by-Step Procedure

1. Reaction Setup: a. Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a low-temperature thermometer, a rubber septum, and a dropping funnel. b. Flame-dry the entire apparatus under a stream of inert gas (nitrogen or argon) and then allow it to cool to room temperature under a positive pressure of the inert gas. c. To the flask, add 2,4-dibromothiophene (4.84 g, 20.0 mmol) and 100 mL of anhydrous diethyl ether. d. Cool the stirred solution to -78 °C using a dry ice/acetone bath.

2. Lithiation: a. While maintaining the temperature at -78 °C, slowly add n-butyllithium (17.6 mL of a 2.5 M solution in hexanes, 44.0 mmol, 2.2 equivalents) dropwise via the dropping funnel over a period of 30 minutes. A color change to a milky white or pale yellow suspension is typically observed. b. After the addition is complete, allow the reaction mixture to stir at -78 °C for an additional 1 hour to ensure complete dilithiation.

3. Carboxylation: a. Crush a sufficient quantity of dry ice (approx. 50 g) into a powder and quickly add it in small portions to the cold, stirred reaction mixture. Caution: This will cause vigorous gas evolution and a temperature increase. Add the dry ice carefully to maintain control. b. Once all the dry ice has been added, remove the cooling bath and allow the mixture to slowly warm to room temperature overnight with continuous stirring.

4. Work-up and Isolation: a. Once the mixture has reached room temperature, cautiously add 50 mL of deionized water to quench any remaining organolithium species and dissolve the lithium carboxylate salts. b. Transfer the mixture to a separatory funnel. The layers may not separate cleanly due to the presence of salts. Wash the organic layer with an additional 25 mL of water. c. Combine the aqueous layers and cool them in an ice bath. d. Slowly acidify the aqueous solution to a pH of approximately 1 by adding concentrated hydrochloric acid dropwise with stirring. A white precipitate of thiophene-2,4-dicarboxylic acid will form. e. Extract the acidified aqueous layer with diethyl ether (3 x 50 mL). f. Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

5. Purification: a. The crude solid can be purified by recrystallization. Dissolve the solid in a minimum amount of boiling water, allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation. b. Collect the purified white crystals by vacuum filtration, wash with a small amount of cold water, and dry in a vacuum oven.

Expected Yield and Characterization

• Expected Yield: 55-70%

• Appearance: White crystalline solid.

• Molecular Formula: C₆H₄O₄S

• Molecular Weight: 172.16 g/mol

• ¹H NMR (400 MHz, DMSO-d₆): δ (ppm) ~13.5 (s, broad, 2H, -COOH), ~8.3 (d, 1H, H5), ~8.1 (d, 1H, H3). Note: Exact chemical shifts may vary slightly. The carboxylic acid protons often show a very broad signal.

• ¹³C NMR (100 MHz, DMSO-d₆): δ (ppm) ~165 (-COOH), ~162 (-COOH), ~140 (C-S), ~138 (C-S), ~135 (C-H), ~130 (C-H). Note: Predicted chemical shifts.

Safety and Handling Precautions

• n-Butyllithium is a pyrophoric liquid and will ignite on contact with air and moisture. It should be handled under an inert atmosphere at all times using proper syringe techniques.

• Anhydrous diethyl ether is extremely flammable and volatile. All operations should be conducted in a well-ventilated fume hood, away from ignition sources.

• The reaction should be performed under strictly anhydrous conditions , as water will quench the organolithium reagent.

• Concentrated hydrochloric acid is corrosive and should be handled with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• The addition of dry ice to the reaction mixture and the subsequent quenching with water are exothermic and will release gas. These steps should be performed slowly and with caution.

Conclusion

This application note provides a reliable and detailed protocol for the synthesis of thiophene-2,4-dicarboxylic acid. By following the outlined steps for reaction setup, execution, and purification, researchers can confidently produce this valuable chemical intermediate for use in a wide range of applications. The key to a successful synthesis lies in the meticulous control of anhydrous and anaerobic conditions, which are critical when working with organolithium reagents.

References

• Gronowitz, S. Thiophene and its Derivatives. In The Chemistry of Heterocyclic Compounds; John Wiley & Sons, Inc.: 1985; Vol. 44.
• Brandsma, L.; Vasilevsky, S. F.; Verkruijsse, H. D. Application of Transition Metal Catalysts in Organic Synthesis; Springer: 1998.
• Wakefield, B. J. Organolithium Methods; Academic Press: 1988.

• PubChem. Thiophene-2,4-dicarboxylic acid entry. [Link]

Application Notes and Protocols: Thiophene-2,4-dicarboxylic Acid as a Linker in MOF Synthesis

For Researchers, Scientists, and Drug Development Professionals

A Prospective Guide to a Novel Building Block in Metal-Organic Frameworks

The field of Metal-Organic Frameworks (MOFs) is continually expanding, driven by the quest for new materials with tailored properties for applications ranging from gas storage and separation to catalysis and drug delivery. The choice of the organic linker is paramount in dictating the final structure and function of the MOF. While many dicarboxylate linkers have been extensively studied, thiophene-based linkers offer unique advantages due to the presence of the sulfur heteroatom, which can introduce beneficial electronic properties and act as a soft coordination site.

This document serves as a detailed guide for the utilization of thiophene-2,4-dicarboxylic acid as a linker in MOF synthesis. It is important to note that this particular isomer is a relatively underexplored building block compared to its 2,5-dicarboxylic acid counterpart. Therefore, this guide provides a foundational framework, combining established principles of MOF synthesis with insights gleaned from related thiophene-based systems to empower researchers to explore this promising new frontier in MOF chemistry.

The Thiophene-2,4-dicarboxylic Acid Linker: A Profile

Thiophene-2,4-dicarboxylic acid is a heterocyclic organic compound with the molecular formula C₆H₄O₄S. The non-linear disposition of the carboxylate groups at the 2 and 4 positions of the thiophene ring presents a distinct geometric profile compared to the more linear 2,5-isomer. This bent nature is predicted to favor the formation of MOF architectures with intricate topologies and potentially accessible channels.

Key Properties of the Linker:

Property	Value	Source
Molecular Weight	172.16 g/mol	[1]
Molecular Formula	C₆H₄O₄S	[1]
IUPAC Name	thiophene-2,4-dicarboxylic acid	[1]
CAS Number	36157-39-8	[1]

The presence of the electron-rich thiophene ring and the polarizable sulfur atom are expected to imbue MOFs with unique properties. The sulfur atom can act as a Lewis base, potentially enhancing interactions with guest molecules, such as CO₂, or serving as an active site for catalysis.[2] Furthermore, the π-conjugated system of the thiophene ring can give rise to interesting photoluminescent properties, making these MOFs candidates for sensing applications.

Solvothermal Synthesis of MOFs using Thiophene-2,4-dicarboxylic Acid: A Generalized Protocol

Solvothermal synthesis is the most common and effective method for preparing crystalline MOFs.[2] This technique involves heating the reactants in a sealed vessel, allowing for the crystallization of the framework under elevated temperature and pressure. The following protocol provides a robust starting point for the synthesis of MOFs using thiophene-2,4-dicarboxylic acid. Researchers should consider this a template for optimization, as the ideal conditions will vary depending on the chosen metal precursor and desired final product.

Experimental Workflow

Caption: Generalized workflow for the solvothermal synthesis of MOFs.

Step-by-Step Methodology

1. Reagent Preparation:

• Metal Precursor: A wide range of metal salts can be employed. Common choices include nitrates or acetates of Zn(II), Cu(II), Zr(IV), and lanthanides. For a typical synthesis, start with a 1:1 molar ratio of metal to linker.

• Linker: Use high-purity thiophene-2,4-dicarboxylic acid.

• Solvent System: A mixture of solvents is often necessary to ensure the dissolution of both the metal salt and the organic linker.[2] A common starting point is a mixture of N,N-dimethylformamide (DMF) and ethanol or water. The ratio of these solvents can significantly impact the final crystal structure and should be a key parameter for optimization.

2. Reaction Setup:

• In a typical experiment, dissolve the metal salt in a portion of the solvent mixture in a glass vial.

• In a separate vial, dissolve the thiophene-2,4-dicarboxylic acid in the remaining solvent, potentially with the aid of sonication.

• Combine the two solutions in a Teflon-lined stainless-steel autoclave.

• Seal the autoclave tightly.

3. Solvothermal Reaction:

• Place the sealed autoclave in a programmable oven.

• Heat the autoclave to a temperature between 80 °C and 150 °C. The optimal temperature will influence the kinetics of crystal nucleation and growth.

• Maintain the temperature for a period of 24 to 72 hours.

• After the reaction is complete, allow the oven to cool down to room temperature slowly. A slow cooling rate often promotes the formation of larger, higher-quality crystals.

4. Product Isolation and Activation:

• Carefully open the autoclave and collect the crystalline product by filtration.

• Wash the crystals several times with fresh DMF to remove any unreacted starting materials.

• To exchange the high-boiling-point DMF within the pores, subsequently wash the crystals with a more volatile solvent, such as ethanol or methanol.

• The final "activation" step involves removing the solvent molecules from the pores to make the internal surface area accessible. This can be achieved by heating the sample under vacuum or through supercritical CO₂ drying for more sensitive frameworks.

Characterization of Thiophene-2,4-dicarboxylate-based MOFs

A thorough characterization of the newly synthesized MOF is crucial to understand its structure and properties.

1. Powder X-ray Diffraction (PXRD):

• Purpose: To confirm the crystallinity and phase purity of the bulk sample. The experimental PXRD pattern should be compared with the simulated pattern from single-crystal X-ray diffraction data if available.

• Expected Outcome: A series of sharp peaks indicates a well-ordered crystalline material. The absence of peaks from the starting materials confirms the completion of the reaction.

2. Thermogravimetric Analysis (TGA):

• Purpose: To assess the thermal stability of the MOF and to determine the temperature at which the framework decomposes. TGA can also provide information about the solvent molecules present in the pores.

• Expected Outcome: A typical TGA curve for a MOF will show an initial weight loss corresponding to the removal of guest and coordinated solvent molecules, followed by a plateau of thermal stability, and finally, a sharp weight loss at the decomposition temperature of the framework.

3. Gas Sorption Analysis (BET and Adsorption Isotherms):

• Purpose: To determine the porosity of the MOF. Nitrogen adsorption-desorption isotherms at 77 K are commonly used to calculate the Brunauer-Emmett-Teller (BET) surface area, which is a measure of the accessible surface area within the pores.

• Expected Outcome: The shape of the isotherm can provide information about the pore size and distribution. A high BET surface area is often desirable for applications in gas storage and separation.

4. Single-Crystal X-ray Diffraction (SCXRD):

• Purpose: To determine the precise three-dimensional atomic arrangement of the MOF, including the coordination environment of the metal centers and the connectivity of the linkers. This is the definitive technique for structure elucidation.

• Expected Outcome: A detailed crystal structure that reveals the topology of the framework, pore dimensions, and any guest molecules within the pores.

Potential Applications

Based on the known properties of other thiophene-containing MOFs, frameworks constructed from thiophene-2,4-dicarboxylic acid are anticipated to be promising candidates for a variety of applications.

1. Gas Storage and Separation:

• The polarizable sulfur atom in the thiophene ring can enhance the affinity of the MOF for certain gases, such as CO₂, through dipole-quadrupole interactions.[2] This could lead to materials with high selectivity for CO₂ capture from flue gas or natural gas streams.

2. Catalysis:

• The Lewis basic sulfur sites and the metal nodes can act as cooperative catalytic centers.[3] These MOFs could be explored as heterogeneous catalysts for a range of organic transformations.

3. Luminescence-Based Sensing:

• The conjugated π-system of the thiophene linker can impart luminescent properties to the MOF.[4] The luminescence of these materials may be quenched or enhanced in the presence of specific analytes, making them suitable for the development of chemical sensors. For instance, related thiophene-based MOFs have shown promise in detecting heavy metal ions and organic molecules.

4. Drug Delivery:

• The porous nature of MOFs allows for the encapsulation of therapeutic agents. The biocompatibility of MOFs derived from thiophene-2,4-dicarboxylic acid would need to be carefully assessed, but the potential for controlled release of drugs from these materials warrants investigation.

Conclusion

Thiophene-2,4-dicarboxylic acid represents a compelling yet underutilized building block for the synthesis of novel Metal-Organic Frameworks. Its unique bent geometry and the presence of a sulfur heteroatom offer exciting possibilities for creating MOFs with new topologies and enhanced functionalities. The generalized protocols and characterization strategies outlined in this application note provide a solid foundation for researchers to begin exploring the potential of this promising linker. Through systematic optimization of the synthetic conditions and thorough characterization, it is anticipated that a new family of thiophene-based MOFs with valuable properties for a range of applications can be developed.

References

• Structures and Luminescent Properties of Rare-Earth Metal–Organic Framework Series with Thieno[3,2b]thiophene-2,5-dicarboxylate. (2022). MDPI. Retrieved from [Link]

• Thiophene-2,4-dicarboxylic acid | C6H4O4S. (n.d.). PubChem. Retrieved from [Link]

• Synthesis and application of metal organic framework compound constructed based on thiophene-2, 5-dicarboxylic acid and phenanthroline. (n.d.). Google Patents.

• 3D Zinc–Organic Frameworks Based on Mixed Thiophene Dicarboxylate and 4-Amino-3,5-bis(4-pyridyl)-1,2,4-triazole Linkers: Syntheses, Structural Diversity, and Single-Crystal-to-Single-Crystal Transformations. (n.d.). ACS Publications. Retrieved from [Link]

• Metal–Organic Frameworks Constructed from a New Thiophene-Functionalized Dicarboxylate: Luminescence Sensing and Pesticide Removal. (n.d.). ACS Publications. Retrieved from [Link]

• Heterometallic MOFs constructed from thiophene and furandicarboxylate ligands for heavy metal luminescence sensing. (n.d.). RSC Publishing. Retrieved from [Link]

• Enhancement of CO2 Uptake and Selectivity in a Metal–Organic Framework by the Incorporation of Thiophene Functionality. (2018). ACS Publications. Retrieved from [Link]

• Thiophene-2-carboxylic acid. (n.d.). Wikipedia. Retrieved from [Link]

• Thiophene-based covalent organic frameworks. (2013). PNAS. Retrieved from [Link]

• Thiophene-based MOFs for Iodine Capture: Effect of Pore Structures and Interaction Mechanism. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Characterization of Functionalized Metal-organic Frameworks. (n.d.). NIH. Retrieved from [Link]

• Thiophene-Functionalized Zn-Based Metal–Organic Frameworks with Nanosheets/Nanopores as Heterogeneous Catalysts for CO 2 Conversion. (n.d.). ACS Publications. Retrieved from [Link]

• A rhombus channel metal–organic framework comprised of Sr2+ and thiophene-2, 5-dicarboxylic acid exhibiting novel dielectric bistability. (n.d.). RSC Publishing. Retrieved from [Link]

• Zn(II)/Cd(II) MOFs based on 2,5-thiophenedicarboxylic acid and bis(Imidazole) linkers for highly selective and sensitive detection of Fe3+ and Cr2O72-. (n.d.). ResearchGate. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of Poly(thiophene-2,4-dicarboxylic acid) Conductive Polymers

Abstract

This document provides a detailed guide for the synthesis and characterization of poly(thiophene-2,4-dicarboxylic acid), a functionalized conductive polymer with significant potential in advanced materials science. The presence of carboxylic acid groups directly on the thiophene ring at the 2 and 4 positions offers unique opportunities for creating materials with tunable properties, including enhanced solubility in aqueous media, and sites for covalent modification. These characteristics make this polymer a compelling candidate for applications in bioelectronics, chemical sensors, and energy storage devices. This guide will detail two primary synthetic routes: chemical oxidative polymerization and electrochemical polymerization. For each method, we will provide a thorough explanation of the underlying principles, step-by-step protocols, and key experimental considerations. Furthermore, we will outline a comprehensive suite of analytical techniques for the structural, morphological, thermal, and electrical characterization of the synthesized polymer.

Introduction: The Scientific Rationale for Poly(thiophene-2,4-dicarboxylic acid)

Polythiophenes are a well-established class of conductive polymers, valued for their excellent electrical conductivity, environmental stability, and versatile processability.[1][2] The introduction of functional groups onto the thiophene monomer is a powerful strategy for tailoring the properties of the resulting polymer. Carboxylic acid functionalization, in particular, is of great interest as it can impart hydrophilicity, enable post-polymerization modification, and provide specific binding sites for sensing applications.[3][4]

While much of the research has focused on thiophenes with carboxylic acid groups on alkyl side chains, the direct attachment of these groups to the thiophene ring, as in thiophene-2,4-dicarboxylic acid, presents a unique set of challenges and opportunities. The carboxylic acid groups are strongly electron-withdrawing, which is expected to influence the electronic structure of the polymer, including its bandgap and redox potentials.[5] This direct functionalization also presents challenges for certain synthetic methods, as the acidic proton can interfere with common organometallic catalysts.[6]

This application note addresses these challenges by providing detailed protocols for two robust polymerization methods that are compatible with the acidic functionality of the monomer: chemical oxidative polymerization and electrochemical polymerization. The resulting polymer, poly(thiophene-2,4-dicarboxylic acid), is expected to exhibit a unique combination of conductivity, functionality, and processability, making it a valuable material for a range of applications.

Materials and Equipment

Reagents and Solvents

Reagent/Solvent	Grade	Supplier
Thiophene-2,4-dicarboxylic acid	≥98%	Major Chemical Supplier
Iron(III) chloride (FeCl₃), anhydrous	≥99%	Major Chemical Supplier
Chloroform, anhydrous	≥99%	Major Chemical Supplier
Methanol	ACS grade	Major Chemical Supplier
N,N-Dimethylformamide (DMF), anhydrous	≥99.8%	Major Chemical Supplier
Lithium perchlorate (LiClO₄)	Battery grade	Major Chemical Supplier
Acetonitrile, anhydrous	≥99.8%	Major Chemical Supplier
Argon gas, high purity	99.998%	Industrial Gas Supplier

Equipment

• Schlenk line or glovebox for inert atmosphere reactions

• Magnetic stir plate with heating capabilities

• Standard laboratory glassware (Schlenk flasks, beakers, graduated cylinders)

• Sintered glass funnel for filtration

• Rotary evaporator

• Vacuum oven

• Potentiostat/Galvanostat for electrochemical synthesis and analysis

• Three-electrode electrochemical cell (with a working electrode such as ITO-coated glass or platinum, a platinum wire counter electrode, and a Ag/AgCl reference electrode)

• Sonicator

• Analytical instrumentation for characterization (FTIR, UV-Vis, TGA, SEM, four-point probe)

Detailed Experimental Protocols

Protocol 1: Chemical Oxidative Polymerization

This protocol details the synthesis of poly(thiophene-2,4-dicarboxylic acid) using iron(III) chloride as the oxidizing agent. This is a common and effective method for the polymerization of thiophene and its derivatives.[7] The choice of solvent is critical due to the polarity of the monomer; anhydrous chloroform is a common choice, but for monomers with poor solubility, a more polar solvent like anhydrous DMF may be required.

Step-by-Step Procedure:

• Monomer Dissolution: In a dry Schlenk flask under an argon atmosphere, dissolve 1.0 g of thiophene-2,4-dicarboxylic acid in 50 mL of anhydrous chloroform. If solubility is an issue, anhydrous DMF can be used as an alternative solvent. Sonicate the mixture if necessary to aid dissolution.

• Oxidant Preparation: In a separate dry Schlenk flask under argon, prepare a solution of 2.5 equivalents of anhydrous iron(III) chloride in 50 mL of anhydrous chloroform.

• Initiation of Polymerization: Slowly add the iron(III) chloride solution to the monomer solution dropwise over 30 minutes with vigorous stirring at room temperature. The reaction mixture should darken, indicating the onset of polymerization.

• Polymerization: Allow the reaction to proceed for 24 hours at room temperature under a continuous argon purge.

• Precipitation and Washing: After 24 hours, pour the reaction mixture into 500 mL of methanol to precipitate the polymer.

• Purification: Collect the precipitate by filtration through a sintered glass funnel. Wash the polymer extensively with methanol until the filtrate is colorless to remove any residual iron salts and unreacted monomer. Further wash with deionized water to remove any water-soluble impurities.

• Drying: Dry the purified polymer in a vacuum oven at 60 °C for 24 hours.

• Characterization: The final product, a dark-colored powder, is now ready for characterization.

Diagram of Chemical Oxidative Polymerization Workflow:

Caption: Workflow for chemical oxidative polymerization.

Protocol 2: Electrochemical Polymerization

Electrochemical polymerization offers excellent control over the polymer film thickness and morphology by modulating the electrochemical parameters.[8][9] This method is particularly well-suited for producing thin, uniform films directly onto an electrode surface.

Step-by-Step Procedure:

• Electrolyte Preparation: Prepare a 0.1 M solution of lithium perchlorate (LiClO₄) in anhydrous acetonitrile. This will serve as the supporting electrolyte.

• Monomer Solution: Dissolve thiophene-2,4-dicarboxylic acid in the electrolyte solution to a final concentration of 0.1 M.

• Electrochemical Cell Assembly: Assemble a three-electrode electrochemical cell with an ITO-coated glass slide as the working electrode, a platinum wire as the counter electrode, and a Ag/AgCl electrode as the reference electrode.

• Deoxygenation: Purge the monomer solution with high-purity argon gas for at least 20 minutes to remove dissolved oxygen, which can interfere with the polymerization process.

• Cyclic Voltammetry (CV) Scan: Perform an initial CV scan to determine the oxidation potential of the monomer. Scan from 0 V to a potential sufficiently positive to observe the oxidation peak of the monomer (a typical starting range would be up to +2.0 V vs. Ag/AgCl).

• Potentiostatic Polymerization: Set the potential of the working electrode to a value slightly below the peak oxidation potential determined in the previous step and hold for a set duration (e.g., 600 seconds). The passage of current and the appearance of a colored film on the working electrode indicate successful polymerization.

• Film Washing: After polymerization, carefully remove the working electrode from the cell and rinse it with fresh acetonitrile to remove any unreacted monomer and electrolyte.

• Drying and Characterization: Dry the polymer-coated electrode under a gentle stream of nitrogen. The film is now ready for characterization.

Diagram of Electrochemical Polymerization Workflow:

Caption: Workflow for electrochemical polymerization.

Characterization of Poly(thiophene-2,4-dicarboxylic acid)

A thorough characterization is essential to confirm the successful synthesis of the polymer and to understand its properties.

4.1. Structural Characterization

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the polymerization, look for the disappearance of the C-H stretching vibrations of the thiophene ring at the 3 and 5 positions and the appearance of bands characteristic of the polymer backbone. The carboxylic acid O-H and C=O stretches should remain.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: If the polymer is soluble, ¹H and ¹³C NMR can provide detailed information about the polymer structure and regioregularity. Due to the expected poor solubility, solid-state NMR might be necessary.

• UV-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum will reveal the electronic transitions of the polymer. The π-π* transition will be indicative of the conjugation length. The presence of electron-withdrawing carboxylic acid groups may cause a blue-shift compared to unsubstituted polythiophene.[5]

4.2. Morphological and Thermal Characterization

• Scanning Electron Microscopy (SEM): SEM will provide insights into the surface morphology of the polymer, whether it is granular (from chemical polymerization) or a film (from electrochemical polymerization).

• Thermogravimetric Analysis (TGA): TGA is used to assess the thermal stability of the polymer by measuring its weight loss as a function of temperature.

4.3. Electrical Characterization

• Four-Point Probe Measurement: This is the standard method for measuring the electrical conductivity of the polymer. The measurement can be performed on a pressed pellet of the chemically synthesized powder or directly on the electrochemically deposited film.

• Cyclic Voltammetry (CV): For the electrochemically deposited film, CV can be used to study the redox behavior of the polymer, including its p-doping and n-doping potentials.

Table of Expected Characterization Results:

Technique	Expected Observations
FTIR	Disappearance of monomer C-H signals at positions 3 and 5. Persistence of C=O and O-H signals from carboxylic acid groups.
NMR	Broadening of signals indicative of polymerization.
UV-Vis	Broad absorption band corresponding to the π-π* transition of the conjugated backbone.
TGA	Onset of decomposition at a temperature indicative of the polymer's thermal stability.
SEM	Granular or film-like morphology depending on the synthesis method.
Conductivity	Expected to be in the semiconductor range, tunable by doping.

Potential Applications

The unique properties of poly(thiophene-2,4-dicarboxylic acid) make it a promising material for several advanced applications:

• Chemical and Biological Sensors: The carboxylic acid groups can serve as recognition sites for analytes or as anchor points for the immobilization of biomolecules such as enzymes and antibodies.

• Bio-compatible Electronics: The potential for aqueous processability and the presence of biocompatible functional groups make this polymer suitable for applications at the interface of biology and electronics, such as in cell scaffolds and biosensors.[10]

• Energy Storage: The redox activity of the polymer, combined with the presence of functional groups that can interact with electrolytes, suggests potential applications in supercapacitors and batteries.

• pH-Responsive Materials: The carboxylic acid groups can be protonated or deprotonated depending on the pH, which could lead to changes in the polymer's conductivity, solubility, and optical properties, enabling the development of pH-sensitive materials.

References

• Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. RSC Publishing. Available from: [Link]

• Organic chemistry – sOme Basic PrinciPles and Techniques. NCERT. Available from: [Link]

• Polymerization of thiophene and its derivatives. Google Patents.

• Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid. American Chemical Society. Available from: [Link]

• Thiophene in Conducting Polymers: Synthesis of Poly(thiophene)s and Other Conjugated Polymers Containing Thiophenes, for Application in Polymer Solar Cells. ResearchGate. Available from: [Link]

• Enabling Conducting Polymer Applications: Methods for Achieving High Molecular Weight in Chemical Oxidative Polymerization in Alkyl- and Ether-Substituted Thiophenes. NIH. Available from: [Link]

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• Electrochemical Polymerization of Thiophene Derivatives attached to Lead Sulfide Nanoparticle. Winona State University. Available from: [Link]

• Effect of Controlling Thiophene Rings on D-A Polymer Photocatalysts Accessed via Direct Arylation for Hydrogen Production. MDPI. Available from: [Link]

• Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol: Characterization and Degradability Studies. NIH. Available from: [Link]

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• and 2,5-disubstituted thiophene systems and the effect of the pattern of substitution on the refractive indices, optical anisotropies, polarisabilities and order parameters in comparison with those of the parent biphenyl and dithienyl systems. Journal of Materials Chemistry (RSC Publishing). Available from: [Link]

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• Structure-Conductivity-Relationship in Current Conducting Polymers of Thiophenes. Asian Journal of Chemistry. Available from: [Link]

• Electrochemical synthesis of poly(3-thiophene acetic acid) nanowires with water-soluble macromolecule templates. RSC Publishing. Available from: [Link]

• Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate. Beilstein Journals. Available from: [Link]

• Carboxylic Groups via Postpolymerization Modification of Polythiophene and their Influence on the Performance of a Polymeric MALDI Matrix. Wiley Online Library. Available from: [Link]

• Structural and thermal properties of carboxylic acid functionalized polythiophenes. Polímeros: Ciência e Tecnologia. Available from: [Link]

• Synthesis of New Substituted Thiophene Derivatives and Evaluating their Antibacterial and Antioxidant Activities. Taylor & Francis. Available from: [Link]

• Electrochemical Polymerization of Thiophenes in the Presence of Bithiophene or Terthiophene: Kinetics and Mechanism of the Polym. DTIC. Available from: [Link]

• Synthesis and characterization of bio-based polyesters from 2,5-thiophenedicarboxylic acid. ResearchGate. Available from: [Link]

• Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate. NIH. Available from: [Link]

• Tailor-made synthesis of poly(3-hexylthiophene) with carboxylic end groups and its application as a polymer sensitizer. RSC Publishing. Available from: [Link]

• Carboxy-endcapped conductive polypyrrole: biomimetic conducting polymer for cell scaffolds and electrodes. PubMed. Available from: [Link]

• Synthesis and characterisation of novel substituted benzo[c]thiophenes and polybenzo[c]thiophenes: tuning the potentials for n- and p-doping in transparent conducting polymers. Journal of Materials Chemistry (RSC Publishing). Available from: [Link]

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experimental setup for reactions involving thiophene-2,4-dicarboxylic acid

Application Notes and Protocols for Thiophene-2,4-dicarboxylic Acid

Abstract: This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the experimental setups and reaction protocols involving thiophene-2,4-dicarboxylic acid. While its isomer, thiophene-2,5-dicarboxylic acid, is more extensively documented, this guide elucidates the core reactivity of the 2,4-isomer and presents robust, adaptable protocols for its use in synthesizing metal-organic frameworks (MOFs), esters, and amides. The causality behind experimental choices is explained, ensuring that the described protocols are self-validating and grounded in established chemical principles.

Introduction and Strategic Overview

Thiophene-2,4-dicarboxylic acid is a heterocyclic organic compound featuring a five-membered thiophene ring substituted with two carboxylic acid groups at the 2- and 4-positions. This specific arrangement results in an angular or "bent" molecular geometry, a crucial feature for its application as a building block, or "linker," in coordination chemistry and polymer science. Unlike its linear counterpart, thiophene-2,5-dicarboxylic acid, the 2,4-isomer can generate unique three-dimensional topologies in Metal-Organic Frameworks (MOFs) and other polymers.[1] Its two carboxylic acid functionalities also allow it to serve as a versatile precursor in organic synthesis, particularly for creating novel diesters and diamides with potential applications in medicinal chemistry and materials science.[2][3]

The relative scarcity of published, peer-reviewed protocols specifically for the 2,4-isomer necessitates a foundational, principles-based approach. The methodologies presented herein are derived from well-established reactions for aromatic dicarboxylic acids and the extensively studied thiophene-2,5-dicarboxylic acid, adapted to the specific stereochemistry of the 2,4-isomer.

Physicochemical Properties and Safe Handling

A thorough understanding of the physical properties and safety requirements is paramount before commencing any experimental work.

Table 1: Physicochemical Properties of Thiophene-dicarboxylic Acid Isomers

Property	Thiophene-2,4-dicarboxylic acid	Thiophene-2,5-dicarboxylic acid	Data Source
Molecular Formula	C₆H₄O₄S	C₆H₄O₄S	PubChem
Molecular Weight	172.16 g/mol	172.16 g/mol	PubChem
Appearance	White to off-white solid (predicted)	White to off-white crystalline powder	Commercial Suppliers
Melting Point	Data not available	>300 °C	Sigma-Aldrich
Solubility	Sparingly soluble in water; soluble in polar organic solvents like DMF, DMSO, and hot alcohols.	Very soluble in water.	ChemicalBook

Safety and Handling

Causality Behind Precautions: Aromatic carboxylic acids, particularly in powdered form, can be respiratory, skin, and eye irritants.[4][5][6] The primary routes of exposure are inhalation of dust and direct contact. Therefore, engineering controls and personal protective equipment (PPE) are essential to minimize risk.

• Engineering Controls: Always handle thiophene-2,4-dicarboxylic acid in a certified chemical fume hood to prevent inhalation of fine particulates.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.

  • Hand Protection: Use nitrile or neoprene gloves.

  • Skin Protection: Wear a standard laboratory coat. Ensure exposed skin is covered.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations. Avoid release into the environment.[6]

Core Reactivity and Mechanistic Considerations

The reactivity of thiophene-2,4-dicarboxylic acid is dominated by its two functional groups: the carboxylic acids and the thiophene ring.

• Carboxylic Acid Groups: These groups are the primary sites for reactions such as esterification, amide bond formation, and conversion to acyl chlorides. They also serve as the coordination points for metal ions in the synthesis of MOFs. The acidity of these groups facilitates deprotonation by a base, forming a dicarboxylate anion that acts as a nucleophile or a ligand.

• Thiophene Ring: The sulfur heteroatom and π-electron system confer aromaticity to the thiophene ring.[7] The carboxylic acid groups are electron-withdrawing and deactivating, making electrophilic aromatic substitution on the ring (at the vacant 3- and 5-positions) more challenging than on unsubstituted thiophene. However, the ring can still participate in reactions under specific conditions and influences the overall electronic properties of the molecule.

Application Note 1: Synthesis of Metal-Organic Frameworks (MOFs)

Principle: In MOF synthesis, dicarboxylic acids act as organic "linkers" that connect metal ions or clusters into a crystalline, porous network. The geometry of the linker is a primary determinant of the final framework topology. Thiophene-2,4-dicarboxylic acid, being an angular linker, is expected to produce frameworks with different structures and pore environments compared to the linear 2,5-isomer. Solvothermal synthesis, where the reaction is conducted in a sealed vessel at elevated temperatures, is the most common method for producing high-quality MOF crystals.[1][8]

Workflow for MOF Synthesis:

Caption: General workflow for the solvothermal synthesis of a MOF.

Exemplar Protocol: Solvothermal Synthesis of a Lanthanide-Based MOF

This protocol is adapted from established procedures for thiophene-2,5-dicarboxylic acid and serves as a robust starting point for exploration with the 2,4-isomer.[1] Optimization of temperature, time, and reactant ratios will be necessary.

Materials:

• Thiophene-2,4-dicarboxylic acid

• Lanthanide(III) nitrate hydrate (e.g., La(NO₃)₃·6H₂O, Eu(NO₃)₃·6H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

• 20 mL scintillation vials or Teflon-lined steel autoclave

Procedure:

• In a 20 mL glass vial, combine the lanthanide nitrate salt (0.1 mmol) and thiophene-2,4-dicarboxylic acid (0.15 mmol, 1.5 equivalents).

• Add 5 mL of DMF to the vial.

• Seal the vial tightly and place it in a programmable oven.

• Heat the mixture to 140°C over 2 hours and hold at this temperature for 72 hours.

• Allow the oven to cool slowly to room temperature over a period of 12-24 hours.

• Harvest the resulting crystals by decanting the mother liquor.

• Wash the crystals three times with fresh DMF (3 x 5 mL) and then three times with ethanol (3 x 5 mL) to remove unreacted starting materials.

• Dry the crystals under vacuum or in a desiccator.

• Self-Validation: The success of the synthesis is confirmed by Powder X-ray Diffraction (PXRD), which should show a crystalline pattern distinct from the starting materials. Thermogravimetric Analysis (TGA) can be used to assess thermal stability and solvent content.

Application Note 2: Synthesis of Diesters

Principle: Fischer-Speier esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol.[9] The reaction is an equilibrium process. To drive it towards the ester product, the alcohol is typically used in large excess (acting as both reactant and solvent), and the water byproduct is removed.

Reaction Scheme: Fischer Esterification

Caption: General scheme for acid-catalyzed diester synthesis.

Protocol: Synthesis of Dimethyl Thiophene-2,4-dicarboxylate

Materials:

• Thiophene-2,4-dicarboxylic acid

• Methanol (reagent grade)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with reflux condenser

Procedure:

• To a 100 mL round-bottom flask, add thiophene-2,4-dicarboxylic acid (1.72 g, 10 mmol).

• Add 50 mL of methanol. The acid may not fully dissolve initially.

• While stirring, carefully add concentrated sulfuric acid (0.5 mL) dropwise as the catalyst.

• Fit the flask with a reflux condenser and heat the mixture to a gentle reflux (approx. 65°C) for 8-12 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, remove the excess methanol using a rotary evaporator.

• Dissolve the residue in 50 mL of ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with 30 mL of water, 30 mL of saturated NaHCO₃ solution (caution: CO₂ evolution), and 30 mL of brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude diester.

• Self-Validation: The product can be purified by recrystallization or column chromatography. The identity and purity should be confirmed by ¹H NMR (disappearance of the broad carboxylic acid proton signal and appearance of a sharp methyl ester singlet) and IR spectroscopy (disappearance of the broad O-H stretch and appearance of a strong C=O stretch around 1720 cm⁻¹).

Application Note 3: Synthesis of Diamides

Principle: Direct reaction of a carboxylic acid with an amine to form an amide requires very high temperatures and is often inefficient. Instead, coupling agents are used to activate the carboxylic acid. 1,3-Dicyclohexylcarbodiimide (DCC) is a common agent that reacts with the carboxyl group to form a highly reactive O-acylisourea intermediate.[10] This intermediate is then readily attacked by the amine nucleophile to form the amide bond, while the DCC is converted to a dicyclohexylurea (DCU) byproduct.[11]

Workflow for Amide Coupling:

Caption: Step-by-step workflow for DCC-mediated amide synthesis.

Protocol: Synthesis of a Thiophene-2,4-dicarboxamide

Materials:

• Thiophene-2,4-dicarboxylic acid

• Primary or secondary amine (e.g., benzylamine, 2.2 equivalents)

• 1,3-Dicyclohexylcarbodiimide (DCC, 2.2 equivalents)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• 0.5 M HCl solution

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve thiophene-2,4-dicarboxylic acid (1.72 g, 10 mmol) in 50 mL of anhydrous DCM.

• Add the amine (e.g., benzylamine, 2.36 g, 22 mmol) to the solution.

• Cool the mixture to 0°C in an ice bath.

• In a separate beaker, dissolve DCC (4.54 g, 22 mmol) in 20 mL of anhydrous DCM.

• Add the DCC solution dropwise to the stirred reaction mixture over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• A white precipitate of dicyclohexylurea (DCU) will form. Remove the DCU by vacuum filtration and wash the solid with a small amount of DCM.

• Combine the filtrates and transfer to a separatory funnel.

• Wash the organic layer sequentially with 0.5 M HCl (2 x 30 mL), saturated NaHCO₃ (2 x 30 mL), and brine (1 x 30 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Self-Validation: Purify the crude product by column chromatography or recrystallization. Characterize by ¹H NMR (presence of signals corresponding to the amine moiety and the amide N-H proton) and Mass Spectrometry to confirm the molecular weight of the desired diamide.

References

• US5093504A - Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene ...
• CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method - Google P

• Synthesis, properties and biological activity of thiophene: A review - Der Pharma Chemica. [Link]

• Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. [Link]

• Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid - ACS Publications. [Link]

• Thiophene synthesis - Organic Chemistry Portal. [Link]

• Synthesis of 2-thiophenecarboxylic and 2,5-thiophenedicarboxylic acid esters via the reaction of thiophenes with the CCl 4 -ROH reagent in the presence of vanadium, iron, and molybdenum catalysts - ResearchGate. [Link]

• Solvothermal synthesis, crystal structure, and properties of lanthanide-organic frameworks based on thiophene-2,5-dicarboxylic acid - Dalton Transactions (RSC Publishing). [Link]

• Thiophene-2-carboxylic acid - Wikipedia. [Link]

• Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid | ACS Applied Polymer Materials - ACS Publications. [Link]

• Metal–Organic Frameworks Constructed from a New Thiophene-Functionalized Dicarboxylate: Luminescence Sensing and Pesticide Removal | ACS Applied Materials & Interfaces. [Link]

• Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties - NIH. [Link]

• Safety Data Sheet - RecSupply. [Link]

• US2744917A - Process for the preparation of thiophene dicarboxylic acid - Google P
• Synthesis of a γ-Keto-amide Derived from Thiophene Using a Carboxyl Ester as Precursor - Books.
• CN107698625B - Synthesis and application of metal organic framework compound constructed based on thiophene-2, 5-dicarboxylic acid and phenanthroline - Google P

• A rhombus channel metal–organic framework comprised of Sr2+ and thiophene-2, 5-dicarboxylic acid exhibiting novel dielectric bistability - CrystEngComm (RSC Publishing). [Link]

• US5688969A - Process for the preparation of thiophene-2-5-dicarboxylic acid and the dichloride thereof - Google P

• Ester synthesis by esterification - Organic Chemistry Portal. [Link]

• Thiophene-based covalent organic frameworks - MIT. [Link]

• Structures and Luminescent Properties of Rare-Earth Metal–Organic Framework Series with Thieno[3,2b]thiophene-2,5-dicarboxylate - MDPI. [Link]

• Biobased Biodegradable Copolyesters from 2,5-Thiophenedicarboxylic Acid: Effect of Aliphatic Diols on Barrier Properties and Degradation - University of Nottingham Ningbo China. [Link]

• mechanism of amide formation with DCC - YouTube. [Link]

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Comprehensive Analytical Characterization of Thiophene-2,4-dicarboxylic Acid

An Application Guide:

Abstract

Thiophene-2,4-dicarboxylic acid is a heterocyclic organic compound of significant interest in materials science and pharmaceutical development, serving as a critical building block for advanced polymers and active pharmaceutical ingredients. Its precise chemical structure, purity, and physicochemical properties are paramount to the performance and safety of the final product. This guide provides a detailed framework of analytical techniques for the comprehensive characterization of thiophene-2,4-dicarboxylic acid, designed for researchers, quality control analysts, and drug development professionals. We will explore the causality behind the selection of each technique and provide robust, step-by-step protocols for structural elucidation, purity assessment, and thermal analysis.

Introduction: The Imperative for Rigorous Characterization

The functional properties of materials derived from thiophene-2,4-dicarboxylic acid are intrinsically linked to the precursor's identity, purity, and stability. Whether it is being incorporated into a coordination polymer or serving as a scaffold for a new therapeutic agent, a well-characterized molecule is the foundation of reproducible and reliable research. This document outlines a multi-technique approach to provide a holistic understanding of the material, ensuring its suitability for downstream applications.

The analytical workflow is designed to be self-validating, where orthogonal techniques provide complementary information to build a comprehensive profile of the analyte.

Caption: Workflow for ESI-MS analysis of thiophene-2,4-dicarboxylic acid.

Protocol: LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~10-100 µg/mL) in a suitable solvent like methanol or acetonitrile/water.

• Instrumentation: Use a Liquid Chromatography system coupled to a Mass Spectrometer with an ESI source.

• LC Method (for sample introduction):

  • Column: A short C18 column can be used for rapid introduction.

  • Mobile Phase: 50:50 acetonitrile:water with 0.1% formic acid (for positive mode) or without modifier for negative mode.

  • Flow Rate: 0.2-0.4 mL/min.

• MS Acquisition (Negative ESI Mode):

  • Scan Range: m/z 50-500.

  • Source Parameters: Optimize capillary voltage, cone voltage, and desolvation gas temperature and flow for the specific instrument.

• Data Analysis: Identify the peak corresponding to the deprotonated molecule [M-H]⁻ and any significant fragments. For HRMS, compare the measured exact mass to the theoretical mass to confirm the elemental formula.

Purity Assessment: High-Performance Liquid Chromatography (HPLC)

Causality: HPLC is the gold standard for assessing the purity of organic compounds. It separates the target compound from synthesis precursors, by-products, and degradation products. A well-developed HPLC method provides a quantitative measure of purity, typically expressed as a percentage of the total peak area. Several sources indicate HPLC is a standard method for purity analysis of thiophene carboxylic acids and their derivatives. [1][2] Protocol: Reversed-Phase HPLC for Purity Analysis

• Sample Preparation:

  • Prepare a stock solution of the sample in a suitable diluent (e.g., 1 mg/mL in methanol or acetonitrile).

  • Further dilute to a working concentration of approximately 0.1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

• Instrumentation & Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: Water with 0.1% Phosphoric Acid or Trifluoroacetic Acid (TFA).

  • Mobile Phase B: Acetonitrile with 0.1% Phosphoric Acid or TFA.

  • Gradient: A typical gradient might be:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 10% B

    • 20-25 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: Scan for λmax using a photodiode array (PDA) detector, or use a fixed wavelength around 230-260 nm. [2] * Injection Volume: 10 µL.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the area percent of the main peak relative to the total area of all peaks to determine the purity.

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Thermal and Physicochemical Properties

Causality: Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential for understanding the material's stability at different temperatures, its melting point, and its decomposition profile. This information is critical for determining appropriate storage, handling, and processing conditions. These methods are frequently used to characterize thiophene-based polymers and coordination compounds. [3][4]

4.1. Differential Scanning Calorimetry (DSC)

Protocol:

• Sample Preparation: Accurately weigh 3-5 mg of the sample into an aluminum DSC pan and hermetically seal it.

• Instrumentation:

  • Atmosphere: Nitrogen, with a purge rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 25 °C.

    • Ramp up to a temperature above the expected melting point (e.g., 300-350 °C) at a rate of 10 °C/min.

• Data Analysis:

  • Melting Point (Tₘ): Identify the endothermic peak corresponding to melting. The peak maximum or onset temperature is reported as the melting point.

  • Other Transitions: Look for other thermal events like glass transitions (a step change in the baseline) or crystallization (an exothermic peak).

4.2. Thermogravimetric Analysis (TGA)

Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a ceramic or platinum TGA pan.

• Instrumentation:

  • Atmosphere: Nitrogen or Air, with a purge rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp up to a high temperature (e.g., 600-800 °C) at a rate of 10 °C/min.

• Data Analysis:

  • Decomposition Temperature (Tₔ): Analyze the resulting weight vs. temperature curve. The onset temperature of significant weight loss indicates the beginning of thermal decomposition.

  • Residual Mass: The percentage of mass remaining at the end of the experiment provides information about the formation of any non-volatile residue (e.g., char).

Conclusion

The suite of analytical techniques detailed in this guide provides a robust and multi-faceted approach to the characterization of thiophene-2,4-dicarboxylic acid. By combining spectroscopic methods for structural confirmation (NMR, FTIR, MS), chromatographic methods for purity assessment (HPLC), and thermal analysis for stability profiling (DSC, TGA), a researcher or quality control professional can generate a comprehensive and reliable data package. This ensures the material's identity, quality, and suitability for its intended high-value application, upholding the principles of scientific integrity and reproducibility.

References

• Gómez-García, D., et al. (2026). Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid. ACS Applied Polymer Materials. Available at: [Link]

• CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method. Google Patents.

• Singh, M. V., et al. (2023). Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. Chemical Methodologies. Available at: [Link]

• Gherman, A. M., et al. (2023). DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives. MDPI. Available at: [Link]

• Sun, Y., et al. (2012). Solvothermal synthesis, crystal structure, and properties of lanthanide-organic frameworks based on thiophene-2,5-dicarboxylic acid. Dalton Transactions. Available at: [Link]

• Guild, A. W., et al. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. ACS Publications. Available at: [Link]

• Zhang, M. (2016). Synthesis And Characterization Of Thiophene-2,5-dicarboxylic Acid And Its Derivatives. Thesis. Available at: [Link]

• Ben-Abdelouahab, F. B., et al. (2022). Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol: Characterization and Degradability Studies. MDPI. Available at: [Link]

• PubChem. (n.d.). 2-Thiophenecarboxylic acid. National Center for Biotechnology Information. Available at: [Link]

• PubChem. (n.d.). Thiophene-2,4-dicarboxylic acid. National Center for Biotechnology Information. Available at: [Link]

• The Infrared Absorption Spectra of Thiophene Derivatives. (n.d.). Available at: [Link]

• SIELC. (n.d.). Separation of Thiophene-2-carboxylic acid hydrazide on Newcrom R1 HPLC column. Available at: [Link]

• THE MASS SPECTRA OF SOME SUBSTITUTED THIOPHENE-2-CARBOXYLIC ACIDS. (n.d.). Available at: [Link]

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Application Notes and Protocols: A Step-by-Step Guide to the Purification of Thiophene-2,4-dicarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the purification protocol for thiophene-2,4-dicarboxylic acid, a crucial building block in medicinal chemistry and materials science. This document outlines a primary purification strategy based on acid-base extraction and precipitation, followed by a secondary recrystallization step. It provides a thorough explanation of the rationale behind each step, safety precautions, and detailed methods for characterizing the final product's purity, including melting point analysis, and spectroscopic techniques (FTIR and NMR). This guide is intended to provide researchers with a robust framework for obtaining high-purity thiophene-2,4-dicarboxylic acid, ensuring the reliability and reproducibility of their downstream applications.

Introduction

Thiophene-2,4-dicarboxylic acid is a heterocyclic organic compound that serves as a versatile precursor in the synthesis of a wide array of pharmaceutical and materials science products. The purity of this reagent is paramount, as impurities can lead to undesirable side reactions, lower yields, and compromised biological activity or material properties in the final products. This guide provides a detailed, step-by-step protocol for the effective purification of thiophene-2,4-dicarboxylic acid, ensuring a high degree of purity for demanding research and development applications.

Safety Precautions

Before commencing any experimental work, it is crucial to adhere to standard laboratory safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: All manipulations involving organic solvents and acids/bases should be performed in a well-ventilated fume hood to avoid inhalation of vapors.

• Material Safety Data Sheet (MSDS): Consult the MSDS for thiophene-2,4-dicarboxylic acid and all other chemicals used in this protocol for detailed information on handling, storage, and emergency procedures.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Understanding Potential Impurities

The synthesis of thiophene-2,4-dicarboxylic acid can introduce various impurities that need to be removed. Common synthetic routes may involve the carboxylation of a lithiated or Grignard-derived thiophene precursor. Potential impurities could include:

• Starting Materials: Unreacted bromothiophene or other precursors.

• Monocarboxylic Acids: Thiophene-2-carboxylic acid or thiophene-3-carboxylic acid formed from incomplete dicarboxylation.

• Isomeric Dicarboxylic Acids: Depending on the synthetic route, other isomers such as thiophene-2,5-dicarboxylic acid might be present.

• Residual Catalysts and Reagents: Traces of organometallic reagents, catalysts, and quenching agents.

The purification strategy outlined below is designed to effectively remove these common impurities.

Purification Protocol: Acid-Base Extraction and Precipitation

This method leverages the acidic nature of the carboxylic acid groups to separate it from non-acidic impurities.

Rationale

Thiophene-2,4-dicarboxylic acid, with its two carboxylic acid functional groups, readily deprotonates in the presence of a base to form a water-soluble dicarboxylate salt. Neutral organic impurities, such as unreacted starting materials, will remain in an organic phase and can be separated. Subsequent acidification of the aqueous layer will re-protonate the dicarboxylate, causing the purified dicarboxylic acid to precipitate out of the solution.

Materials and Reagents

• Crude thiophene-2,4-dicarboxylic acid

• 1 M Sodium hydroxide (NaOH) solution

• 1 M Hydrochloric acid (HCl) solution

• Diethyl ether (or other suitable water-immiscible organic solvent)

• Deionized water

• Filter paper

• Buchner funnel and flask

• pH paper or a calibrated pH meter

Step-by-Step Procedure

• Dissolution: In a fume hood, dissolve the crude thiophene-2,4-dicarboxylic acid in a minimal amount of 1 M NaOH solution. Stir the solution until all the solid has dissolved. The resulting solution contains the sodium salt of thiophene-2,4-dicarboxylic acid.

• Extraction of Neutral Impurities: Transfer the aqueous solution to a separatory funnel. Add an equal volume of diethyl ether and shake the funnel vigorously for 1-2 minutes, periodically venting to release pressure. Allow the layers to separate. The aqueous layer contains the desired product as its salt, while neutral organic impurities will partition into the ether layer.

• Separation: Carefully drain the lower aqueous layer into a clean beaker. Discard the upper organic layer. For a more thorough purification, the extraction can be repeated with a fresh portion of diethyl ether.

• Precipitation: Cool the aqueous solution in an ice bath. While stirring, slowly add 1 M HCl solution dropwise to the cold aqueous solution. Monitor the pH of the solution using pH paper or a pH meter. Continue adding HCl until the solution is acidic (pH ~2).

• Isolation of Pure Product: As the solution becomes acidic, the purified thiophene-2,4-dicarboxylic acid will precipitate out as a solid. Allow the mixture to stand in the ice bath for at least 30 minutes to ensure complete precipitation.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold deionized water to remove any residual salts.

• Drying: Dry the purified product in a vacuum oven at a temperature below its melting point until a constant weight is achieved.

Recrystallization: An Optional Secondary Purification Step

For achieving the highest purity, a subsequent recrystallization step is recommended. The choice of solvent is critical for successful recrystallization. Based on the properties of the isomeric thiophene-2,5-dicarboxylic acid, which is soluble in polar solvents like water and alcohols, hot water or an alcohol-water mixture is a good starting point.[1]

Rationale

Recrystallization is a technique used to purify solids. It involves dissolving the impure compound in a suitable solvent at an elevated temperature to create a saturated solution. As the solution cools, the solubility of the compound decreases, and it crystallizes out, leaving the impurities behind in the solution.

Step-by-Step Procedure

• Solvent Selection: Start with deionized water as the solvent. If the solubility is too low even at boiling, a mixture of ethanol and water can be used.

• Dissolution: Place the dried thiophene-2,4-dicarboxylic acid from the previous step into an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., deionized water). Heat the mixture on a hot plate with stirring. Continue to add small portions of the hot solvent until the solid just dissolves.

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry them thoroughly in a vacuum oven.

Purity Assessment and Characterization

After purification, it is essential to verify the purity and identity of the thiophene-2,4-dicarboxylic acid.

Melting Point Determination

Parameter	Expected Value	Observed Value
Melting Point	High, likely >250 °C	Record the experimental range

Spectroscopic Analysis

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule. The IR spectrum of purified thiophene-2,4-dicarboxylic acid should exhibit the following characteristic absorption bands:

Functional Group	Expected Wavenumber (cm⁻¹)
O-H stretch (carboxylic acid)	3300-2500 (broad)
C-H stretch (aromatic)	~3100
C=O stretch (carboxylic acid)	1720-1680
C=C stretch (thiophene ring)	1550-1450

Note: The expected wavenumbers are based on typical values for aromatic carboxylic acids and thiophene derivatives.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and purity of the compound.

• ¹H NMR: The proton NMR spectrum of thiophene-2,4-dicarboxylic acid in a suitable deuterated solvent (e.g., DMSO-d₆) is expected to show two distinct signals for the two protons on the thiophene ring, in addition to the broad signal for the acidic protons of the carboxylic acid groups. The chemical shifts and coupling constants will be characteristic of the 2,4-substitution pattern.

• ¹³C NMR: The carbon NMR spectrum will show characteristic signals for the two carboxylic acid carbons and the four carbons of the thiophene ring.

Workflow Visualization

The following diagram illustrates the complete workflow for the purification and characterization of thiophene-2,4-dicarboxylic acid.

Sources

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• 2. pubs.acs.org [pubs.acs.org]

The Untapped Potential of Thiophene-2,4-dicarboxylic Acid in Organic Electronics: A Perspective

Abstract

This technical guide delves into the applications of thiophene-2,4-dicarboxylic acid within the field of organic electronics. While direct and extensive research on the application of this specific isomer in devices such as organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs) is notably scarce in current scientific literature, this document serves to provide a comprehensive overview of its chemical nature, synthesis, and potential utility. By drawing parallels with its well-studied isomer, thiophene-2,5-dicarboxylic acid, we aim to illuminate potential research avenues and provide actionable protocols for its synthesis and characterization, thereby equipping researchers and materials scientists with the foundational knowledge to explore this promising, yet underutilized, building block.

Introduction: The Allure of Thiophene-Based Materials

Thiophene-containing conjugated polymers and small molecules have become indispensable in the realm of organic electronics.[1] Their unique combination of properties, including excellent charge transport characteristics, environmental stability, and the tunability of their electronic and optical properties through chemical modification, has positioned them as leading candidates for a variety of applications.[2] The rigid, planar structure of the thiophene ring facilitates π-π stacking, which is crucial for efficient charge hopping between molecules, a fundamental process in the operation of organic electronic devices.

The introduction of carboxylic acid functional groups onto the thiophene ring offers several advantages. These groups can serve as anchoring points for attachment to semiconductor surfaces, modulate solubility and energy levels, and act as versatile handles for further chemical transformations, such as polymerization reactions. While thiophene-2,5-dicarboxylic acid has been extensively investigated as a monomer for high-performance conjugated polymers and as a linker in metal-organic frameworks (MOFs), its 2,4-disubstituted counterpart remains largely unexplored in the context of organic electronics.

This guide will first address the synthesis and fundamental properties of thiophene-2,4-dicarboxylic acid. Subsequently, it will provide a detailed exploration of the applications of the closely related thiophene-2,5-dicarboxylic acid, offering a blueprint for potential research directions with the 2,4-isomer.

Thiophene-2,4-dicarboxylic Acid: Synthesis and Properties

A reliable and scalable synthesis of the monomer is the first critical step in developing new organic electronic materials. While specific high-yield protocols for thiophene-2,4-dicarboxylic acid are not as prevalent as for its 2,5-isomer, general methods for the synthesis of substituted thiophenes can be adapted.

Synthetic Pathways

One potential synthetic route to thiophene-2,4-dicarboxylic acid involves the halogenation of a suitable thiophene precursor followed by carboxylation. For instance, a one-pot bromination/debromination of 3-methylthiophene can yield 2,4-dibromo-3-methylthiophene, which can then be converted to the corresponding dicarboxylic acid through Grignard reaction and carbonation.[3]

Another approach could involve the Hinsberg thiophene synthesis, which involves the condensation of a 1,2-dicarbonyl compound with diethyl thiodiglycolate.[4] While this method is versatile, careful selection of starting materials is necessary to achieve the desired 2,4-substitution pattern.

Protocol 1: A General Approach to the Synthesis of Thiophene-2,4-dicarboxylic Acid via Grignard Reaction

This protocol is a generalized procedure and may require optimization for thiophene-2,4-dicarboxylic acid.

Materials:

• 2,4-Dibromothiophene

• Magnesium turnings

• Dry diethyl ether or tetrahydrofuran (THF)

• Dry ice (solid CO₂)

• Hydrochloric acid (HCl), aqueous solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for air-sensitive reactions (Schlenk line, etc.)

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a small crystal of iodine to activate the magnesium.

• Add a solution of 2,4-dibromothiophene in dry diethyl ether or THF dropwise to the magnesium turnings with gentle stirring. The reaction should initiate spontaneously, as indicated by a gentle reflux. If the reaction does not start, gentle heating may be required.

• After the addition is complete, reflux the mixture for 1-2 hours to ensure complete formation of the bis-Grignard reagent.

• Carbonation: Cool the reaction mixture in an ice bath. Carefully add crushed dry ice in small portions to the stirred solution. An exothermic reaction will occur. Continue adding dry ice until the reaction subsides.

• Work-up: Allow the mixture to warm to room temperature. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride, followed by dilute HCl to dissolve any remaining magnesium salts and protonate the carboxylates.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude thiophene-2,4-dicarboxylic acid.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., water or ethanol/water).

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Physicochemical Properties and Rationale for Exploration

The asymmetric nature of thiophene-2,4-dicarboxylic acid distinguishes it from the more symmetrical 2,5-isomer. This asymmetry can have profound effects on the properties of any resulting polymers or materials:

• Solubility: The reduced symmetry may lead to less efficient crystal packing, potentially increasing the solubility of derived polymers in common organic solvents. This is a significant advantage for solution-based processing of organic electronic devices.

• Morphology: The irregular shape of the monomer unit could disrupt long-range order in thin films, leading to more amorphous or semicrystalline morphologies. While high crystallinity is often desired for high charge mobility, a degree of amorphous character can be beneficial for applications like OPVs by promoting the formation of a desirable bulk heterojunction morphology.

• Electronic Properties: The substitution pattern will influence the electronic structure of the thiophene ring, affecting the HOMO and LUMO energy levels of derived materials. This provides a handle for tuning the electronic properties to match the requirements of specific device architectures.

Thiophene-2,5-dicarboxylic Acid: A Case Study for Potential Applications

To understand the potential of thiophene-2,4-dicarboxylic acid, it is instructive to examine the successful applications of its 2,5-isomer in organic electronics. Thiophene-2,5-dicarboxylic acid is a versatile building block for a range of functional materials.[5]

Conjugated Polymers for Organic Field-Effect Transistors (OFETs)

Thiophene-2,5-dicarboxylic acid can be converted into its diester or dihalide derivatives, which can then be used in various polymerization reactions, such as Stille or Suzuki cross-coupling, to synthesize donor-acceptor (D-A) conjugated polymers.[6] These polymers have shown promise as the active semiconductor layer in OFETs.

Protocol 2: Synthesis of a Representative Poly(thiophene-2,5-dicarboxylate)-alt-copolyme r

This protocol outlines a general procedure for the synthesis of a D-A copolymer using a derivative of thiophene-2,5-dicarboxylic acid. A similar approach could be adapted for the 2,4-isomer.

Materials:

• 2,5-Bis(tributylstannyl)thiophene derivative (from thiophene-2,5-dicarboxylic acid)

• Dibrominated acceptor monomer (e.g., a benzothiadiazole derivative)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Anhydrous toluene or DMF

• Standard Schlenk line and inert atmosphere techniques

Procedure:

• Monomer Preparation: Synthesize the 2,5-bis(tributylstannyl)thiophene monomer from a suitable precursor derived from thiophene-2,5-dicarboxylic acid (e.g., 2,5-dibromothiophene).

• Polymerization: In a Schlenk flask under an inert atmosphere, dissolve the stannylated thiophene monomer and the dibrominated acceptor monomer in anhydrous toluene.

• Add the palladium catalyst to the solution.

• Heat the reaction mixture to reflux (typically 80-110 °C) and stir for 24-48 hours. The progress of the polymerization can be monitored by techniques like Gel Permeation Chromatography (GPC).

• Work-up and Purification: After cooling to room temperature, precipitate the polymer by pouring the reaction mixture into a non-solvent such as methanol.

• Collect the polymer by filtration and purify it by Soxhlet extraction with a series of solvents (e.g., methanol, acetone, hexane) to remove catalyst residues and oligomers.

• The final polymer is typically obtained as a solid after drying under vacuum.

Characterization: The polymer should be characterized for its molecular weight (GPC), thermal stability (TGA), and optical and electrochemical properties (UV-Vis spectroscopy and cyclic voltammetry).

Donor Materials for Organic Photovoltaics (OPVs)

The electronic properties of polymers derived from thiophene dicarboxylic acids make them suitable as donor materials in bulk heterojunction OPVs. The ability to tune the HOMO and LUMO energy levels through copolymerization with different acceptor units is key to optimizing the performance of these devices.[1]

Linkers in Metal-Organic Frameworks (MOFs)

Thiophene-2,5-dicarboxylic acid has been widely used as an organic linker to construct MOFs.[7][8] These materials exhibit ordered porous structures and have potential applications in gas storage, catalysis, and sensing. The incorporation of electronically active thiophene units into the framework opens up the possibility of creating conductive or photoactive MOFs for electronic applications. The use of the asymmetric thiophene-2,4-dicarboxylic acid could lead to MOFs with novel topologies and potentially interesting electronic properties.

MOF Precursor	Metal Ion	Resulting MOF Properties	Potential Application	Reference
Thiophene-2,5-dicarboxylic acid	Zn(II), Co(II), Mn(II)	1D, 2D, and 3D coordination polymers with varying porosity	Gas storage, catalysis	[7]
Thiophene-2,5-dicarboxylic acid	Sr(II)	3D framework with dielectric bistability	Dielectric materials	[8]
Thiophene-2,5-dicarboxylic acid	Ni(II)	Monoclinic crystal structure	Sensing	[9]
Lanthanide ions	Thiophene-2,5-dicarboxylate	3D frameworks with photoluminescent properties	Luminescent materials	[10]

Table 1: Examples of MOFs constructed using thiophene-2,5-dicarboxylic acid.

Future Outlook and Research Directions

The lack of extensive research on thiophene-2,4-dicarboxylic acid in organic electronics represents a significant opportunity for innovation. The following are key areas for future investigation:

• Development of Efficient Synthetic Routes: Establishing high-yield, scalable syntheses for thiophene-2,4-dicarboxylic acid and its derivatives is paramount.

• Synthesis and Characterization of Novel Polymers: The synthesis of a range of homopolymers and copolymers derived from thiophene-2,4-dicarboxylic acid will allow for a systematic study of their structure-property relationships.

• Device Fabrication and Performance Evaluation: The performance of these new materials in OFETs, OPVs, and OLEDs needs to be evaluated to assess their potential for practical applications.

• Computational Modeling: Density functional theory (DFT) and other computational methods can be employed to predict the electronic and optical properties of materials derived from thiophene-2,4-dicarboxylic acid, guiding synthetic efforts.

• Exploration in MOFs and Coordination Polymers: The use of thiophene-2,4-dicarboxylic acid as a linker in MOFs could lead to new materials with unique structural and electronic properties.

Conclusion

While thiophene-2,4-dicarboxylic acid is currently an under-explored building block in organic electronics, its unique structural and electronic properties suggest that it holds significant potential. By leveraging the knowledge gained from its well-studied isomer, thiophene-2,5-dicarboxylic acid, and by pursuing the research directions outlined in this guide, the scientific community can unlock the potential of this intriguing molecule and contribute to the advancement of next-generation organic electronic devices. The protocols and insights provided herein are intended to serve as a catalyst for such explorations.

References

• Chen, B., Mok, K., Ng, S., & Drew, M. G. B. (1999). Thiophene-2,5-dicarboxylic acid incorporated self-assembly of one-, two- and three-dimensional coordination polymers. New Journal of Chemistry, 23(8), 877-883.
• Fused-Thiophene Based Materials for Organic Photovoltaics and Dye-Sensitized Solar Cells. (n.d.). In Google Scholar.

• Handbook of Thiophene-Based Materials: Applications in Organic Electronics and Photonics, 2 Volumes Set, Wiley 2009. (n.d.). In ResearchGate. Retrieved from [Link]

• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. (n.d.). In Beilstein Journals. Retrieved from [Link]

• Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. (n.d.). In Google Scholar.
• Synthesis And Characterization Of Thiophene-2,5-dicarboxylic Acid And Its Derivatives. (n.d.). In Google Scholar.

• Thiophene-2,5-dicarboxylic acid | C6H4O4S | CID 20273. (n.d.). In PubChem. Retrieved from [Link]

• Polythiophene and its derivatives for all-polymer solar cells. (n.d.). In Journal of Materials Chemistry A (RSC Publishing). Retrieved from [Link]

• Thiophene-2,5-dicarboxylic acid incorporated self-assembly of one-, two- and three-dimensional coordination polymers. (n.d.). In New Journal of Chemistry (RSC Publishing). Retrieved from [Link]

• CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method. (n.d.). In Google Patents.

• Metal–Organic Frameworks Constructed from a New Thiophene-Functionalized Dicarboxylate: Luminescence Sensing and Pesticide Removal. (n.d.). In ACS Applied Materials & Interfaces. Retrieved from [Link]

• CN107698625B - Synthesis and application of metal organic framework compound constructed based on thiophene-2, 5-dicarboxylic acid and phenanthroline. (n.d.). In Google Patents.

• Lanthanide-Thiophene-2,5-dicarboxylate Frameworks: Ionothermal Synthesis, Helical Structures, Photoluminescent Properties, and Single-Crystal-to-Single-Crystal Guest Exchange. (n.d.). In Inorganic Chemistry - ACS Publications. Retrieved from [Link]

• A rhombus channel metal–organic framework comprised of Sr2+ and thiophene-2, 5-dicarboxylic acid exhibiting novel dielectric bistability. (n.d.). In CrystEngComm (RSC Publishing). Retrieved from [Link]

• US5093504A - Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene .... (n.d.). In Google Patents.

• Thiophene-fused isoindigo based conjugated polymers for ambipolar organic field-effect transistors. (n.d.). In RSC Publishing. Retrieved from [Link]

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Application Note & Protocol: Synthesis and Derivatization of Thiophene-2,4-dicarboxylic Acid

Abstract

The thiophene nucleus is a privileged scaffold in medicinal chemistry and materials science, valued for its unique electronic properties and ability to act as a bioisostere for benzene.[1] Thiophene-dicarboxylic acids, in particular, serve as versatile building blocks for synthesizing complex molecules, including pharmaceuticals, functional polymers, and ligands for metal-organic frameworks.[2] While the symmetric thiophene-2,5-dicarboxylic acid is readily accessible, its unsymmetrical 2,4-isomer presents a greater synthetic challenge. This document provides a comprehensive guide to the synthesis of the thiophene-2,4-dicarboxylate core via a rationally designed Fiesselmann thiophene synthesis. It further details protocols for the hydrolysis to the parent diacid and subsequent derivatization strategies, offering researchers a robust toolkit for accessing this valuable chemical entity.

Introduction: The Strategic Importance of the Thiophene-2,4-dicarboxylate Scaffold

Thiophene-containing compounds are integral to numerous marketed drugs, where they contribute to desired pharmacokinetic and pharmacodynamic profiles. The arrangement of substituents on the thiophene ring is critical for biological activity. The 2,4-disubstitution pattern creates a distinct molecular geometry and electronic distribution compared to the more common 2,5-isomer. This makes thiophene-2,4-dicarboxylic acid a crucial starting material for generating novel molecular architectures. The two carboxylic acid groups, situated in electronically distinct environments, offer opportunities for selective functionalization, enabling the construction of sophisticated derivatives such as mono-amides, mono-esters, and complex heterocyclic systems. This guide focuses on a field-proven, logical approach to constructing this scaffold from readily available starting materials.

Core Synthetic Strategy: A Fiesselmann-Based Approach

To overcome the challenge of achieving the specific 2,4-regioisomer, we will employ the Fiesselmann thiophene synthesis. This powerful reaction constructs the thiophene ring by condensing a thioglycolic acid derivative with a 1,3-dicarbonyl compound or its equivalent.[1][3] The key to this strategy is the selection of a β-ketoester that already contains the precursor for the C4-carboxylate group.

Causality of Experimental Choice: The Fiesselmann reaction is chosen over other methods like the Paal-Knorr or Hinsberg syntheses because it offers a more direct and regiocontrolled route to the required unsymmetrical substitution pattern.[4][5] By starting with a linear 1,3-dicarbonyl precursor, the cyclization inherently establishes the desired connectivity.

The proposed reaction involves the base-catalyzed condensation of an alkyl thioglycolate with an alkyl 3-oxobutanoate bearing an additional ester group. The mechanism proceeds via a sequential Michael addition, an intramolecular Dieckmann-type condensation to form the five-membered ring, and finally, a dehydration step that results in the stable, aromatic thiophene ring.[1]

Caption: Overall workflow for the synthesis and derivatization of thiophene-2,4-dicarboxylic acid.

Experimental Protocols

Protocol 1: Synthesis of Diethyl 3-hydroxy-5-methylthiophene-2,4-dicarboxylate

This protocol details the core Fiesselmann cyclocondensation to build the substituted thiophene-2,4-dicarboxylate ring system.

Principle: Sodium ethoxide acts as a base to deprotonate the α-carbon of ethyl thioglycolate. The resulting thiolate anion undergoes a Michael addition to the β-carbon of diethyl 1,3-acetonedicarboxylate. Subsequent intramolecular Dieckmann condensation followed by elimination of water and tautomerization yields the aromatic 3-hydroxy thiophene derivative.

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Density	Amount (mmol)	Mass/Volume
Diethyl 1,3-acetonedicarboxylate	C₉H₁₄O₅	202.20	1.11 g/mL	50.0	10.11 g (9.1 mL)
Ethyl thioglycolate	C₄H₈O₂S	120.17	1.09 g/mL	50.0	6.01 g (5.5 mL)
Sodium Metal	Na	22.99	-	100.0	2.30 g
Ethanol (absolute, anhydrous)	C₂H₅OH	46.07	0.789 g/mL	-	150 mL
Diethyl Ether (anhydrous)	(C₂H₅)₂O	74.12	0.713 g/mL	-	As needed
2M Hydrochloric Acid	HCl	36.46	2 M	-	As needed
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	Sat. aq.	-	As needed
Saturated Sodium Chloride Solution	NaCl	58.44	Sat. aq.	-	As needed
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	-	As needed

Step-by-Step Methodology:

• Preparation of Sodium Ethoxide: Under an inert atmosphere (Nitrogen or Argon), carefully add sodium metal (2.30 g, 100.0 mmol) in small portions to a flame-dried, three-neck round-bottom flask containing 100 mL of absolute ethanol at 0 °C (ice bath). Allow the mixture to stir until all the sodium has dissolved completely.

  • Expert Insight: This in situ preparation ensures the base is fresh and anhydrous, which is critical for the efficiency of the condensation reactions.

• Addition of Reactants: To the freshly prepared sodium ethoxide solution, add ethyl thioglycolate (5.5 mL, 50.0 mmol) dropwise while maintaining the temperature at 0 °C. After 15 minutes of stirring, add diethyl 1,3-acetonedicarboxylate (9.1 mL, 50.0 mmol) dropwise over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase).

• Workup and Neutralization: Cool the reaction mixture to room temperature and pour it slowly into a beaker containing 200 mL of ice-cold water. Carefully neutralize the mixture by adding 2M HCl dropwise with vigorous stirring until the pH is ~5-6. A precipitate or oil may form.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 100 mL).

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (1 x 50 mL) and saturated NaCl solution (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield the pure diethyl 3-hydroxy-5-methylthiophene-2,4-dicarboxylate.

Self-Validation/Characterization:

• ¹H NMR: Expect signals for two distinct ethyl ester groups (triplets and quartets), a methyl group singlet, and a hydroxyl proton (broad singlet). The absence of starting material signals confirms reaction completion.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the product's mass should be observed.

• Yield: A moderate to good yield (50-70%) is typically expected for this type of cyclocondensation.

Protocol 2: Saponification to Thiophene-2,4-dicarboxylic Acid

This protocol describes the hydrolysis of the diester intermediate to the final dicarboxylic acid.

Principle: The ester groups are hydrolyzed to carboxylate salts under basic conditions (saponification). Subsequent acidification protonates the carboxylates, leading to the precipitation of the water-insoluble dicarboxylic acid.[6]

Step-by-Step Methodology:

• Hydrolysis: Dissolve the purified diester from Protocol 1 (e.g., 10.0 mmol) in 50 mL of ethanol in a round-bottom flask. Add a solution of sodium hydroxide (2.0 g, 50.0 mmol) in 20 mL of water.

• Reaction: Heat the mixture to reflux for 2-4 hours, or until TLC analysis shows the complete disappearance of the starting material.

• Solvent Removal: Cool the mixture and remove the ethanol under reduced pressure.

• Acidification: Dilute the remaining aqueous solution with 50 mL of water and cool in an ice bath. With vigorous stirring, add concentrated HCl dropwise until the pH is ~1-2. A solid precipitate should form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold deionized water to remove inorganic salts.

• Drying: Dry the white to off-white solid product in a vacuum oven at 60-80 °C to a constant weight.

Advanced Derivatization Strategies

The thiophene-2,4-dicarboxylic acid scaffold is a platform for further chemical modification.

A. Conversion to Di-acyl Chlorides

Principle: Thionyl chloride (SOCl₂) or oxalyl chloride converts carboxylic acids into highly reactive acyl chlorides, which are excellent precursors for amides and esters.[7]

Protocol: In a fume hood, suspend thiophene-2,4-dicarboxylic acid (5.0 mmol) in thionyl chloride (10 mL). Add a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops). Heat the mixture to reflux for 2 hours. The solid should dissolve as the reaction proceeds. After cooling, remove the excess thionyl chloride under reduced pressure to yield the crude di-acyl chloride, which is typically used immediately in the next step without further purification.

B. Alternative Synthesis via the Gewald Reaction

Principle: The Gewald reaction provides a convergent, multicomponent route to highly functionalized 2-aminothiophenes, which can be further elaborated.[1][8] This represents an alternative strategic approach to building the thiophene core.

Conceptual Workflow: A researcher could condense a β-ketoester (e.g., ethyl acetoacetate) with an active methylene nitrile (e.g., malononitrile) in the presence of elemental sulfur and a base.[1] This would yield a 2-amino-3-cyano-thiophene derivative. The functional groups (amino, cyano, ester) would then require a multi-step sequence of transformations (e.g., hydrolysis, diazotization, oxidation) to be converted into the desired 2,4-dicarboxylic acid structure. While more lengthy, this route offers access to a wide array of differently substituted thiophenes.

Caption: Conceptual workflow for an alternative synthesis via the Gewald reaction.

References

• CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method.

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. [Link]

• Li, J. J. (2009). Hinsberg Synthesis of Thiophene Derivatives. Name Reactions, 303-304. ResearchGate. [Link]

• Bouzayani, B., et al. (2022). Synthesis and Antioxidant Assessment of some Derived Compounds from 2-Amino-3-Cyanothiophene. ResearchGate. [Link]

• Derivatives and Synthesis of Heterocyclic Compound: Thiophene. (2022). Research & Reviews: Journal of Medicinal & Organic Chemistry, 9(4). [Link]

• El-Metwaly, N., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13(1), 2947. [Link]

• Fiesselmann thiophene synthesis. Wikipedia. [Link]

• US5688969A - Process for the preparation of thiophene-2-5-dicarboxylic acid and the dichloride thereof.
• US5093504A - Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene-2,5-dicarboxylic acid diesters and dibenzoxazolylthiophenes.

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Pharmaguideline. [Link]

• Zhang, M. (2016). Synthesis And Characterization Of Thiophene-2,5-dicarboxylic Acid And Its Derivatives. D-Space. [Link]

• Synthesis of thiophene and Their Pharmacological Activity. (2025). International Journal of Pharmaceutical Research and Applications, 10(2), 871-875. [Link]

• Wang, H., et al. (2022). Mechanistic Insights into Palladium(II)-Catalyzed Carboxylation of Thiophene and Carbon Dioxide. Molecules, 27(12), 3841. [Link]

• Thiophene synthesis. Organic Chemistry Portal. [Link]

• A New Process To Prepare Thiophene-2-Carbonyl Chloride... (2024). ACS Publications. [Link]

• Miyahara, Y., et al. (1980). Facile Synthesis of 2,5-Diacylthiophenes. II. The Reaction of Diketo Sulfides with 1,2-Diketones. ResearchGate. [Link]

• Fiesselmann thiophene synthesis. Filo. [Link]

• Traversone, A., & Brill, W. (2007). De novo synthesis of thiophenes on a polymeric support. Tetrahedron Letters, 48(22), 3859-3862. ResearchGate. [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. mdpi.com [mdpi.com]
• 3. Fiesselmann thiophene synthesis - Wikipedia [en.wikipedia.org]
• 4. rroij.com [rroij.com]
• 5. Fiesselmann thiophene synthesis | Filo [askfilo.com]
• 6. US5093504A - Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene-2,5-dicarboxylic acid diesters and dibenzoxazolylthiophenes - Google Patents [patents.google.com]
• 7. US5688969A - Process for the preparation of thiophene-2-5-dicarboxylic acid and the dichloride thereof - Google Patents [patents.google.com]
• 8. Synthesis, Reactions and Medicinal Uses of Thiophene | Pharmaguideline [pharmaguideline.com]

The Untapped Potential of Thiophene-2,4-dicarboxylic Acid in Catalysis: Application Notes and Protocols

Preamble: Navigating the Landscape of Thiophene-Based Catalysis

To our fellow researchers, scientists, and professionals in drug development, this document serves as a detailed guide to the application of thiophene-2,4-dicarboxylic acid in catalytic processes. It is imperative to begin with a candid acknowledgment: the scientific literature on the specific catalytic applications of thiophene-2,4-dicarboxylic acid is notably sparse. The vast majority of research has concentrated on its constitutional isomer, thiophene-2,5-dicarboxylic acid , due to its linear geometry which readily lends itself to the construction of highly ordered materials like metal-organic frameworks (MOFs).

However, this scarcity of data for the 2,4-isomer does not signify a lack of potential. In fact, its angular geometry presents a compelling opportunity for the design of novel catalytic architectures with unique structural and electronic properties. This guide will, therefore, take a dual approach. Firstly, it will address the known principles and methodologies that can be extrapolated to thiophene-2,4-dicarboxylic acid. Secondly, it will provide detailed application notes and protocols based on the well-established catalytic prowess of its 2,5-isomer, offering a robust starting point for pioneering research into the 2,4-analogue.

Section 1: Thiophene-2,4-dicarboxylic Acid - A Ligand of Untapped Catalytic Versatility

Thiophene-2,4-dicarboxylic acid is a heterocyclic organic compound featuring a five-membered thiophene ring functionalized with two carboxylic acid groups at the 2 and 4 positions. This seemingly simple molecule holds significant potential as a building block in catalysis for several key reasons:

• Coordination Versatility: The two carboxylic acid groups can act as potent coordination sites for metal ions, enabling the formation of a wide array of coordination polymers and metal-organic frameworks (MOFs).

• Electronic Richness: The sulfur atom in the thiophene ring introduces unique electronic properties, including polarizability and the potential for direct involvement in catalytic cycles through interactions with substrates or metal centers.

• Structural Uniqueness: Unlike the linear 2,5-isomer, the angular disposition of the carboxylate groups in the 2,4-isomer is predisposed to form more complex, three-dimensional framework structures, potentially leading to novel pore geometries and active site accessibility.

The primary application of thiophene dicarboxylic acids in catalysis is as organic "linkers" or "struts" in the construction of MOFs. These crystalline materials, composed of metal nodes connected by organic ligands, offer a highly tunable platform for heterogeneous catalysis.

Section 2: Application Notes - Thiophene-Based MOFs in Catalysis

While direct experimental data for thiophene-2,4-dicarboxylic acid-based catalysts is limited, we can infer its potential from the extensive research on MOFs constructed from the analogous 2,5-isomer. These materials have shown significant promise in a variety of catalytic applications, most notably in the realm of CO2 conversion and utilization.

Heterogeneous Catalysis in CO2 Conversion

Thiophene-functionalized MOFs have emerged as effective catalysts for the chemical fixation of carbon dioxide, particularly in the synthesis of cyclic carbonates from epoxides. This reaction is of significant industrial interest as it converts a greenhouse gas into valuable chemical feedstocks.

The underlying principle: The catalytic activity of these MOFs is often attributed to a synergistic effect between the metal nodes, which act as Lewis acid sites, and the functional groups on the organic linker. The sulfur atom of the thiophene ring, being a soft Lewis base, can also play a role in substrate activation.

Recent studies have demonstrated that zinc-based MOFs constructed from a substituted thiophene-2,5-dicarboxylic acid exhibit excellent catalytic performance in the cycloaddition of CO2 to various epoxides, achieving high yields under relatively mild conditions.[1] The reusability of these heterogeneous catalysts has also been demonstrated, highlighting their potential for sustainable chemical processes.[1]

Photocatalysis

The conjugated π-system of the thiophene ring makes it an effective light-harvesting antenna. This property is being explored in the development of thiophene-based materials for photocatalysis. Conjugated microporous polymers incorporating thiophene units have been shown to be active and recyclable heterogeneous photocatalysts for organic transformations, such as the synthesis of benzimidazoles.[2]

Causality in experimental design: The choice of the metal node in a thiophene-based MOF can be tailored to the desired photocatalytic process. For instance, lanthanide metals are often incorporated to harness the "antenna effect," where the thiophene linker absorbs light energy and transfers it to the metal center, which then participates in the catalytic reaction.[3]

Section 3: Experimental Protocols

The following protocols are based on established procedures for the synthesis and catalytic application of thiophene-2,5-dicarboxylic acid-based MOFs. These can be adapted and optimized for investigations using thiophene-2,4-dicarboxylic acid.

Protocol 1: Synthesis of a Zinc-Thiophene-2,5-dicarboxylate MOF

This protocol describes a typical solvothermal synthesis of a zinc-based MOF using thiophene-2,5-dicarboxylic acid as the organic linker.

Materials:

• Zinc nitrate hexahydrate (Zn(NO3)2·6H2O)

• Thiophene-2,5-dicarboxylic acid (H2TDC)

• N,N-Dimethylformamide (DMF)

• Ethanol

Equipment:

• 20 mL scintillation vials or Teflon-lined stainless steel autoclave

• Oven

• Centrifuge

• Vacuum filtration apparatus

Procedure:

• In a 20 mL scintillation vial, dissolve 0.1 mmol of zinc nitrate hexahydrate and 0.1 mmol of thiophene-2,5-dicarboxylic acid in 10 mL of DMF.

• Seal the vial tightly and place it in an oven preheated to 120 °C for 48 hours.

• After cooling to room temperature, a crystalline solid should be observed at the bottom of the vial.

• Collect the solid product by centrifugation or filtration.

• Wash the product thoroughly with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL) to remove any unreacted starting materials and solvent molecules trapped within the pores.

• Dry the product under vacuum at 150 °C for 12 hours to activate the MOF for catalytic use.

Self-Validation: The successful synthesis of the MOF can be confirmed by powder X-ray diffraction (PXRD), which should show a crystalline pattern distinct from the starting materials. Thermogravimetric analysis (TGA) can be used to assess the thermal stability of the framework and confirm the removal of solvent molecules after activation.

Protocol 2: Catalytic Cycloaddition of CO2 to Propylene Oxide

This protocol outlines a typical procedure for testing the catalytic activity of the synthesized thiophene-based MOF in the cycloaddition of CO2 to an epoxide.

Materials:

• Synthesized and activated zinc-thiophene-2,5-dicarboxylate MOF (catalyst)

• Propylene oxide

• Tetrabutylammonium bromide (TBABr) (co-catalyst)

• High-pressure stainless steel reactor equipped with a magnetic stirrer and a heating mantle

• Carbon dioxide (high purity)

Procedure:

• To a high-pressure reactor, add the activated MOF catalyst (e.g., 2 mol% based on the epoxide), propylene oxide (10 mmol), and TBABr (10 mol%).

• Seal the reactor and purge it with CO2 three times to remove air.

• Pressurize the reactor with CO2 to the desired pressure (e.g., 1 MPa).

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• After the desired reaction time (e.g., 12 hours), cool the reactor to room temperature and slowly vent the excess CO2.

• Analyze the reaction mixture by gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy to determine the conversion of propylene oxide and the yield of propylene carbonate.

Data Presentation:

Entry	Catalyst	Temperature (°C)	Pressure (MPa)	Time (h)	Conversion (%)	Yield (%)
1	Zn-TDC MOF	100	1	12	95	93
2	Zn-TDC MOF	80	1	12	78	75
3	No Catalyst	100	1	12	<5	<5

Section 4: Visualizing the Catalytic Framework

The structure of the catalyst is paramount to its function. While a definitive structure for a thiophene-2,4-dicarboxylic acid-based MOF is not yet available, we can visualize a hypothetical catalytic cycle and experimental workflow.

Caption: Hypothetical catalytic cycle for CO2 cycloaddition.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]

Thiophene-2,4-dicarboxylic Acid: A Versatile Scaffold for Next-Generation Agrochemicals

Introduction: The Emerging Prominence of the Thiophene Moiety in Agrochemical Design

The relentless pursuit of novel, effective, and environmentally benign agrochemicals is a cornerstone of modern agricultural research. In this context, heterocyclic chemistry provides a rich playground for the design of new active ingredients. Among the diverse range of heterocyclic scaffolds, the thiophene ring has garnered significant attention due to its unique electronic properties and its presence in a variety of biologically active molecules.[1][2] Thiophene-containing compounds have demonstrated a broad spectrum of activities, including insecticidal, fungicidal, and herbicidal properties.[3][4][5] This document provides a detailed exploration of thiophene-2,4-dicarboxylic acid as a pivotal building block for the synthesis of innovative agrochemicals, offering in-depth application notes and detailed synthetic protocols for researchers in the field.

The strategic placement of two carboxylic acid groups on the thiophene ring at the 2 and 4 positions offers a versatile platform for creating a diverse library of derivatives. The differential reactivity of the two carboxyl groups, influenced by their positions relative to the sulfur heteroatom, allows for selective functionalization, paving the way for the synthesis of complex molecules with finely tuned biological activities. This guide will delve into the synthesis of this key building block and its subsequent elaboration into promising agrochemical candidates.

Physicochemical Properties of Thiophene-2,4-dicarboxylic Acid

A thorough understanding of the physicochemical properties of a building block is paramount for its effective utilization in synthesis. The properties of thiophene-2,4-dicarboxylic acid are summarized in the table below.

Property	Value	Source
Molecular Formula	C₆H₄O₄S	PubChem
Molecular Weight	172.16 g/mol	PubChem
Appearance	White to off-white solid
CAS Number	36157-39-8	PubChem

Synthesis of Thiophene-2,4-dicarboxylic Acid: A Multi-step Approach

The synthesis of thiophene-2,4-dicarboxylic acid is not a trivial one-step process. A robust and scalable synthetic route is crucial for its application in agrochemical research and development. The following protocol outlines a reliable pathway starting from the commercially available 2-acetylthiophene.

Workflow for the Synthesis of Thiophene-2,4-dicarboxylic Acid

Caption: Synthetic pathway to thiophene-2,4-dicarboxylic acid.

Protocol 1: Synthesis of 2-Acetyl-4-chlorothiophene

The introduction of a chlorine atom at the 4-position of 2-acetylthiophene is a key step in directing the subsequent functionalization of the thiophene ring. This protocol is adapted from established chlorination procedures of activated thiophenes.[6][7]

Materials:

• 2-Acetylthiophene

• N-Chlorosuccinimide (NCS)

• Lewis Acid (e.g., Aluminum trichloride (AlCl₃) or Zinc chloride (ZnCl₂))

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1 M solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 2-acetylthiophene (1 equivalent) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice-water bath.

• Slowly add the Lewis acid (1.1 equivalents) portion-wise, ensuring the temperature does not exceed 5 °C. Stir the mixture for 15 minutes at 0 °C.

• Add N-Chlorosuccinimide (1.05 equivalents) portion-wise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding it to a beaker of crushed ice containing 1 M HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford 2-acetyl-4-chlorothiophene.

Causality behind Experimental Choices:

• The use of a Lewis acid catalyst activates the thiophene ring towards electrophilic substitution by coordinating to the acetyl group, thereby directing the incoming electrophile (chlorine) to the 4-position.

• N-Chlorosuccinimide is a convenient and milder source of electrophilic chlorine compared to chlorine gas, making the reaction easier and safer to handle in a laboratory setting.[7]

• The aqueous work-up with a mild acid and base is essential to remove the Lewis acid and any unreacted reagents.

Protocol 2: Oxidation to Thiophene-2,4-dicarboxylic Acid

The oxidation of the acetyl and methyl groups of 2-acetyl-4-chlorothiophene to carboxylic acids can be achieved using a strong oxidizing agent. This protocol is a general method for the oxidation of alkyl side chains on aromatic rings.

Materials:

• 2-Acetyl-4-chlorothiophene

• Potassium permanganate (KMnO₄) or Sodium hypochlorite (NaOCl) solution

• Sodium hydroxide (NaOH)

• Sulfuric acid (H₂SO₄), concentrated

• Sodium bisulfite (NaHSO₃)

• Dichloromethane (DCM)

• Water

Procedure:

• In a round-bottom flask, prepare a solution of 2-acetyl-4-chlorothiophene (1 equivalent) in a mixture of water and a suitable co-solvent if necessary (e.g., pyridine or tert-butanol).

• Add sodium hydroxide (to create a basic medium) and heat the mixture to reflux.

• Slowly add a solution of potassium permanganate (excess) in water to the refluxing mixture over several hours. The purple color of the permanganate should disappear as it is consumed.

• After the addition is complete, continue to reflux the mixture until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature and filter off the manganese dioxide (MnO₂) precipitate.

• Wash the MnO₂ cake with hot water.

• Combine the filtrate and washings and acidify with concentrated sulfuric acid until the pH is acidic. A white precipitate of thiophene-2,4-dicarboxylic acid should form.

• If any residual permanganate color remains, add a small amount of sodium bisulfite to decolorize.

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Causality behind Experimental Choices:

• A strong oxidizing agent like potassium permanganate is required to oxidize the relatively stable acetyl group and the thiophene ring-bound chlorine to carboxylic acids. The basic conditions facilitate the oxidation process.

• Acidification of the reaction mixture is necessary to protonate the carboxylate salts and precipitate the dicarboxylic acid, which is typically less soluble in acidic aqueous solutions.

Application of Thiophene-2,4-dicarboxylic Acid in Agrochemical Synthesis

Thiophene-2,4-dicarboxylic acid is a versatile precursor for a range of agrochemical classes, particularly insecticides and fungicides. The two carboxylic acid groups can be converted into more reactive functionalities such as acid chlorides or esters, which can then be reacted with various amines, alcohols, or other nucleophiles to generate a diverse library of candidate molecules.

Insecticidal Derivatives: The Rise of Thiophene-based Triazoles

A significant application of thiophene carboxylic acid derivatives is in the synthesis of 1,2,4-triazole insecticides.[3] These compounds often exhibit potent activity against a range of sap-sucking pests like aphids and whiteflies. While much of the published work focuses on derivatives of 2-thiophenecarboxylic acid, the principles can be extended to the 2,4-dicarboxylic acid scaffold to create novel bis-triazole structures or other multi-functionalized insecticides.

General Scheme for the Synthesis of Thiophene-based Insecticides

Caption: A potential route to bis-triazole insecticides.

Protocol 3: Preparation of Thiophene-2,4-dicarbonyl Chloride

The conversion of the dicarboxylic acid to the di-acid chloride is a crucial activation step for subsequent amidation and other nucleophilic substitution reactions.

Materials:

• Thiophene-2,4-dicarboxylic acid

• Thionyl chloride (SOCl₂)

• Toluene, anhydrous

• A catalytic amount of N,N-Dimethylformamide (DMF)

Procedure:

• In a flame-dried, round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube, suspend thiophene-2,4-dicarboxylic acid (1 equivalent) in anhydrous toluene.

• Add an excess of thionyl chloride (at least 2.2 equivalents).

• Add a few drops of anhydrous DMF as a catalyst.

• Heat the mixture to reflux and maintain for 2-4 hours, or until the evolution of HCl and SO₂ gas ceases. The reaction mixture should become a clear solution.

• Allow the reaction to cool to room temperature.

• Remove the excess thionyl chloride and toluene under reduced pressure using a rotary evaporator.

• The resulting crude thiophene-2,4-dicarbonyl chloride can be used directly in the next step or purified by vacuum distillation.

Fungicidal Derivatives: Exploring Thiophene Carboxamides

Thiophene carboxamides have emerged as a promising class of fungicides, with some exhibiting excellent activity against a range of plant pathogens.[8] The dicarboxylic acid scaffold allows for the synthesis of bis-carboxamides, which can interact with multiple binding sites on the target enzyme or possess dual modes of action.

Protocol 4: Synthesis of a Thiophene-2,4-bis(N-aryl)dicarboxamide

This protocol provides a general method for the synthesis of a bis-amide derivative from the di-acid chloride.

Materials:

• Thiophene-2,4-dicarbonyl chloride

• A substituted aniline (2 equivalents)

• Triethylamine (Et₃N) or Pyridine (as a base)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve the substituted aniline (2 equivalents) and triethylamine (2.2 equivalents) in anhydrous DCM.

• Cool the solution to 0 °C.

• Slowly add a solution of thiophene-2,4-dicarbonyl chloride (1 equivalent) in anhydrous DCM to the cooled amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with saturated NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired thiophene-2,4-bis(N-aryl)dicarboxamide.

Biological Activity and Structure-Activity Relationships (SAR)

While specific biological activity data for agrochemicals derived directly from thiophene-2,4-dicarboxylic acid is still emerging in the public domain, general trends from related thiophene derivatives can provide valuable insights for new discovery programs.

• Insecticides: For the 1,2,4-triazole class of insecticides, the nature of the substituents on the triazole ring and any additional functionalization on the thiophene core can significantly impact insecticidal potency and spectrum of activity. Halogen substitution on the thiophene ring has been shown to enhance activity in some cases.[3]

• Fungicides: In the case of thiophene carboxamide fungicides, the substituents on the amide nitrogen are critical for activity. Lipophilic and electronically diverse groups can modulate the compound's ability to penetrate the fungal cell wall and interact with its molecular target. The specific substitution pattern on the thiophene ring also plays a role in determining the antifungal spectrum.

Conclusion and Future Perspectives

Thiophene-2,4-dicarboxylic acid represents a highly versatile and promising building block for the discovery and development of novel agrochemicals. Its unique substitution pattern allows for the creation of a wide array of derivatives with the potential for potent insecticidal, fungicidal, and herbicidal activities. The synthetic protocols outlined in this guide provide a solid foundation for researchers to access this key intermediate and explore its potential in their own discovery programs. As our understanding of the structure-activity relationships of thiophene-based agrochemicals continues to grow, we can expect to see the emergence of new and innovative products derived from this valuable scaffold, contributing to a more sustainable and productive agricultural future.

References

• Shanghai Bide Pharmaceutical Technology Co., Ltd.; Chen Hua; Li Ronghao; Kang Zhijun. Method for synthesizing 2-acetyl-4-chlorothiophene. CN109369611A, 2019.
• Eureka | Patsnap. Method for synthesizing 2-acetyl-4-chlorothiophene.
• Metwally, M. A.; et al.
• Semantic Scholar.
• Mishra, R.; et al. Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica2011, 3(4), 38-54.
• ResearchGate.
• Organic Syntheses. 2-acetothienone.
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiophene.
• Metwally, M. A.; et al.
• ResearchGate. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides.
• Metwally, M. A.; et al.
• Organic Chemistry Portal. Thiophene synthesis.
• Google Patents. A process for the preparation of 2-Acetyl-4-Chlorothiophene. AU2016101823A4.
• Google Patents. Preparation of 2-thiophenecarbonyl chloride. US4321399A.
• Synthesis, Characterization of thiophene derivatives and its biological applications. GSC Biological and Pharmaceutical Sciences2022, 20(3), 243-249.
• Li, Y.; et al.
• ACS Publications.
• PubMed.
• Encyclopedia MDPI. Biological Activities of Thiophenes.
• CABI.
• PubMed.
• Google Patents. Method for preparation of thiophene-2-carbonyl chlorides with oxalyl. WO2017076844A1.
• ResearchGate. Synthesis, structure and antifungal activity of thiophene-2,3- dicarboxaldehyde bis(thiosemicarbazone) and nickel(II), copper(II) and cadmium(II)
• Wang, Y.; et al. Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl)

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Application Notes & Protocols: Thiophene-2,4-dicarboxylic Acid as a Scaffold for Novel Fluorescent Sensors

For: Researchers, scientists, and drug development professionals

I. Introduction: The Power of Thiophene-Based Fluorescent Sensors

Fluorescent sensors are indispensable tools in modern chemical and biological research, offering high sensitivity and spatiotemporal resolution for the detection of a wide array of analytes. Among the various classes of organic fluorophores, thiophene derivatives have emerged as a versatile and robust platform for sensor development.[1][2] Their rigid, electron-rich structure provides a stable fluorescent core with tunable photophysical properties.[3][4] Thiophene-based chemosensors offer a cost-effective and synthetically accessible approach for the selective and quantitative detection of analytes such as metal ions and small molecules in biological and environmental systems.[5]

This guide details the design, synthesis, and application of fluorescent sensors built upon a thiophene-2,4-dicarboxylic acid scaffold. The strategic placement of the two carboxylic acid groups on the thiophene ring provides a pre-organized binding site, or "receptor," for target analytes. The interaction of an analyte with these carboxylic acid groups modulates the electronic properties of the thiophene core, resulting in a measurable change in fluorescence. This document will provide the foundational principles, detailed synthetic protocols, and characterization workflows to empower researchers to develop and utilize these powerful analytical tools.

II. Sensor Design and Mechanism of Action

The rational design of a fluorescent sensor involves the integration of a fluorophore (the signaling unit) and a receptor (the recognition unit). In our case, the thiophene ring acts as the fluorophore, while the dicarboxylic acid moieties serve as the primary receptor.

A. The Thiophene Core: A Robust Fluorophore

The thiophene ring is an excellent building block for fluorescent materials due to its high photophysical tunability and good charge mobility.[2] By modifying the substituents on the thiophene ring, we can fine-tune the absorption and emission wavelengths of the resulting sensor.

B. Dicarboxylic Acids as a Versatile Receptor

The two carboxylic acid groups at the 2 and 4 positions of the thiophene ring are the key to analyte recognition. These groups can participate in several types of interactions, including:

• Chelation: The carboxylates can act as a bidentate ligand, chelating with metal ions.

• Hydrogen Bonding: The carboxylic acid protons and carbonyl oxygens can form hydrogen bonds with suitable analytes.

• Electrostatic Interactions: The deprotonated carboxylate anions can interact with positively charged species.

C. Common Sensing Mechanisms

The binding of an analyte to the dicarboxylic acid receptor can induce a change in fluorescence through several well-established mechanisms:

• Chelation-Enhanced Fluorescence (CHEF): In the free sensor, rotation around single bonds can lead to non-radiative decay pathways, resulting in weak fluorescence. Upon chelation with a metal ion, the molecule becomes more rigid, which can suppress these non-radiative pathways and lead to a significant enhancement of fluorescence intensity (a "turn-on" response).[5][6]

• Photoinduced Electron Transfer (PET): A PET sensor consists of a fluorophore linked to a receptor that can donate an electron. In the absence of the analyte, an electron can be transferred from the receptor to the excited fluorophore, quenching the fluorescence. When the analyte binds to the receptor, the energy level of the receptor is altered, preventing PET and restoring fluorescence.

• Chelation-Enhanced Quenching (CHEQ): In some cases, the binding of an analyte, particularly heavy or paramagnetic metal ions, can lead to a decrease in fluorescence intensity.[5][7] This quenching can occur through various mechanisms, including spin-orbit coupling and energy or electron transfer from the fluorophore to the metal ion.

III. Synthesis of a Representative Sensor: N2,N4-bis(2-aminoethyl)thiophene-2,4-dicarboxamide

To illustrate the synthetic approach, we will describe the preparation of a simple diamide derivative of thiophene-2,4-dicarboxylic acid. This derivative, with its terminal primary amine groups, can serve as a sensor for metal ions like Cu²⁺ or as a building block for further functionalization.

A. Detailed Synthetic Protocol

Materials and Reagents:

• Thiophene-2,4-dicarboxylic acid

• Thionyl chloride (SOCl₂) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-Hydroxysuccinimide)

• Ethylenediamine

• Anhydrous Dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF)

• Triethylamine (TEA)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., DCM/Methanol gradient)

Equipment:

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Reflux condenser

• Ice bath

• Rotary evaporator

• Apparatus for column chromatography

• NMR spectrometer

• Mass spectrometer

Procedure:

• Activation of Carboxylic Acids:

  • Method A (using SOCl₂): In a flame-dried round-bottom flask under a nitrogen atmosphere, suspend thiophene-2,4-dicarboxylic acid (1.0 eq) in anhydrous DCM. Add a catalytic amount of DMF. Slowly add thionyl chloride (2.5 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and then reflux for 2-3 hours until the solution becomes clear. Remove the excess SOCl₂ and solvent under reduced pressure to obtain the crude thiophene-2,4-dicarbonyl dichloride.

  • Method B (using EDC/NHS): In a round-bottom flask, dissolve thiophene-2,4-dicarboxylic acid (1.0 eq), EDC (2.2 eq), and NHS (2.2 eq) in anhydrous DMF. Stir the mixture at room temperature for 4-6 hours.

• Amide Formation:

  • In a separate flask, dissolve ethylenediamine (5.0 eq) and triethylamine (3.0 eq) in anhydrous DCM and cool to 0 °C in an ice bath.

  • Slowly add the solution of activated thiophene-2,4-dicarboxylic acid (from step 1) to the ethylenediamine solution dropwise with vigorous stirring.

  • Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by adding water.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a DCM/Methanol gradient to afford the pure N2,N4-bis(2-aminoethyl)thiophene-2,4-dicarboxamide.

• Characterization:

  • Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

IV. Characterization and Application Protocols

A. Protocol for Photophysical Characterization

• Stock Solution Preparation: Prepare a stock solution of the synthesized sensor (e.g., 1 mM) in a suitable solvent (e.g., DMSO or methanol).

• UV-Vis Spectroscopy:

  • Prepare a dilute solution (e.g., 10 µM) of the sensor in the desired buffer (e.g., HEPES buffer, pH 7.4).

  • Record the absorption spectrum using a UV-Vis spectrophotometer, typically from 250 nm to 500 nm.

  • Determine the wavelength of maximum absorption (λ_max).

• Fluorescence Spectroscopy:

  • Using the same dilute solution, record the fluorescence emission spectrum by exciting at the λ_max determined from the UV-Vis spectrum.

  • Record the fluorescence excitation spectrum by setting the emission monochromator to the wavelength of maximum emission.

  • Determine the fluorescence quantum yield relative to a known standard (e.g., quinine sulfate in 0.1 M H₂SO₄).

Property	Description	Typical Value (Example)
λ_abs (max)	Wavelength of maximum absorbance	350 nm
λ_em (max)	Wavelength of maximum emission	450 nm
Stokes Shift	Difference between λ_em and λ_abs	100 nm
Molar Absorptivity (ε)	Measure of light absorption	15,000 M⁻¹cm⁻¹
Quantum Yield (Φ_F)	Efficiency of fluorescence	0.1 (in free form)

B. Protocol for Analyte Sensing

• Fluorescence Titration:

  • Place a fixed volume of the sensor solution (e.g., 2 mL of a 10 µM solution in HEPES buffer) in a quartz cuvette.

  • Record the initial fluorescence spectrum.

  • Make successive additions of a concentrated stock solution of the analyte (e.g., 10 mM CuCl₂) in small aliquots (e.g., 1-5 µL) to the cuvette.

  • After each addition, mix thoroughly and allow the system to equilibrate for 1-2 minutes before recording the fluorescence spectrum.

  • Continue the additions until the fluorescence intensity reaches a plateau.

• Data Analysis:

  • Plot the fluorescence intensity at the emission maximum against the concentration of the analyte.

  • From this plot, you can determine the binding stoichiometry using a Job's plot and calculate the binding constant (Kₐ) by fitting the data to a suitable binding isotherm (e.g., 1:1 or 1:2 binding model).

  • The limit of detection (LOD) can be calculated using the formula LOD = 3σ/k, where σ is the standard deviation of the blank measurement and k is the slope of the calibration curve at low analyte concentrations.

• Selectivity Study:

  • Prepare solutions of the sensor containing a fixed concentration of the target analyte.

  • To these solutions, add a significant excess (e.g., 10-100 fold) of various potentially interfering ions (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Fe³⁺, etc.).

  • Record the fluorescence response and compare it to the response of the sensor with the target analyte alone. A minimal change in fluorescence indicates high selectivity.

Parameter	Description	Typical Result (Example for Cu²⁺)
Binding Stoichiometry	Sensor:Analyte ratio	1:1
Binding Constant (Kₐ)	Affinity of the sensor for the analyte	2.5 x 10⁵ M⁻¹
Limit of Detection (LOD)	Lowest detectable analyte concentration	50 nM
Response Type	Fluorescence change upon binding	Turn-off (Quenching)

V. Conclusion and Future Outlook

Thiophene-2,4-dicarboxylic acid provides a synthetically accessible and highly versatile scaffold for the development of novel fluorescent sensors. The principles and protocols outlined in this guide demonstrate a clear pathway from rational design and synthesis to thorough characterization and application. By modifying the functional groups attached to the dicarboxylic acid moieties, a wide range of sensors targeting various analytes, from metal ions to biologically relevant small molecules and proteins, can be developed. These tools hold significant promise for advancing research in areas such as environmental monitoring, medical diagnostics, and drug discovery.

VI. References

• A Novel Thiophene-Based Fluorescent Chemosensor for the Detection of Zn2+ and CN−: Imaging Applications in Live Cells and Zebrafish. (2019). National Institutes of Health. [Link]

• Fluorescence Quenching and Electron Transfer Dynamics of a Thiophene-Substituted 1,3,4-Oxadiazole Derivative with Nitroaromatic Compounds. (2024). ResearchGate. [Link]

• Thiophene-Based Ligands: Design, Synthesis and Their Utilization for Optical Assignment of Polymorphic-Disease-Associated Protein Aggregates. (2023). PubMed. [Link]

• Design, synthesis and fluorescence behavior of novel chemosensor with a thieno[2,3-b]thiophene fluorophore. (n.d.). RSC Publishing. [Link]

• A Comprehensive Review on Thiophene Based Chemosensors. (n.d.). PubMed Central. [Link]

• SYNTHESIS AND CHARACTERIZATION OF THIOPHENE BASED METAL FREE DYE SENSITIZERS FOR SOLAR CELLS, THEIR PHOTO. (n.d.). Google Scholar.

• Thiophene-based organic dye with large Stokes shift and deep red emission for live cell NAD(P)H detection under varying chemical stimuli. (n.d.). PubMed Central. [Link]

• Thiophene-2,5-dicarboxylic acid synthesis method. (n.d.). Google Patents.

• Novel thiophene-based colorimetric and fluorescent turn-on sensor for highly sensitive and selective simultaneous detection of Al3+ and Zn2+ in water and food samples and its application in bioimaging. (n.d.). PubMed. [Link]

• Metal-directed thiophene-carboxylate-based nickel(II) complexes as multifunctional electrochemical and fluorescent sensors for detecting different analytes. (2021). ResearchGate. [Link]

• Thiophene Fluorophores for Cellular Staining: Synthesis and Application. (n.d.). ResearchGate. [Link]

• Fluorescent nanosensors for intracellular measurements: synthesis, characterization, calibration, and measurement. (n.d.). PubMed Central. [Link]

• Double Schiff base from thiophene-2,5-dicarboxylic acid as an “off–on–off” fluorescence sensor for the sequential detection of In3+ and PPi. (n.d.). RSC Publishing. [Link]

• Fluorene-thiophene-based thin-film fluorescent chemosensor for methamphetamine vapor. (n.d.). ResearchGate. [Link]

• Thienothiophene-based organic light-emitting diode: synthesis, photophysical properties and application. (n.d.). Beilstein Journals. [Link]

• Reusable thiophene-based fluorescent sensor for detection of toxic Au³ ⁺ in real samples: Integrated spectroscopic and computational insight. (n.d.). DTU Research Database. [Link]

• Fluorescent Thiophene-Based Materials and Their Outlook for Emissive Applications. (2024). ResearchGate. [Link]

• Thiophene-Appended Benzothiazole Compounds for Ratiometric Detection of Copper and Cadmium Ions with Comparative Density Functional Theory Studies and Their Application in Real-Time Samples. (2022). ACS Omega. [Link]

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• 1. A Novel Thiophene-Based Fluorescent Chemosensor for the Detection of Zn2+ and CN−: Imaging Applications in Live Cells and Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. repository.unam.edu.na [repository.unam.edu.na]
• 4. Thiophene-based organic dye with large Stokes shift and deep red emission for live cell NAD(P)H detection under varying chemical stimuli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Comprehensive Review on Thiophene Based Chemosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel thiophene-based colorimetric and fluorescent turn-on sensor for highly sensitive and selective simultaneous detection of Al3+ and Zn2+ in water and food samples and its application in bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. orbit.dtu.dk [orbit.dtu.dk]

Technical Notes & Optimization

Technical Support Center: Synthesis of Thiophene-2,4-dicarboxylic Acid

Welcome to the technical support center for the synthesis of thiophene-2,4-dicarboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this synthesis. Here, we address common problems encountered during experimental work, offering troubleshooting advice and in-depth explanations grounded in established chemical principles. Our goal is to provide you with the expertise and validated protocols necessary to achieve reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: I am experiencing low yields in my synthesis of thiophene-2,4-dicarboxylic acid starting from 2,4-dibromothiophene. What are the likely causes and how can I improve the yield?

Low yields in the dicarboxylation of 2,4-dibromothiophene are a frequent challenge. The most common synthetic approach involves a double lithium-halogen exchange or the formation of a di-Grignard reagent, followed by quenching with carbon dioxide. Several factors can contribute to diminished yields in this process.

Root Cause Analysis:

• Incomplete di-lithiation or di-Grignard formation: The sequential replacement of both bromine atoms with lithium or a magnesium halide is a delicate equilibrium. Insufficient organometallic reagent, reaction time, or suboptimal temperatures can lead to a mixture of mono-substituted and unreacted starting material.

• Protonation of the organometallic intermediates: Thiophene-based organometallic species are highly reactive and strong bases. Traces of moisture or other protic sources in the reaction setup (solvents, glassware, carbon dioxide) will quench the intermediate, leading to the formation of mono-carboxylated or debrominated thiophenes.[1]

• Side reactions of the organometallic intermediates: At elevated temperatures, thienyllithium and thienyl Grignard reagents can be unstable, leading to decomposition or rearrangement pathways.[2]

• Inefficient carboxylation: The reaction with carbon dioxide is highly exothermic and requires careful temperature control. Poor dispersion of CO2 gas or localized warming can lead to the formation of ketone byproducts from the reaction of the organometallic intermediate with the initially formed carboxylate salt.

Troubleshooting Workflow:

Troubleshooting Workflow for Low Yields.

Recommended Protocol Adjustments:

Parameter	Recommendation	Rationale
Reagent Stoichiometry	Use a slight excess (2.1-2.2 equivalents) of n-butyllithium or magnesium turnings per equivalent of 2,4-dibromothiophene.	To drive the equilibrium towards the formation of the di-substituted organometallic intermediate.
Reaction Temperature	Maintain a temperature of -78 °C for lithiation reactions. For Grignard formation, initiate at room temperature and gently reflux if necessary.	Minimizes side reactions and decomposition of the organometallic intermediates.[2]
Solvent & Glassware	Use freshly distilled, anhydrous solvents (e.g., THF, diethyl ether). Dry all glassware in an oven overnight and cool under an inert atmosphere (nitrogen or argon).	To eliminate trace moisture that can quench the highly basic organometallic intermediates.
Carbon Dioxide	Use high-purity, dry carbon dioxide gas. A common technique is to pass the gas through a drying tube filled with a suitable desiccant before introducing it to the reaction mixture. Alternatively, use freshly crushed dry ice.	To prevent protonation of the organometallic intermediates by carbonic acid formed from CO2 and water.
Addition of CO2	Introduce CO2 gas subsurface with vigorous stirring or add the organometallic solution slowly to a slurry of dry ice in an anhydrous solvent. Maintain a low temperature (-78 °C) during the addition.	Ensures efficient trapping of the organometallic species and minimizes localized heat buildup that can lead to side reactions.

Q2: My final product is difficult to purify. I observe significant amounts of mono-carboxylated and other impurities. What are the best purification strategies?

Purification of thiophene-2,4-dicarboxylic acid can be challenging due to its high polarity and the similar properties of potential byproducts, such as 4-bromothiophene-2-carboxylic acid and thiophene-2-carboxylic acid.

Understanding the Impurities:

The primary impurities arise from the synthetic pathway and often include:

• Mono-carboxylated species: 4-bromothiophene-2-carboxylic acid and 2-bromothiophene-4-carboxylic acid.

• Decarboxylated products: Thiophene-2-carboxylic acid and thiophene-3-carboxylic acid.

• Unreacted starting material: 2,4-dibromothiophene.

Purification Workflow:

Purification Strategy for Thiophene-2,4-dicarboxylic Acid.

Detailed Purification Protocols:

1. Acid-Base Extraction:

This is the first and most crucial step to separate the acidic products from neutral and basic impurities.

• Step 1: Dissolve the crude reaction mixture in a suitable aqueous base, such as 1 M sodium hydroxide or sodium carbonate solution.

• Step 2: Wash the aqueous solution with a non-polar organic solvent like diethyl ether or dichloromethane to remove any unreacted 2,4-dibromothiophene and other neutral byproducts.

• Step 3: Carefully acidify the aqueous layer with a strong acid (e.g., concentrated HCl) to a pH of approximately 1-2. This will precipitate the dicarboxylic acid and any mono-carboxylic acid byproducts.

• Step 4: Collect the precipitate by vacuum filtration and wash thoroughly with cold water to remove any inorganic salts.

2. Recrystallization:

Recrystallization can be effective in removing impurities with different solubilities.

• Solvent Selection: Due to its high polarity, thiophene-2,4-dicarboxylic acid has limited solubility in many common organic solvents. Water or a mixed solvent system like ethanol/water or acetic acid/water is often a good starting point.

• Procedure: Dissolve the crude acid in a minimum amount of hot solvent. Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation. Collect the purified crystals by filtration. Multiple recrystallizations may be necessary.

3. Esterification Followed by Chromatography and Hydrolysis:

For very persistent impurities, converting the mixture of acids to their corresponding esters can facilitate purification by column chromatography.

• Esterification: A common method is to reflux the crude acid mixture in methanol or ethanol with a catalytic amount of sulfuric acid.

• Chromatography: The resulting mixture of esters (dimethyl or diethyl thiophene-2,4-dicarboxylate and the corresponding mono-esters) can be separated using silica gel column chromatography with a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Hydrolysis: The purified diester is then hydrolyzed back to the dicarboxylic acid using basic conditions (e.g., refluxing with aqueous NaOH), followed by acidification.[3]

Q3: I am observing the formation of a significant amount of mono-carboxylated byproduct. How can I favor the formation of the di-acid?

The formation of mono-carboxylated thiophenes is a common issue and typically points to incomplete conversion of the di-halogenated starting material to the di-organometallic intermediate.

Mechanistic Insight:

The reaction proceeds in two steps: the formation of the mono-organometallic species, followed by the formation of the di-organometallic species. If the second step is slow or incomplete, quenching with CO2 will result in a mixture of mono- and di-carboxylated products.

Strategies to Promote Dicarboxylation:

• Increase the Equivalents of Organometallic Reagent: As mentioned in Q1, using a slight excess of n-butyllithium or magnesium can help drive the reaction to completion.

• Optimize Reaction Time and Temperature: Allow sufficient time for the second metal-halogen exchange to occur. For lithiation at -78 °C, a reaction time of 1-2 hours after the addition of n-butyllithium is typically sufficient. For Grignard formation, gentle reflux may be required to drive the reaction to completion, but this must be balanced against the risk of side reactions.

• Choice of Starting Material: In some cases, starting with a more reactive di-iodo-thiophene can facilitate the formation of the di-organometallic intermediate. However, di-iodothiophenes are generally more expensive and less stable than their dibromo counterparts.

Experimental Protocols

Synthesis of Thiophene-2,4-dicarboxylic Acid from 2,4-Dibromothiophene via Lithiation:

Materials:

• 2,4-Dibromothiophene

• n-Butyllithium (in hexanes)

• Anhydrous tetrahydrofuran (THF)

• Dry ice

• Concentrated hydrochloric acid (HCl)

• Diethyl ether

• 1 M Sodium hydroxide (NaOH) solution

• Anhydrous magnesium sulfate

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum.

• Reaction: Under a nitrogen atmosphere, dissolve 2,4-dibromothiophene (1.0 eq) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (2.1 eq) dropwise to the cooled solution, maintaining the temperature below -70 °C. Stir the mixture at -78 °C for 1 hour.

• Carboxylation: In a separate flask, prepare a slurry of crushed dry ice in anhydrous THF. Slowly transfer the di-lithiated thiophene solution to the dry ice slurry via a cannula, ensuring the temperature of the slurry does not rise significantly.

• Workup: Allow the reaction mixture to warm to room temperature. Quench the reaction by the slow addition of water.

• Extraction: Separate the aqueous and organic layers. Extract the aqueous layer with diethyl ether.

• Purification: Combine the aqueous layers and acidify to pH 1-2 with concentrated HCl. Collect the resulting precipitate by vacuum filtration. Further purify by recrystallization from water or an ethanol/water mixture.

References

• US5093504A - Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene ...
• Synthesis and Application of Dual Electron-Deficient Featured Copolymers and their Sequential Fluorination for Ambipolar Organ - The Royal Society of Chemistry. (URL not available)
• Thiophene synthesis - Organic Chemistry Portal. (URL not available)
• Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. (URL not available)
• 2,4-Dimethylthiazole - Organic Syntheses Procedure. (URL not available)
• A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction - ACS Public

• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC - NIH. [Link]

• dimethyl 2,3-thiophenedicarboxylate - C8H8O4S, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis. (URL not available)
• A selective and direct synthesis of 2-bromo-4-alkylthiophenes: Convenient and straightforward approaches for the synthesis of head-to-tail (HT) and tail-to-tail (TT)
• US2744917A - Process for the preparation of thiophene dicarboxylic acid - Google P
• US4889940A - Process for preparing thiophene derivatives - Google P
• A Modular and Regioselective Synthesis of Di- and Triarylated Thiophenes: Strategies for Accessing Challenging Isomeric Motifs | The Journal of Organic Chemistry - ACS Public
• A method of preparing 2,4- dimethyl tetrahydro thiophene -3- ketone - Google P

• Reactions of Grignard Reagents - Master Organic Chemistry. [Link]

• (PDF)
• CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method - Google P
• 3 - WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (URL not available)
• Optimized Synthesis and Simple Purification of 2,5‐Diamino‐thiophene‐3,4‐dicarboxylic Acid Diethyl Ester - ResearchG
• In grignard reaction, how can I attach 'Mg' to only one side of dibromoalkane? (URL not available)
• Which reagent will afford exclusive lithiation product of 2-(4-nitrophenyl)thiophene? (URL not available)
• A Novel and Expeditious Approach to Thiophene-3-carboxylates - ResearchG
• Full article: Optimized Synthesis and Simple Purification of 2,5‐Diamino‐thiophene‐3,4‐dicarboxylic Acid Diethyl Ester. (URL not available)
• Synthesis of Carboxylic Acids: Carboxylation of Grignard Reagents - YouTube. (URL not available)
• Catalytic Hydrodesulfurization of Thiophene, Dibenzothiophene and 4,6-Dimethyldibenzothiophene on a CoMoS C
• Preparation of heterocyclic compounds by reaction of dimethyl and diethyl acetylene dicarboxylate (DMAD, DEAD) with thiosemicarbazone derivatives - Semantic Scholar. (URL not available)
• Derivatives and Synthesis of Heterocyclic Compound: Thiophene - Research and Reviews. (URL not available)

• Grignard Reagents - Chemistry LibreTexts. [Link]

• I keep getting debrominated starting material and low conversion after lithi
• 192 CHM2211 Reaction of Grignard Reagent with Carboxylic Acid Deriv
• Regioselective Synthesis of Thiophene-Based Poly(arylenevinylene)s via Co-Catalyzed Hydroarylation Polyaddition | Semantic Scholar. (URL not available)
• Thiophene/selenophene-based S-shaped double helicenes: regioselective synthesis and structures - Beilstein Journals. (URL not available)

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• 3. US5093504A - Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene-2,5-dicarboxylic acid diesters and dibenzoxazolylthiophenes - Google Patents [patents.google.com]

Technical Support Center: Synthesis of Thiophene-2,4-dicarboxylic Acid

Welcome to the technical support resource for the synthesis of thiophene-2,4-dicarboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot common issues and significantly improve your reaction yields.

Overview of Synthetic Strategies

The synthesis of thiophene-2,4-dicarboxylic acid is a nuanced process that primarily relies on the regioselective carboxylation of a thiophene precursor. The most prevalent and generally highest-yielding methods involve the formation of an organometallic intermediate followed by quenching with carbon dioxide (CO₂). The two main organometallic routes are:

• Directed ortho-Metalation (DoM) via Lithiation: This is often the preferred method for achieving high yields and regioselectivity. It involves the deprotonation of a substituted thiophene using a strong organolithium base, like n-butyllithium (n-BuLi), followed by reaction with CO₂. The choice of directing groups and control of reaction temperature are critical.[1]

• Grignard Reaction: This classic method involves the formation of a thienylmagnesium halide from a brominated thiophene precursor, which is then carboxylated.[1][2] While often more cost-effective and operationally simpler than low-temperature lithiation, it may result in lower yields.[1]

A third, less common but emerging strategy is direct C-H carboxylation using metal catalysts, which offers a more atom-economical approach but may face challenges with regioselectivity and catalyst efficiency under mild conditions.[3][4][5]

Below is a general workflow comparing the primary organometallic routes.

Caption: High-level comparison of Lithiation and Grignard synthesis routes.

Troubleshooting Guide

This section addresses specific issues encountered during the synthesis in a practical question-and-answer format.

Problem 1: Low or No Yield of the Desired Product

Q: My reaction has failed or the yield is consistently below 20%. What are the most likely causes?

A: This is a common and frustrating issue, almost always pointing to problems with the formation or stability of the organometallic intermediate.

• Cause 1: Presence of Moisture or Protic Impurities: Organolithium and Grignard reagents are extremely strong bases and will react instantly with any available proton source (water, alcohols) instead of your thiophene precursor.[2][6] This is the single most common reason for failure.

  • Solution: Ensure all glassware is oven-dried or flame-dried under vacuum immediately before use. Solvents like THF and diethyl ether must be rigorously dried, typically by distillation from sodium/benzophenone or by passing through an activated alumina column.[2] Use freshly opened, high-purity reagents whenever possible. The reaction must be conducted under a completely inert atmosphere (dry nitrogen or argon).[2]

• Cause 2: Poor Reagent Quality: n-BuLi solutions degrade over time. The actual concentration can be significantly lower than stated on the bottle.

  • Solution: Titrate your n-BuLi solution before use to determine its exact molarity. A common method is the titration with diphenylacetic acid. An inaccurate concentration leads to incorrect stoichiometry, resulting in incomplete reaction.

• Cause 3: Incorrect Reaction Temperature: Metal-halogen exchange and deprotonation reactions are extremely fast and exothermic.[1]

  • Solution (for Lithiation): The reaction must be maintained at a very low temperature, typically -78 °C (a dry ice/acetone bath), during the addition of n-BuLi. Allowing the temperature to rise can cause decomposition of the lithiated intermediate or side reactions. The choice of solvent is also critical; THF can be attacked by n-BuLi at temperatures above -20 °C, whereas solvents like methyl t-butyl ether (MTBE) can sometimes offer better stability and easier work-up.[1]

• Cause 4: Inefficient Carboxylation: The reaction with CO₂ is not trivial.

  • Solution: Use freshly crushed, high-quality dry ice. Do not just bubble CO₂ gas through the solution, as this is often inefficient. Instead, the best practice is to pour the cold organometallic solution onto a large excess of crushed dry ice. This ensures the CO₂ is always in excess and the temperature remains low during the quench.

Caption: Troubleshooting decision tree for low reaction yield.

Problem 2: Formation of Significant Side Products

Q: My final product is a mixture containing mono-carboxylated thiophene and unreacted starting material. How can I improve the selectivity for the 2,4-dicarboxylic acid?

A: This indicates incomplete reaction at one or both of the target positions.

• Cause 1: Insufficient Stoichiometry of Organometallic Reagent: You need at least two equivalents of the organometallic reagent for dicarboxylation. For a dibromothiophene starting material, you need two equivalents for the two metal-halogen exchanges.

  • Solution: Use a slight excess (e.g., 2.2 equivalents) of n-BuLi or ensure the Grignard reagent is formed completely. If starting from a mono-substituted thiophene, the first carboxylation must be completed before the second lithiation/carboxylation step.

• Cause 2: Premature Quenching: If the lithiated or Grignard species is quenched by a proton source before it can react with CO₂, you will recover the starting material (or a de-halogenated version).[6]

  • Solution: Re-verify that all sources of moisture and air have been eliminated from your reaction setup. Ensure your inert gas line is bubbling through a drying agent.

Q: I am observing significant amounts of debrominated starting material after my lithiation attempt. What is happening?

A: This is a classic sign that your lithiated intermediate is successfully forming but is then being quenched by an unintended proton source rather than your electrophile (CO₂).[6]

• Cause: The most likely culprit is trace water in your solvent, on your glassware, or in your inert gas stream. It can also be from an acidic proton on the substrate itself if not properly accounted for.[6]

  • Solution: The solution is rigorous adherence to anhydrous technique as described above. If your thiophene precursor has other potentially acidic protons, you may need to use additional equivalents of base to deprotonate those sites first before the desired metal-halogen exchange can proceed.[6]

Problem 3: Purification Challenges

Q: I'm struggling to isolate a pure sample of thiophene-2,4-dicarboxylic acid from the crude reaction mixture. What is the best purification strategy?

A: Dicarboxylic acids can be challenging to purify due to their high polarity and low solubility in common organic solvents.

• Strategy 1: Acid-Base Extraction Work-up: This is the most critical step. After quenching the reaction with CO₂, the product exists as a dicarboxylate salt.

  • Add water to the reaction mixture.

  • Perform a basic wash (e.g., with dilute NaOH) to remove any non-acidic organic impurities into the organic layer.

  • Separate the aqueous layer, which contains your desired product as the sodium salt.

  • Cool the aqueous layer in an ice bath and slowly acidify with concentrated HCl until the pH is ~1-2. The thiophene-2,4-dicarboxylic acid, being insoluble in acidic water, will precipitate out as a solid.

  • Collect the solid by vacuum filtration and wash with cold water.

• Strategy 2: Recrystallization: The crude, filtered solid can be further purified by recrystallization.

  • Solvent Selection: Finding a suitable solvent is key. Due to the high polarity, you may need to use polar solvents like water, ethanol, or acetic acid. A mixed solvent system, such as ethanol/water or ethyl acetate/heptane, can also be effective.[1][7] The goal is to find a system where the product is soluble at high temperatures but sparingly soluble at room temperature or below.

Comparative Data on Synthesis Routes

Parameter	Lithiation Route (n-BuLi)	Grignard Route (Mg)	Direct Catalytic Carboxylation
Typical Yield	High (can be >90%)[1]	Moderate to High	Variable, often lower[3]
Reagents	n-BuLi (pyrophoric, moisture-sensitive)	Mg turnings (less hazardous)	Metal catalyst (e.g., Pd, Ag)[4][8]
Temperature	Cryogenic (-78 °C to -60 °C)[1]	Room temp to reflux (~25-65 °C)	Elevated temperatures (e.g., 100-300 °C)[3][5]
Cost	Higher (n-BuLi is more expensive)[1]	Lower (Mg is inexpensive)[1]	Potentially high (catalyst cost)
Key Challenge	Strict anhydrous/anaerobic conditions	Initiating the Grignard reaction	Catalyst activity and regioselectivity

Detailed Experimental Protocol: Lithiation-Carboxylation of 2,4-Dibromothiophene

This protocol is a representative example and should be adapted and optimized based on your specific laboratory conditions and scale.

Materials:

• 2,4-Dibromothiophene (1.0 eq)

• n-Butyllithium (2.2 eq, solution in hexanes)

• Anhydrous Tetrahydrofuran (THF)

• Dry Ice (CO₂), crushed (large excess)

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether

• Saturated Sodium Chloride (brine)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum. Maintain a positive pressure of dry nitrogen throughout the experiment.

• Initial Reaction: Dissolve 2,4-dibromothiophene (1.0 eq) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-BuLi (2.2 eq) dropwise via syringe over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stirring: Stir the resulting mixture at -78 °C for 1 hour. The solution may change color, indicating the formation of the dianion.

• Carboxylation: In a separate, larger flask, place a large excess of freshly crushed dry ice. Rapidly transfer the cold thiophene dianion solution onto the dry ice via a cannula.

• Warm-up: Allow the mixture to slowly warm to room temperature, which will sublime the excess CO₂.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash with diethyl ether to remove any non-polar impurities.

• Precipitation: Collect the aqueous layer and cool it in an ice bath. Carefully acidify with concentrated HCl to pH 1-2. A white or off-white precipitate of thiophene-2,4-dicarboxylic acid should form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold deionized water, followed by a small amount of cold diethyl ether to aid drying.

• Purification: Dry the crude product under vacuum. If necessary, purify further by recrystallization from a suitable solvent (e.g., ethanol/water).

Frequently Asked Questions (FAQs)

Q: Are there any non-organometallic methods to synthesize thiophene dicarboxylic acids? A: Yes, though they are less common for this specific isomer. Some patents describe methods starting from non-aromatic precursors like adipic acid, which undergoes a series of chlorination and cyclization reactions with thionyl chloride and a sulfide source.[9] However, these methods often involve harsh conditions and may not provide the same regiochemical control as organometallic routes.

Q: What is the best way to monitor the reaction's progress? A: Monitoring organometallic reactions directly can be difficult. The standard method is to take a small aliquot of the reaction mixture, quench it with a proton source (like methanol), and then analyze the resulting mixture by GC-MS or TLC to see the ratio of starting material to the de-halogenated intermediate. This confirms whether the lithiation or Grignard formation was successful.

Q: Can I use other organolithium reagents like sec-BuLi or t-BuLi? A: While sec-BuLi and t-BuLi are stronger bases, n-BuLi is generally sufficient and preferred for metal-halogen exchange on brominated thiophenes. The more reactive bases can sometimes lead to more side reactions or decomposition if the temperature is not strictly controlled.

References

• Ragan, J. A., et al. (2010). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry, 6, 92. Available at: [Link]

• Minisci, F., et al. (2021). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. ACS Omega, 6(13), 9194-9201. Available at: [Link]

• Tanaka, K., et al. (1991). Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene-2,5-dicarboxylic acid diesters and dibenzoxazolyl thiophenes. Google Patents, US5093504A.

• Verma, A., et al. (2023). Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. Journal of Chemistry, 2023, 5680183. Available at: [Link]

• Wang, Z., et al. (2006). Thiophene-2,5-dicarboxylic acid synthesis method. Google Patents, CN1876645A.

• Kaur, N. (2016). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 8(2), 394-403. Available at: [Link]

• Li, J. (2016). Synthesis And Characterization Of Thiophene-2,5-dicarboxylic Acid And Its Derivatives. Master's Thesis, Tianjin University. Available at: [Link]

• Balsells, J., et al. (2009). Process for making thiophene carboxamide derivative. Google Patents, WO2009020588A1.

• Sun, N., et al. (2022). Carboxylate-Assisted Carboxylation of Thiophene with CO2 in the Solvent-Free Carbonate Medium. Molecules, 27(7), 2100. Available at: [Link]

• Tunoori, A. R., et al. (2012). Optimized Synthesis and Simple Purification of 2,5-Diamino-thiophene-3,4-dicarboxylic Acid Diethyl Ester. Synthetic Communications, 42(15), 2244-2249. Available at: [Link]

• Park, S., et al. (2021). Ag(I)-Catalyzed C–H Carboxylation of Thiophene Derivatives. Organometallics, 40(19), 3136-3144. Available at: [Link]

• Figuly, G. D., et al. (1981). Directed ortho-lithiation of lithium thiophenolate. New methodology for the preparation of ortho-substituted thiophenols and related compounds. Journal of the American Chemical Society, 103(9), 2467-2471. Available at: [Link]

• Reddit user discussion. (2018). I keep getting debrominated starting material and low conversion after lithiation. Reddit. Available at: [Link]

• Hattori, T., et al. (2012). Direct Carboxylation of Thiophenes and Benzothiophenes with the Aid of EtAlCl2. Chemistry Letters, 41(2), 177-178. Available at: [Link]

• Shetti, P. (2021). How can I prepare the thiophene magnesium bromide and hydroxy methyl thiophene?. ResearchGate. Available at: [Link]

• Garber, K. (2017). Synthesis of Carboxylic Acids: Carboxylation of Grignard Reagents. YouTube. Available at: [Link]

• Sun, N., et al. (2022). Mechanistic Insights into Palladium(II)-Catalyzed Carboxylation of Thiophene and Carbon Dioxide. Catalysts, 12(6), 669. Available at: [Link]

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• 9. CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method - Google Patents [patents.google.com]

Technical Support Center: Thiophene-2,4-dicarboxylic Acid Purification

Welcome to the technical support center for thiophene-2,4-dicarboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in the purification of this important heterocyclic compound. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying chemical principles and field-tested insights to help you resolve purification issues effectively.

I. Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you might encounter during the purification of thiophene-2,4-dicarboxylic acid in a question-and-answer format.

Question 1: My final product is off-white, beige, or slightly colored. How can I obtain a pure white solid?

Root Cause Analysis: Discoloration in the final product typically arises from two main sources: residual colored impurities from the synthesis, often aromatic byproducts, or degradation of the thiophene ring under harsh reaction or workup conditions. Thiophene-based compounds can be sensitive to strong oxidizing agents or high temperatures, leading to the formation of colored polymeric materials.

Solution: Decolorization and Recrystallization

A carefully executed recrystallization protocol incorporating a decolorizing agent is the most effective solution.

• Solvent Selection: The ideal solvent should fully dissolve the thiophene-2,4-dicarboxylic acid at an elevated temperature but exhibit poor solubility at room temperature or below. Based on the properties of similar compounds like thiophene-2-carboxylic acid, hot water, ethanol, or a mixed solvent system (e.g., ethanol/water) are excellent starting points.[1]

• Decolorization:

  • Dissolve the crude, colored product in the minimum amount of the chosen hot solvent.

  • Once fully dissolved, add a small amount (typically 1-2% by weight of your compound) of activated charcoal to the hot solution.

  • Causality: Activated charcoal has a high surface area with a network of pores that effectively adsorbs large, colored impurity molecules while leaving the smaller desired product molecules in solution.

  • Maintain the solution at a gentle boil for 5-10 minutes to ensure maximum adsorption.

• Hot Filtration:

  • This is a critical step. You must filter the solution while it is still hot to remove the charcoal. If the solution cools, your product will prematurely crystallize on the filter paper, leading to significant yield loss.

  • Use a pre-heated filter funnel and flask. A fluted filter paper will increase the filtration speed.

• Crystallization and Isolation:

  • Allow the clear, hot filtrate to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

  • Once at room temperature, you can place the flask in an ice bath to maximize the precipitation of the product.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly.

Question 2: My yield is very low after purification. What are the common causes and how can I improve it?

Root Cause Analysis: Significant product loss during purification can often be traced to an inappropriate choice of recrystallization solvent, premature crystallization during hot filtration, or incomplete precipitation.

Solutions to Maximize Yield:

• Optimize Recrystallization Solvent: If your product is too soluble in the chosen solvent even at low temperatures, you will lose a significant amount in the filtrate. You may need to switch to a solvent in which the compound is less soluble or use a mixed-solvent system.

• Prevent Premature Crystallization: As mentioned in the previous point, ensure your filtration apparatus is pre-heated before performing the hot filtration step to remove charcoal or other insoluble impurities.

• Maximize Precipitation: After slow cooling, ensure the solution is thoroughly chilled in an ice bath for at least 30 minutes to an hour to ensure that all the product that can precipitate out of the solution has done so.

• Check the Filtrate: If you suspect significant product loss, you can try to concentrate the filtrate by evaporating some of the solvent and cooling it again to see if a second crop of crystals can be obtained. Be aware that this second crop may be of lower purity.

Question 3: How can I effectively remove neutral or basic impurities from my acidic product?

Root Cause Analysis: Syntheses can often leave behind unreacted starting materials or byproducts that are not acidic. Standard recrystallization may not be efficient at removing these if their solubility properties are similar to the desired product.

Solution: Acid-Base Extraction

This powerful technique leverages the acidic nature of the carboxylic acid groups to separate the desired compound from non-acidic impurities.[2][3][4] The principle is to convert the water-insoluble dicarboxylic acid into its water-soluble salt form.

Experimental Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude product mixture in an organic solvent in which all components are soluble, such as ethyl acetate or diethyl ether.

• Extraction:

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of a weak aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution or a dilute sodium hydroxide (NaOH) solution.

  • Causality: The base will deprotonate the carboxylic acid groups of the thiophene-2,4-dicarboxylic acid, forming the corresponding disodium salt. This salt is ionic and therefore highly soluble in the aqueous layer, while neutral organic impurities remain in the organic layer.

  • Stopper the funnel and shake vigorously, remembering to periodically vent the funnel to release any pressure buildup (especially with bicarbonate, which produces CO₂ gas).

• Separation: Allow the layers to separate fully. Drain the lower aqueous layer (containing your product as the salt) into a clean flask. The upper organic layer contains the neutral impurities and can be discarded.

• Re-precipitation:

  • Cool the aqueous layer in an ice bath.

  • Slowly add a strong acid, such as hydrochloric acid (HCl), dropwise while stirring until the solution becomes acidic (test with pH paper).

  • Causality: Acidification protonates the carboxylate salt, regenerating the neutral dicarboxylic acid, which is insoluble in water and will precipitate out as a solid.[5]

• Isolation: Collect the precipitated pure product by vacuum filtration, wash with cold deionized water to remove any residual salts, and dry thoroughly.

Visual Workflow: Acid-Base Extraction

Caption: Workflow for purification via acid-base extraction.

II. Frequently Asked Questions (FAQs)

• Q: What is the expected melting point for pure thiophene-2,4-dicarboxylic acid?

  • A: A sharp melting point is a good indicator of purity. While data for the 2,4-isomer is less common, related compounds like thiophene-2,5-dicarboxylic acid have a very high melting point, often decomposing above 300°C.[6] A broad melting range for your product indicates the presence of impurities.

• Q: Is column chromatography a suitable purification method?

  • A: While possible, column chromatography on silica gel can be challenging for dicarboxylic acids due to their high polarity, which can lead to poor mobility and streaking on the column.[7] It is generally not the preferred primary method of purification unless dealing with impurities that have very similar solubility profiles, making recrystallization and extraction ineffective. If used, a polar mobile phase (e.g., ethyl acetate with a small amount of acetic or formic acid) would be necessary.

• Q: What analytical techniques can I use to confirm the purity of my final product?

  • A: The most common techniques are ¹H NMR and ¹³C NMR spectroscopy to confirm the chemical structure and absence of impurity signals. High-Performance Liquid Chromatography (HPLC) is excellent for quantifying purity.[8] Finally, a sharp melting point, as discussed, is a classic and valuable indicator of high purity.

• Q: My product seems insoluble in most common organic solvents. What should I do?

  • A: Dicarboxylic acids often have limited solubility in non-polar solvents due to strong intermolecular hydrogen bonding. Try more polar solvents like ethanol, methanol, or dimethylformamide (DMF). For recrystallization, hot water is often a good choice.[1]

III. Data & Protocols

Table 1: Solubility of Related Thiophenecarboxylic Acids

This table provides general solubility information for thiophene-2-carboxylic acid, which can serve as a useful guide for selecting solvents for the purification of thiophene-2,4-dicarboxylic acid.

Solvent	Solubility	Rationale & Use Case
Water	Sparingly soluble in cold, soluble in hot	Excellent for recrystallization.[1]
Ethanol	Soluble	Can be used for recrystallization, often in a co-solvent system with water.[1]
Diethyl Ether	Soluble	Useful as a solvent for liquid-liquid extraction.[1]
Chloroform	Slightly soluble	Generally not a good solvent for purification of this compound.[1]
Ethyl Acetate	Moderately Soluble	A common choice for extraction and chromatography.
Aqueous Base	Highly Soluble	Used to form the soluble salt during acid-base extraction.[3]

Protocol: Optimized Recrystallization Workflow

This protocol provides a detailed, step-by-step methodology for the purification of thiophene-2,4-dicarboxylic acid by recrystallization.

Caption: Step-by-step workflow for purification by recrystallization.

IV. References

• Google Patents. (n.d.). Process for the preparation of thiophene-2-5-dicarboxylic acid and the dichloride thereof. Retrieved from

• ACS Publications. (2024, March 25). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. Retrieved from [Link]

• Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. (2023, May 4). Journal of Chemical Reviews, 5(2), 143-157. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 2-thiophenecarboxylic acid. Retrieved from

• Supporting Information Direct Imide Formation from Thiophene Dicarboxylic Acids Gives Expanded Side-Chain Selection in Thienopyr. (n.d.). Retrieved from [Link]

• Wikipedia. (n.d.). Thiophene-2-carboxylic acid. Retrieved from [Link]

• Synthesis And Characterization Of Thiophene-2,5-dicarboxylic Acid And Its Derivatives. (2016, October 17). Retrieved from [Link]

• PubChem. (n.d.). 2,5-Thiophenedicarboxylic acid. Retrieved from [Link]

• PubChem. (n.d.). Thiophene-2,4-dicarboxylic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Acid-Base Extraction. (n.d.). Retrieved from [Link]

• SIELC. (n.d.). Separation of Thiophene-2-carboxylic acid hydrazide on Newcrom R1 HPLC column. Retrieved from [Link]

• ResearchGate. (2013, June 21). Purification of 2.5-furandicarboxylic acid. Retrieved from [Link]

• ACS Publications. (2024, January 11). Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid. Retrieved from [Link]

• Google Patents. (n.d.). Process for the separation of dicarboxylic acids. Retrieved from

• Solubility of Things. (n.d.). Thiophene-2-carboxylic acid. Retrieved from [Link]

• Thiophene-fused polyaromatics: synthesis, columnar liquid crystal, fluorescent and electrochemical properties. (n.d.). Retrieved from [Link]

• ACS Publications. (2024, January 24). Cyclometalated Ru(II) Complexes Derived from Dibasic CNO Pincer Ligands as Molecular Catalysts for Electrocatalytic Hydrogen Evolution in Alkaline Medium. Retrieved from [Link]

Sources

• 1. 2-Thiophenecarboxylic acid CAS#: 527-72-0 [m.chemicalbook.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 4. vernier.com [vernier.com]
• 5. researchgate.net [researchgate.net]
• 6. US5688969A - Process for the preparation of thiophene-2-5-dicarboxylic acid and the dichloride thereof - Google Patents [patents.google.com]
• 7. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 8. Separation of Thiophene-2-carboxylic acid hydrazide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Enhancing the Solubility of Thiophene-2,4-dicarboxylic Acid

Welcome to the technical support center for thiophene-2,4-dicarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this compound. Here, we provide in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions to facilitate your experimental success.

Understanding the Challenge: The Intrinsic Properties of Thiophene-2,4-dicarboxylic Acid

Thiophene-2,4-dicarboxylic acid is a rigid, aromatic dicarboxylic acid. Its planar structure and the presence of two carboxylic acid groups contribute to strong intermolecular hydrogen bonding in the solid state, leading to a high melting point and low solubility in many common organic solvents. The thiophene ring, while contributing to the molecule's aromaticity, has a hydrophobic character that can further limit aqueous solubility. Overcoming these inherent properties is key to successfully utilizing this compound in various applications.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What are the general solubility characteristics of thiophene-2,4-dicarboxylic acid?

A1: Thiophene-2,4-dicarboxylic acid is sparingly soluble in water and many common organic solvents. Its solubility is influenced by several factors:

• Polarity: It exhibits limited solubility in non-polar solvents due to the polar carboxylic acid groups. While it is more soluble in polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), its solubility can still be limited.[1][2]

• pH: The acidity of the carboxylic acid groups (pKa) is a critical determinant of its aqueous solubility. At pH values below its pKa, the acid will be in its neutral, less soluble form.

• Temperature: Solubility generally increases with temperature, although this can vary depending on the solvent system.

A summary of expected solubility is provided in the table below:

Solvent Class	Examples	Expected Solubility	Rationale
Polar Aprotic	DMSO, DMF, THF	Moderate to Good	Capable of disrupting hydrogen bonds and solvating the molecule.
Polar Protic	Water, Methanol, Ethanol	Poor to Slight	Limited by the hydrophobic thiophene ring, though some hydrogen bonding with the solvent is possible.[2]
Non-Polar	Toluene, Hexane, Dichloromethane	Very Poor	The high polarity of the dicarboxylic acid functional groups prevents dissolution.
Aqueous Base	Dilute NaOH, KOH	High	Deprotonation of the carboxylic acids to form highly soluble carboxylate salts.

Q2: I'm struggling to dissolve thiophene-2,4-dicarboxylic acid for my reaction. What is the most straightforward method to increase its solubility in an aqueous medium?

A2: The most effective and direct method to significantly increase the aqueous solubility of thiophene-2,4-dicarboxylic acid is through pH adjustment to form a salt. By deprotonating the carboxylic acid groups with a base, you form the corresponding dicarboxylate salt, which is an ionic species with much greater water solubility.

Caption: Workflow for increasing aqueous solubility via pH adjustment.

• Suspension: Suspend the desired amount of thiophene-2,4-dicarboxylic acid in deionized water.

• Titration with Base: While stirring, slowly add a suitable base, such as 1 M sodium hydroxide (NaOH) or potassium hydroxide (KOH) solution, dropwise.

• Complete Dissolution: Continue adding base until all the solid has dissolved, resulting in a clear solution of the sodium or potassium salt of thiophene-2,4-dicarboxylic acid.

• Final Adjustment: If necessary, adjust the final volume with additional water.

Troubleshooting:

• Precipitation upon addition of other reagents: If you add this basic solution to a reaction mixture that is acidic, the thiophene-2,4-dicarboxylic acid will likely precipitate out. Ensure the receiving solution is neutral or basic.

• Incomplete dissolution: If the solid does not fully dissolve, ensure you have added enough base to deprotonate both carboxylic acid groups. A slight excess of base may be necessary.

Q3: My reaction requires an organic solvent. How can I improve the solubility of thiophene-2,4-dicarboxylic acid in non-aqueous systems?

A3: For organic-based reactions, two primary strategies are recommended: the use of polar aprotic co-solvents and derivatization into more soluble forms.

Polar aprotic solvents are effective at solvating polar molecules like dicarboxylic acids.

Recommended Solvents:

• Dimethyl Sulfoxide (DMSO): Often considered a "super solvent," DMSO is highly polar and can dissolve a wide range of polar and nonpolar compounds.[3][4]

• Dimethylformamide (DMF): Another excellent polar aprotic solvent for dissolving carboxylic acids.

• Tetrahydrofuran (THF): While less polar than DMSO or DMF, THF can be a suitable solvent, especially when heated.

Experimental Protocol: Dissolution in a Co-Solvent System

• Solvent Selection: Choose a primary organic solvent that is compatible with your reaction chemistry.

• Co-solvent Addition: Add a minimal amount of a polar aprotic co-solvent (e.g., 5-10% v/v DMSO or DMF) to your primary solvent.

• Dissolution: Add the thiophene-2,4-dicarboxylic acid to the solvent mixture.

• Heating: Gently warm the mixture while stirring. Many organic compounds show a significant increase in solubility with temperature.

• Sonication: If the compound is still not dissolving, sonication can help to break up solid aggregates and promote dissolution.

Troubleshooting:

• Precipitation upon cooling: If the compound dissolves upon heating but precipitates upon cooling to room temperature, your solution is likely supersaturated. You may need to increase the proportion of the co-solvent or maintain a higher reaction temperature.

• Solvent incompatibility with reagents: Always ensure that your chosen co-solvent does not react with other reagents in your experiment.

Converting the carboxylic acid groups into esters or amides can dramatically increase solubility in organic solvents by eliminating the strong hydrogen bonding of the acid groups.

Caption: Derivatization strategies to improve organic solubility.

Protocol 1: Fischer Esterification to Dimethyl Ester

This protocol converts the dicarboxylic acid to its corresponding dimethyl ester, which will be significantly more soluble in a range of organic solvents.

• Reaction Setup: Suspend thiophene-2,4-dicarboxylic acid in methanol.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid. A typical ratio is 1-5 mol% relative to the dicarboxylic acid.[5][6][7]

• Reflux: Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by a suitable method (e.g., TLC or LC-MS).

• Workup: After cooling, neutralize the excess acid with a base (e.g., saturated sodium bicarbonate solution).

• Extraction: Extract the ester product into an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude ester can be purified by column chromatography or recrystallization.

Protocol 2: Amidation using a Coupling Agent

This method forms the dicarboxamide, which can have improved solubility depending on the chosen amine.

• Dissolution: Dissolve or suspend thiophene-2,4-dicarboxylic acid in a suitable anhydrous solvent (e.g., DMF or dichloromethane).

• Coupling Agent: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[4][8][9][10]

• Amine Addition: Add the desired amine (2 equivalents).

• Reaction: Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC or LC-MS).

• Workup: Filter off any precipitated urea byproduct (in the case of DCC).

• Extraction and Purification: Perform an aqueous workup to remove any water-soluble reagents and byproducts. Purify the resulting amide by column chromatography or recrystallization.

Summary of Key Strategies

Strategy	Target Solvent	Principle	Key Advantages	Potential Challenges
pH Adjustment (Salt Formation)	Aqueous	Deprotonation to form ionic carboxylate salts.	High solubility in water, simple procedure.	pH sensitivity of other reagents, potential for precipitation if pH changes.
Co-solvents	Organic/Aqueous	Using a polar aprotic solvent (e.g., DMSO, DMF) to disrupt intermolecular forces.[11][12][13]	Versatile, can be tailored to specific reactions.	Co-solvent may interfere with the reaction; potential for precipitation on cooling.
Esterification	Organic	Conversion of carboxylic acids to less polar esters, breaking up hydrogen bonding networks.	Significantly improves solubility in a wide range of organic solvents.	Requires an additional synthetic step; the ester may be less reactive in some applications.
Amidation	Organic/Aqueous (depending on amine)	Conversion to amides, which can have tailored solubility based on the amine used.	Can introduce new functionalities and modulate solubility.	Requires a coupling agent and an additional synthetic step.

References

• . Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene-2,5-dicarboxylic acid diesters and dibenzoxazolyl thiophenes.

• . PubMed.

• . Waters Corporation.

• . Process for the preparation of carboxylic acid methyl esters.

• . Thiophene-2,5-dicarboxylic acid synthesis method.

• . Farmacia Journal.

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• . Chemistry Steps.

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• . ResearchGate.

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• . Analytics Shop.

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• . Chemguide.

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• . Khan Academy.

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• . Organic & Biomolecular Chemistry.

• . National Center for Biotechnology Information.

• . International Journal of Pharmaceutical and Chemical Analysis.

• . ResearchGate.

• . Khan Academy.

• . Solubility of Things.

• . Reddit.

• . National Center for Biotechnology Information.

• . Process for the preparation of thiophene-2-5-dicarboxylic acid and the dichloride thereof.

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Technical Support Center: Thiophene-2,4-dicarboxylic Acid Stability and Storage

Welcome to the technical support center for thiophene-2,4-dicarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical reagent. Here, we address common questions and provide in-depth troubleshooting guides to prevent degradation during storage and handling.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for storing thiophene-2,4-dicarboxylic acid?

A: For long-term storage, it is recommended to store thiophene-2,4-dicarboxylic acid in a cool, dry place. Specifically, refrigeration at 2-8°C is ideal. Avoid storing it at room temperature for extended periods, as elevated temperatures can accelerate potential degradation pathways such as decarboxylation.

Q2: My previously white powder of thiophene-2,4-dicarboxylic acid has developed a yellowish or brownish tint. What happened?

A: A color change often indicates chemical degradation. The most likely cause is oxidation of the thiophene ring.[1][2] The sulfur atom in the thiophene ring is susceptible to oxidation, which can lead to the formation of colored impurities like thiophene-S-oxides.[1][2] This process can be accelerated by exposure to air (oxygen) and light.

Q3: Is thiophene-2,4-dicarboxylic acid sensitive to light?

A: Yes. Like many aromatic compounds, it is advisable to protect it from light. Store the compound in an amber or opaque container to prevent photo-induced degradation.

Q4: Do I need to store this compound under an inert atmosphere?

A: Yes, for optimal long-term stability, storing under an inert gas like argon or nitrogen is highly recommended.[3] This practice displaces atmospheric oxygen, minimizing the risk of oxidative degradation of the thiophene ring.[1][2][4]

Q5: Is thiophene-2,4-dicarboxylic acid hygroscopic?

A: Dicarboxylic acids as a class can be hygroscopic, meaning they can absorb moisture from the air.[5][6][7][8][9] While specific data for thiophene-2,4-dicarboxylic acid is not prevalent, it is best practice to assume some level of hygroscopicity. Moisture can promote degradation and affect accurate weighing for experiments. Always store in a tightly sealed container in a dry environment or desiccator.

Part 2: Troubleshooting Guide: Diagnosing and Preventing Degradation

This section provides a deeper analysis of common problems, their underlying causes, and corrective actions.

Issue 1: Reduced Purity or Presence of Extra Peaks in Analytical Data (HPLC, GC-MS)

• Symptom: You run a quality control check on your stored thiophene-2,4-dicarboxylic acid using HPLC or GC and observe new, unexpected peaks or a decrease in the main peak's area percentage.

• Potential Cause 1: Oxidative Degradation. The thiophene ring, though aromatic, can undergo oxidation at the sulfur atom, especially under the influence of air and light over time.[1][2][4][10] This can form various S-oxides and subsequent rearrangement products, which will appear as impurities in your analysis.[2]

• Potential Cause 2: Decarboxylation. Carboxylic acids, particularly when subjected to heat or trace metal catalysts, can undergo decarboxylation, where a carboxyl group is lost as CO2.[11][12][13] This would result in the formation of thiophene-2-carboxylic acid or thiophene-4-carboxylic acid, which would be detected as impurities.

• Preventative & Corrective Actions:

  • Inert Atmosphere: If not already doing so, immediately begin storing the compound under an inert atmosphere (argon or nitrogen). This is the most effective way to prevent oxidation.

  • Temperature Control: Ensure the compound is stored in a refrigerator (2-8°C) and not in a location with temperature fluctuations.

  • Purity Check: Use an analytical method like HPLC to quantify the purity before use.[14][15] If significant degradation has occurred, the material may need to be repurified or discarded.

Issue 2: Poor Solubility or Inconsistent Experimental Results

• Symptom: The compound does not dissolve as expected in a solvent where it was previously soluble, or you observe inconsistencies in reaction yields or biological assays.

• Potential Cause 1: Moisture Absorption (Hygroscopicity). If the compound has absorbed water, its effective concentration will be lower than what is calculated, leading to stoichiometric errors in reactions. Water can also interfere with moisture-sensitive reactions.

• Potential Cause 2: Formation of Insoluble Degradants. Degradation products, particularly polymers that can arise from oxidative pathways, may have different solubility profiles than the pure parent compound.

• Preventative & Corrective Actions:

  • Dry Storage: Store the container inside a desiccator with a fresh desiccant.

  • Proper Handling: When weighing the compound, remove it from cold storage and allow it to equilibrate to room temperature before opening the container. This prevents condensation of atmospheric moisture onto the cold powder.

  • Drying: If moisture absorption is suspected, the material can be dried under a high vacuum for several hours, provided it is thermally stable under those conditions. A preliminary thermogravimetric analysis (TGA) could confirm the appropriate drying temperature.[3]

Part 3: Protocols and Visual Guides

Recommended Storage Conditions Summary

Parameter	Recommendation	Rationale
Temperature	2–8°C (Refrigerated)	Minimizes thermal degradation pathways like decarboxylation.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the thiophene ring by atmospheric oxygen.[1][2]
Light	Amber or Opaque Vial	Protects against light-induced degradation.
Container	Tightly Sealed Glass Vial	Prevents moisture ingress; glass is non-reactive.
Environment	Dry / Desiccated	Prevents hygroscopic absorption of water.[5]

Diagram: Troubleshooting Degradation of Thiophene-2,4-dicarboxylic Acid

Caption: Key degradation pathways to prevent.

Protocol: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of thiophene-2,4-dicarboxylic acid. It should be adapted and validated for your specific instrumentation and requirements.

• Standard Preparation:

  • Accurately weigh approximately 10 mg of a trusted, high-purity reference standard of thiophene-2,4-dicarboxylic acid.

  • Dissolve in a suitable diluent (e.g., Acetonitrile:Water 50:50) to a final concentration of 0.1 mg/mL. Sonicate briefly if necessary to ensure complete dissolution.

• Sample Preparation:

  • Prepare the sample of stored thiophene-2,4-dicarboxylic acid in the same manner and at the same concentration as the standard.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the standard to determine the retention time and peak area of the main component.

  • Inject the sample.

  • Calculate the purity of the sample by the area percent method: (Area of Main Peak / Total Area of All Peaks) * 100.

  • Compare the chromatogram of the sample to the standard to identify any new impurity peaks.

References

• CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method - Google Patents.

• Valadon, P., et al. (2007). Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. Drug Metabolism and Disposition, 35(9), 1645-1653. Available at: [Link]

• Thiophene - Wikipedia. Available at: [Link]

• Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol: Characterization and Degradability Studies. Polymers, 14(2), 241. (2022). Available at: [Link]

• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry, 10, 2694-2705. (2014). Available at: [Link]

• US5688969A - Process for the preparation of thiophene-2-5-dicarboxylic acid and the dichloride thereof - Google Patents.

• Thiophene-2-carboxylic acid - Wikipedia. Available at: [Link]

• Thiophene-2,4-dicarboxylic acid | C6H4O4S | CID 255851 - PubChem. Available at: [Link]

• The Hygroscopic Properties of Dicarboxylic and Multifunctional Acids: Measurements and UNIFAC Predictions. Environmental Science & Technology, 37(18), 4152-4161. (2003). Available at: [Link]

• Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII). Inorganic Chemistry, 36(21), 4784-4791. (1997). Available at: [Link]

• Decarboxylation - Organic Chemistry Portal. Available at: [Link]

• SAFETY DATA SHEET - Thermo Fisher Scientific. Available at: [Link]

• The hygroscopic properties of dicarboxylic and multifunctional acids: measurements and UNIFAC predictions. PubMed. Available at: [Link]

• Thiophene Oxidation and Reduction Chemistry - ResearchGate. (2014). Available at: [Link]

• Hygroscopicity of dicarboxylic acid droplets measured with the CK-EDB... - ResearchGate. Available at: [Link]

• Decarboxylative thiolation of redox-active esters to free thiols and further diversification - NIH. (2020). Available at: [Link]

• The chemistry of thiophene S-oxides1 and related compounds - Semantic Scholar. Available at: [Link]

• Decarboxylation of Carboxylic Acids - YouTube. (2025). Available at: [Link]

• Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation level - ACP. (2022). Available at: [Link]

• Thiophene | C4H4S | CID 8030 - PubChem. Available at: [Link]

• Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight and oxidation lev. Available at: [Link]

• New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts - Semantic Scholar. Available at: [Link]

• Synthesis, properties and biological activity of thiophene: A review - Der Pharma Chemica. Available at: [Link]

• Decarboxylation - Master Organic Chemistry. (2022). Available at: [Link]

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Technical Support Center: Catalyst Selection for Thiophene-2,4-Dicarboxylic Acid Reactions

Introduction: Thiophene-2,4-dicarboxylic acid is a heterocyclic compound of significant interest in the development of novel polymers, pharmaceuticals, and functional materials. Its asymmetric structure offers unique opportunities for creating complex molecular architectures. However, the successful synthesis and derivatization of this molecule are critically dependent on the appropriate selection of a catalyst. The choice of catalyst not only governs the reaction rate and yield but also influences selectivity and final product purity.

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals. It provides field-proven insights into catalyst selection, offers solutions to common experimental challenges, and presents standardized protocols to ensure reproducible results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries encountered during the experimental design phase.

Q1: What are the primary reaction types for thiophene-2,4-dicarboxylic acid, and which catalyst classes are typically used?

A: Thiophene-2,4-dicarboxylic acid is primarily used in reactions involving its carboxylic acid groups. The main transformations include:

• Polyesterification & Esterification: This is the most common application, where the diacid reacts with diols or alcohols to form polyesters or diesters. This process is typically catalyzed by acid catalysts. These can include Brønsted acids (e.g., sulfuric acid, phosphoric acid) or Lewis acids (e.g., boric acid, zinc chloride, ferric chloride).[1] Boric acid is often a preferred choice due to its effectiveness and milder nature.[1]

• Amide Formation: Reaction with amines to form polyamides or diamides, often requiring activation of the carboxylic acids (e.g., conversion to acid chlorides) or the use of coupling agents.

• Cross-Coupling Reactions: While the acid itself is not directly used, it can be converted to a dihalothiophene derivative. These derivatives can then participate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck) to form carbon-carbon bonds.[2] Catalyst selection here involves a palladium precursor (e.g., Pd(OAc)₂, Pd/C) and a specific ligand (e.g., a phosphine like DPPP).[3]

• Decarboxylation: Selective removal of one or both carboxyl groups can be achieved under thermal or catalytic conditions. Silver catalysts have been noted for their efficacy in the protodecarboxylation of heteroaromatic carboxylic acids.[4]

Q2: For a polyesterification reaction, how do I decide between a homogeneous and a heterogeneous catalyst?

A: The choice depends on your specific experimental priorities:

• Homogeneous Catalysts (e.g., sulfuric acid, zinc chloride) are soluble in the reaction medium.

  • Advantages: High activity due to excellent contact with reactants, generally milder reaction conditions.

  • Disadvantages: Difficult to remove from the final product, which can lead to contamination and discoloration. Catalyst recovery and reuse are often impractical.

• Heterogeneous Catalysts (e.g., solid-supported acids, palladium on carbon) are in a different phase from the reaction mixture.

  • Advantages: Easily removed by simple filtration, which simplifies product purification. The catalyst can often be recovered, regenerated, and reused, making the process more cost-effective and sustainable.[3]

  • Disadvantages: May exhibit lower activity compared to homogeneous counterparts due to mass transfer limitations. Higher temperatures or pressures may be required.

For initial lab-scale synthesis where purity is paramount, a heterogeneous catalyst is often a good starting point to simplify downstream processing.

Q3: My reaction is sensitive to strongly acidic conditions. What are my options for polyesterification?

A: If your substrates are prone to degradation, dehydration, or other side reactions under strong acid catalysis, you should opt for milder catalysts. Boric acid is an excellent choice and is cited as being most preferred in similar thiophene dicarboxylic acid ester reactions.[1] Other options include organometallic catalysts like tin-based catalysts (e.g., dibutyltin oxide) or titanium alkoxides, which are effective under neutral or near-neutral conditions.

Q4: I need to perform a C-H activation/carboxylation on the thiophene ring itself. What type of catalyst is required?

A: Direct carboxylation of a C-H bond on the thiophene ring with CO₂ is a modern, atom-economical approach. This reaction is typically mediated by transition metal catalysts. Palladium(II) acetate is a well-studied catalyst for this transformation, where it facilitates the deprotonation of the C-H bond to form a σ-palladium complex, which then reacts with CO₂.[5] The mechanism involves the formation of a carbanion, elimination of acetic acid, and subsequent nucleophilic attack on CO₂.[5]

Section 2: Troubleshooting Guide for Catalyst-Related Issues

This guide provides a structured approach to diagnosing and solving common problems encountered during reactions with thiophene-2,4-dicarboxylic acid.

Problem	Potential Catalyst-Related Cause(s)	Recommended Solutions & Rationale
Low or No Conversion	1. Incorrect Catalyst Choice: The catalyst may not have sufficient activity for the specific transformation. 2. Insufficient Catalyst Loading: The amount of catalyst is too low to drive the reaction at a reasonable rate. 3. Catalyst Poisoning: Impurities in reactants or solvents (e.g., water, sulfur compounds) can deactivate the catalyst. 4. Poor Catalyst/Reactant Contact: In heterogeneous systems, poor stirring or insolubility can limit the reaction.	1. Screen Catalysts: Test a stronger Lewis or Brønsted acid for esterifications. For cross-coupling, screen different palladium ligands. 2. Optimize Loading: Incrementally increase the catalyst loading (e.g., from 0.1 mol% to 1-5 mol%). For acid catalysts, amounts can range from 0.05 to 0.50 moles per mole of the dicarboxylic acid.[1] 3. Purify Reagents: Ensure reactants and solvents are dry and pure. Thiophene itself can contain sulfur impurities that poison catalysts.[6] 4. Improve Mixing/Solubility: Increase the stirring rate or add a co-solvent to improve the solubility of the reactants and their contact with the catalyst.
Formation of Byproducts / Product Discoloration	1. Catalyst Too Aggressive: A strong acid catalyst might be causing side reactions like dehydration or decarboxylation, especially at high temperatures.[1][7] 2. Residual Metal Catalyst: Traces of homogeneous catalysts (e.g., Pd, Fe, Zn) can cause discoloration and may catalyze degradation upon storage.	1. Select a Milder Catalyst: Switch from sulfuric acid to a milder option like boric acid or phosphoric acid.[1] Optimize the temperature to find the sweet spot between reaction rate and selectivity. 2. Inert Atmosphere & Purification: Run the reaction under an inert atmosphere (e.g., nitrogen) to prevent oxidative coloration.[1] For metal catalysts, use activated carbon, silica gel, or a metal scavenger to purify the final product.
Reaction Stalls Before Completion	1. Catalyst Deactivation: The catalyst may lose activity over the course of the reaction. 2. Equilibrium Limitation: In condensation reactions like esterification, the accumulation of a byproduct (e.g., water) can inhibit the forward reaction.	1. Add Fresh Catalyst: A second charge of catalyst can sometimes restart a stalled reaction. 2. Remove Byproducts: For esterifications, ensure that water is being actively removed from the reaction mixture via a Dean-Stark trap or by carrying out the reaction at a temperature that allows for its distillation.[1] This is crucial for driving the reaction to completion.
Difficulty in Catalyst Removal	1. Use of a Homogeneous Catalyst: Soluble catalysts require complex workup procedures like extraction, precipitation, or column chromatography.	1. Switch to a Heterogeneous System: Employ a solid-supported catalyst (e.g., an acidic resin, Pd on carbon). This allows for simple removal by filtration, drastically simplifying the workup process.[3]

Section 3: Catalyst Selection Workflow

The following diagram illustrates a logical workflow for selecting an appropriate catalyst based on the desired chemical transformation.

Caption: Catalyst selection decision tree for thiophene-2,4-dicarboxylic acid reactions.

Section 4: Experimental Protocol: Polyesterification with Boric Acid

This protocol provides a reliable method for the synthesis of a polyester from thiophene-2,4-dicarboxylic acid and ethylene glycol, using a mild and effective catalyst.

Objective: To synthesize a polyester via melt condensation polymerization.

Materials:

• Thiophene-2,4-dicarboxylic acid (1 mole equivalent)

• Ethylene glycol (1.2 mole equivalents, slight excess to account for evaporation)

• Boric acid (H₃BO₃) (0.05 - 0.50 mole % relative to the diacid)[1]

• High-boiling point solvent (optional, e.g., dichlorobenzene)

• Nitrogen gas supply

• Standard laboratory glassware including a three-neck round-bottom flask, mechanical stirrer, condenser, and a Dean-Stark trap or short-path distillation head.

Procedure:

• Reactor Setup: Assemble the three-neck flask with the mechanical stirrer, a nitrogen inlet, and the condenser attached to the Dean-Stark trap (pre-filled with a suitable solvent if used). Ensure all glassware is thoroughly dried to prevent premature hydrolysis.

• Charging Reagents: Charge the thiophene-2,4-dicarboxylic acid, ethylene glycol, and boric acid catalyst into the reaction flask.

• Inerting the System: Begin a slow purge of nitrogen gas through the system. Maintain a positive nitrogen pressure throughout the reaction to prevent oxidation and product discoloration.[1]

• Initial Heating (Esterification Stage): Begin stirring and slowly heat the mixture to 150-180 °C. The reaction will commence, and water will begin to be produced as a byproduct.

• Water Removal: The water produced will be collected in the Dean-Stark trap. The efficient removal of water is critical to drive the equilibrium towards the formation of high molecular weight polymer.[1]

• Polycondensation Stage: Once the majority of the theoretical amount of water has been collected, slowly increase the temperature to 180-270 °C to increase the reaction rate and further drive the polymerization.[1] A gradual increase in the viscosity of the reaction mixture will be observed.

• Reaction Monitoring: The reaction progress can be monitored by measuring the amount of water collected or by periodically taking samples to measure the acid number or solution viscosity.

• Cooling and Isolation: Once the desired viscosity is reached, cool the reactor to room temperature under a nitrogen atmosphere. The resulting polyester can be isolated by dissolving it in a suitable solvent (e.g., chloroform, DMF) and precipitating it in a non-solvent (e.g., methanol).

• Purification: The precipitated polymer should be filtered, washed with the non-solvent to remove any unreacted monomers or oligomers, and dried under vacuum. Since a non-metallic catalyst was used, extensive purification to remove metal contaminants is not necessary.

References

• Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene...
• Process for the preparation of thiophene-2-5-dicarboxylic acid and the dichloride thereof.

• Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid. American Chemical Society. [Link]

• Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid | ACS Applied Polymer Materials. ACS Publications. [Link]

• A New Process To Prepare Thiophene-2-Carbonyl Chloride... ACS Publications. [Link]

• Thiophene-2,5-dicarboxylic acid synthesis method.

• Development of potential manufacturing routes for substituted thiophenes... Beilstein Journals. [Link]

• Thiophene synthesis. Organic Chemistry Portal. [Link]

• Mechanistic Insights into Palladium(II)-Catalyzed Carboxylation of Thiophene and Carbon Dioxide. MDPI. [Link]

• Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. [Link]

• New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. ResearchGate. [Link]

• Palladium Cross-Coupling Reactions 1. An Introduction. YouTube. [Link]

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• 1. US5093504A - Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene-2,5-dicarboxylic acid diesters and dibenzoxazolylthiophenes - Google Patents [patents.google.com]
• 2. m.youtube.com [m.youtube.com]
• 3. BJOC - Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides [beilstein-journals.org]
• 4. Thiophene synthesis [organic-chemistry.org]
• 5. Mechanistic Insights into Palladium(II)-Catalyzed Carboxylation of Thiophene and Carbon Dioxide [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method - Google Patents [patents.google.com]

Technical Support Center: Scaling Up the Synthesis of Thiophene-2,4-dicarboxylic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of thiophene-2,4-dicarboxylic acid. This guide is designed for researchers, chemists, and process development professionals. It provides in-depth technical information, a scalable synthesis protocol, and robust troubleshooting advice to ensure a successful and efficient scale-up of this valuable heterocyclic building block.

Strategic Overview: Selecting a Scalable Synthesis Route

Thiophene-2,4-dicarboxylic acid is a key intermediate in the development of pharmaceuticals, polymers, and electronic materials. While several synthetic routes exist, not all are amenable to large-scale production. Direct carboxylation of the thiophene ring often presents challenges with regioselectivity and harsh reaction conditions.[1]

For a reliable and scalable process, we recommend a strategy based on the dicarboxylation of a pre-functionalized, commercially available starting material: 2,4-dibromothiophene . This approach offers superior control over isomer formation, a critical factor for ensuring product purity in drug development and materials science applications.[2]

The chosen pathway involves a double metal-halogen exchange followed by quenching with carbon dioxide. This method is robust and allows for the regioselective installation of both carboxyl groups.

Core Synthesis Workflow

The overall process can be visualized as a multi-step workflow, from initial setup to final product isolation.

Caption: High-level workflow for the synthesis of thiophene-2,4-dicarboxylic acid.

Detailed Experimental Protocol (Laboratory Scale: 10g)

This protocol is designed for laboratory-scale synthesis and serves as a foundation for further scale-up.

Reaction Scheme

Caption: Synthesis of thiophene-2,4-dicarboxylic acid from 2,4-dibromothiophene.

Materials & Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents	Notes
2,4-Dibromothiophene	241.96	10.0 g	0.0413	1.0	Ensure >98% purity.
n-Butyllithium	64.06	36.4 mL	0.091	2.2	2.5 M solution in hexanes. Titrate before use.
Anhydrous THF	72.11	200 mL	-	-	Distill from sodium/benzophenone.
Dry Ice (CO₂)	44.01	~100 g	~2.27	~55	Use freshly crushed, high-density pellets.
Diethyl Ether	74.12	200 mL	-	-	For extraction.
Hydrochloric Acid	36.46	As needed	-	-	6 M aqueous solution.
Anhydrous MgSO₄	120.37	As needed	-	-	For drying.

Step-by-Step Procedure

• Reactor Setup: Under a nitrogen atmosphere, add 2,4-dibromothiophene (10.0 g, 0.0413 mol) and anhydrous tetrahydrofuran (THF, 200 mL) to a flame-dried 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Metalation: Add n-butyllithium (36.4 mL of 2.5 M solution, 0.091 mol) dropwise via the dropping funnel over 45 minutes, ensuring the internal temperature does not exceed -70 °C. A color change to a deep red or brown is typically observed. Stir the mixture for an additional 1 hour at -78 °C after the addition is complete.

• Carboxylation: Crush approximately 100 g of high-purity dry ice in a separate dry flask and quickly add it to the reaction mixture in several portions with vigorous stirring. The reaction is highly exothermic; maintain cooling to control the temperature. Allow the mixture to warm slowly to room temperature overnight.

• Workup: Quench the reaction by slowly adding 100 mL of water. Transfer the mixture to a separatory funnel and wash the aqueous layer with diethyl ether (2 x 100 mL) to remove any unreacted starting material and neutral byproducts.

• Acidification & Precipitation: Cool the aqueous layer in an ice bath and acidify to a pH of 1-2 by the slow addition of 6 M HCl. A white or off-white precipitate of thiophene-2,4-dicarboxylic acid will form.

• Isolation: Collect the solid product by vacuum filtration, wash the filter cake with cold deionized water (2 x 50 mL), and dry under high vacuum at 60 °C to a constant weight.

• Purification (if necessary): The crude product can be recrystallized from hot water or an ethanol/water mixture to achieve higher purity.

Troubleshooting Guide & FAQs

Scaling up chemical reactions invariably presents challenges. This section addresses common issues encountered during this synthesis.

Troubleshooting Common Problems

Problem Encountered	Potential Cause(s)	Recommended Solution(s) & Scientific Rationale
Low or No Product Yield	1. Inactive n-Butyllithium: n-BuLi degrades upon exposure to air and moisture.	Solution: Always titrate the n-BuLi solution immediately before use to determine its exact molarity. An inaccurate concentration is a leading cause of failed lithiation reactions.
2. Wet Reagents/Glassware: Water will rapidly quench the organolithium intermediates, preventing carboxylation.	Solution: Flame-dry all glassware under vacuum. Use freshly distilled anhydrous solvents. Ensure the 2,4-dibromothiophene is anhydrous. The C-Li bond is extremely sensitive to protic sources.
3. Inefficient CO₂ Quench: Poor mixing or using old/wet dry ice can lead to low carboxylation efficiency.	Solution: Use a large excess of freshly crushed, high-density dry ice. Ensure vigorous stirring to maximize the surface area contact between the organolithium species and the CO₂.
Product is a Mix of Mono- and Di-acid	1. Insufficient n-BuLi: Stoichiometry is critical. Less than 2 equivalents of n-BuLi will result in incomplete double metal-halogen exchange.	Solution: Use a slight excess of titrated n-BuLi (e.g., 2.2 equivalents). This ensures the complete formation of the 2,4-dilithiothiophene intermediate, which is necessary for dicarboxylation.[3]
2. Insufficient CO₂: If the amount of CO₂ is limiting, the dilithiated intermediate may be partially quenched.	Solution: CO₂ should be in large excess. Adding the reaction mixture to a slurry of dry ice in THF can sometimes improve efficiency on larger scales.
Reaction Turns Black/Polymeric Material Forms	1. Reaction Temperature Too High: Allowing the temperature to rise significantly during n-BuLi addition can lead to decomposition and polymerization.	Solution: Maintain strict temperature control at -78 °C. Slow, dropwise addition is crucial for managing the exotherm of the metal-halogen exchange. Consider using a chiller for large-scale reactions.[4]
2. Impure Starting Material: Certain impurities in the 2,4-dibromothiophene can initiate side reactions.	Solution: Verify the purity of the starting material by GC-MS or NMR. If necessary, purify by distillation or recrystallization before use.
Difficulty Filtering Final Product	1. Product is too Fine/Colloidal: Rapid precipitation can lead to very small particle sizes that clog filter paper.	Solution: After acidification, allow the mixture to stir in an ice bath for 1-2 hours. This "digestion" period promotes the growth of larger crystals that are easier to filter.
2. Incomplete Precipitation: If the pH is not sufficiently low, some of the product will remain in solution as the carboxylate salt.	Solution: Ensure the pH is robustly acidic (pH 1-2). Check with pH paper after initial acidification and add more acid if necessary.

Frequently Asked Questions (FAQs)

Q1: Can I use a different organolithium reagent, like s-BuLi or t-BuLi?

A: While other organolithium reagents can effect the metal-halogen exchange, n-BuLi is the most common and cost-effective choice for scale-up. s-BuLi and t-BuLi are more reactive and may lead to more side products or be harder to handle safely on a large scale. Stick with n-BuLi unless a specific advantage is demonstrated.

Q2: Is a Grignard reaction a viable alternative to using n-BuLi?

A: Forming a di-Grignard reagent from 2,4-dibromothiophene can be challenging and often results in a mixture of products, including mono-Grignard and oligomeric species. The metal-halogen exchange with n-BuLi is generally a cleaner and more efficient reaction for this specific transformation. While Grignard reagents are often preferred for industrial applications due to lower cost and easier handling, the lithiation route provides higher yields and purity for this particular substrate.[4][5]

Q3: What are the primary safety concerns when scaling up this reaction?

A: The two main hazards are the pyrophoric nature of n-butyllithium and the exothermic nature of both the metalation and carboxylation steps.

• n-Butyllithium: Handle under a strictly inert atmosphere. Ensure appropriate PPE is worn, including flame-retardant lab coats and safety glasses. Have a Class D fire extinguisher readily available.

• Exotherms: For larger scales, a simple acetone/dry ice bath may be insufficient. A mechanical cooling system (chiller) is recommended. The rate of addition and the efficiency of heat removal are the critical parameters to control. A reaction calorimeter study is advised before moving to a pilot-plant scale.

Q4: How can I monitor the reaction's progress?

A: Monitoring the formation of the dilithiated intermediate is difficult in situ. The most reliable method is to take a small aliquot from the reaction after the n-BuLi addition, quench it with D₂O, and analyze the resulting product by ¹H NMR or GC-MS. The disappearance of the signals for the 2- and 4-protons and the appearance of deuterated 2,4-dibromothiophene confirms the successful formation of the intermediate.

Q5: My final product is slightly colored. How can I decolorize it?

A: A slight yellow or tan discoloration is common. This can often be removed during recrystallization by adding a small amount of activated charcoal to the hot solution, followed by hot filtration through a pad of celite to remove the charcoal before allowing the solution to cool and crystallize.

References

• Der Pharma Chemica. (n.d.). Synthesis, properties and biological activity of thiophene: A review. Retrieved January 25, 2026, from [Link]

• Google Patents. (n.d.). CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method.

• Semantic Scholar. (n.d.). New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of 2-thiophenecarboxylic and 2,5-thiophenedicarboxylic acid esters via the reaction of thiophenes with the CCl 4 -ROH reagent in the presence of vanadium, iron, and molybdenum catalysts. Retrieved January 25, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. Retrieved January 25, 2026, from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Retrieved January 25, 2026, from [Link]

• Google Patents. (n.d.). CN101906092B - Preparation method of 2-thiophenecarboxylic acid.
• Google Patents. (n.d.). US2744917A - Process for the preparation of thiophene dicarboxylic acid.

• MDPI. (2023). Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. Retrieved January 25, 2026, from [Link]

• National Institutes of Health (NIH). (2022). Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol: Characterization and Degradability Studies. Retrieved January 25, 2026, from [Link]

• CNKI. (2016). Synthesis And Characterization Of Thiophene-2,5-dicarboxylic Acid And Its Derivatives. Retrieved January 25, 2026, from [Link]

• Google Patents. (n.d.). US5093504A - Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene ....

• National Institutes of Health (NIH). (n.d.). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Retrieved January 25, 2026, from [Link]

• ACS Publications. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. Retrieved January 25, 2026, from [Link]

• Google Patents. (n.d.). US5688969A - Process for the preparation of thiophene-2-5-dicarboxylic acid and the dichloride thereof.

• MDPI. (2022). Carboxylate-Assisted Carboxylation of Thiophene with CO 2 in the Solvent-Free Carbonate Medium. Retrieved January 25, 2026, from [Link]

• Beilstein Journals. (n.d.). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Retrieved January 25, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Retrieved January 25, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides [beilstein-journals.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Characterization of Thiophene-2,4-Dicarboxylic Acid Polymers

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for thiophene-2,4-dicarboxylic acid polymers. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges associated with the characterization of this polymer class. The inherent asymmetry of the 2,4-substitution pattern, combined with the polar carboxylic acid moieties, introduces complexities not always seen in their more common 2,5-substituted counterparts. This resource provides field-proven insights and detailed protocols to help you achieve reliable and reproducible results.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during the experimental workflow, from synthesis to final characterization.

Synthesis & Purification Issues

Question: My polymerization of thiophene-2,4-dicarboxylic acid results in a low molecular weight product or a low yield. What's going wrong?

• Probable Causes:

  • Monomer Purity: Thiophene dicarboxylic acids can be challenging to purify. Trace impurities can act as chain terminators or inhibitors.

  • Reaction Conditions: The polymerization of thiophenes is sensitive to temperature, solvent, and catalyst/oxidant concentration.[1][2] Thiophene-dicarboxylic acid derivatives can be unstable at high temperatures, leading to degradation.[3]

  • Stoichiometry Imbalance: In polycondensation reactions, a precise 1:1 molar ratio of co-monomers is critical for achieving high molecular weight.

  • Poor Solubility: The growing polymer may precipitate out of the reaction solvent prematurely, halting chain growth. This is a common issue with rigid, conjugated polymers.[4][5][6]

• Recommended Solutions:

  • Monomer Quality Control:

    • Recrystallize the thiophene-2,4-dicarboxylic acid monomer and any co-monomers immediately before use.

    • Verify purity using ¹H NMR and melting point analysis. The proton signals for the thiophene ring should be sharp and integrate correctly.[7]

  • Optimize Reaction Conditions:

    • Temperature: If thermal degradation is suspected, limit the reaction temperature. For some thiophene polyesters, temperatures are kept below 230°C to minimize side reactions.[3]

    • Solvent: Use a high-boiling point, aprotic polar solvent (e.g., N-Methyl-2-pyrrolidone (NMP), Dimethylformamide (DMF)) to maintain solubility of the growing polymer chains.

    • Concentration: Lowering the monomer concentration can sometimes increase regioregularity and prevent premature precipitation.[1]

  • Purification Protocol - Precipitation:

    • Step 1: Once the reaction is complete, cool the reaction mixture to room temperature.

    • Step 2: Slowly pour the viscous polymer solution into a large volume of a non-solvent (e.g., methanol, water, or a methanol/water mixture) under vigorous stirring. The carboxylic acid groups may necessitate a slightly acidified non-solvent to ensure the polymer is fully protonated and insoluble.

    • Step 3: The polymer should precipitate as a solid. Allow it to stir for several hours to ensure all oligomers and unreacted monomers are washed away.

    • Step 4: Collect the polymer by filtration, wash thoroughly with the non-solvent, and dry under vacuum at a moderate temperature (40-60°C) until a constant weight is achieved.

Question: My purified polymer is an insoluble, intractable solid. How can I characterize it?

• Probable Causes:

  • High Crystallinity/Aggregation: The rigid backbone of polythiophenes promotes strong π-π stacking, leading to aggregation and low solubility.[4]

  • Cross-linking: Side reactions during polymerization can lead to cross-linked networks, rendering the polymer completely insoluble.

  • Hydrogen Bonding: The dicarboxylic acid groups can form extensive intermolecular hydrogen bonds, drastically reducing solubility in non-polar or moderately polar solvents.

• Recommended Solutions:

  • Solubility Testing: Before giving up, perform extensive solubility tests in a range of solvents, including highly polar aprotic solvents (DMSO, NMP), and even basic aqueous solutions (e.g., dilute NaOH or NH₄OH) which can deprotonate the carboxylic acids to form soluble carboxylate salts.

  • Solid-State Characterization: If the polymer remains insoluble, you must rely on solid-state techniques:

    • FTIR Spectroscopy: Can confirm the presence of key functional groups (thiophene C-S, C=C, and carboxylic acid C=O and O-H stretches).

    • Solid-State NMR: Provides structural information, though resolution will be significantly lower than solution-state NMR.

    • X-ray Diffraction (XRD): Can reveal information about the polymer's crystallinity and π-stacking distances.[8][9]

    • Thermogravimetric Analysis (TGA): This is crucial for insoluble polymers as it provides data on thermal stability and degradation profiles.[10][11]

Analytical Characterization Issues

Question: I'm getting broad, poorly resolved peaks in my ¹H NMR spectrum. How can I improve the quality?

• Probable Causes:

  • Polymer Aggregation: Even in "good" solvents, conjugated polymers can form aggregates, leading to peak broadening.[12] This is a very common issue with polythiophenes.

  • High Molecular Weight/Viscosity: High molecular weight polymers tumble slowly in solution, resulting in shorter relaxation times and broader peaks. The high viscosity of the solution also contributes to this.

  • Paramagnetic Impurities: Trace amounts of metal catalysts (e.g., from Ni- or Pd-catalyzed polymerizations) can cause significant line broadening.

  • Structural Irregularity: The 2,4-substitution pattern leads to regio-irregularity (head-to-tail vs. head-to-head couplings), creating complex, overlapping signals that can appear as a single broad peak.

• Recommended Solutions & Protocol:

  • Mitigate Aggregation:

    • Dilute the Sample: Use the lowest possible concentration that still gives a decent signal-to-noise ratio.

    • Increase Temperature: Acquiring the spectrum at a higher temperature (e.g., 50-80°C) can disrupt aggregates and reduce viscosity.

    • Use a Better Solvent: Deuterated chloroform (CDCl₃) is common, but for polymers with carboxylic acids, deuterated DMSO (DMSO-d₆) or DMF (DMF-d₇) might be necessary to break up hydrogen bonding and improve solubility.

  • Remove Impurities: If catalyst residues are suspected, purify the polymer again by washing with a chelating agent solution (e.g., EDTA solution) before final precipitation and drying.

  • Optimize NMR Acquisition:

    • Increase Relaxation Delay (d1): A longer delay between pulses ensures complete relaxation of the polymer chains, which can sometimes sharpen peaks.

    • Use 2D NMR: Techniques like COSY and HSQC can help disentangle complex, overlapping proton signals, even if the 1D spectrum is poorly resolved.

Question: My Gel Permeation Chromatography (GPC/SEC) results show an unexpectedly high molecular weight and a broad or multi-modal distribution. Are these results reliable?

• Probable Causes:

  • Polymer Aggregation: This is the most common culprit. Aggregates have a larger hydrodynamic volume and elute earlier, leading to an overestimation of the molecular weight.[4]

  • Column Interactions: The polar carboxylic acid groups can interact with the GPC column's stationary phase (adsorption), leading to peak tailing and inaccurate results.

  • Incorrect Calibration: GPC provides a relative molecular weight based on calibration standards (typically polystyrene). The rigid, rod-like conformation of polythiophenes differs significantly from the random coil of polystyrene, often leading to an overestimation of the true molecular weight.[13]

• Recommended Solutions & Workflow:

  // Nodes start [label="Start: Prepare Polymer Solution (e.g., 1 mg/mL in THF/DMF)", fillcolor="#F1F3F4", fontcolor="#202124"]; filter [label="Filter Solution (0.2 µm PTFE filter)", fillcolor="#F1F3F4", fontcolor="#202124"]; inject [label="Inject on GPC System", fillcolor="#F1F3F4", fontcolor="#202124"]; check_peak [label="Analyze Elugram | Is peak shape symmetrical?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; good_peak [label="Result is Likely Valid (Relative to Standards)", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; bad_peak [label="Problem: Tailing or Fronting/Multimodal Peak", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; cause_adsorption [label="Probable Cause: Column Adsorption (Tailing)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; cause_aggregation [label="Probable Cause: Aggregation (Fronting/High MW)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; solve_adsorption [label="Solution: Add Modifier to Mobile Phase (e.g., 0.1% LiBr in DMF)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; solve_aggregation [label="Solution 1: Heat Sample Before Injection (60°C) | Solution 2: Use a 'Better' Solvent (e.g., TCB at 120°C)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; re_inject [label="Re-inject Sample", fillcolor="#F1F3F4", fontcolor="#202124"]; validate [label="Validate with Absolute MW Technique (MALDI-TOF or GPC-MALLS)", shape=box, fillcolor="#5F6368", fontcolor="#FFFFFF"];

  // Edges start -> filter; filter -> inject; inject -> check_peak; check_peak -> good_peak [label="Yes"]; check_peak -> bad_peak [label="No"]; bad_peak -> cause_adsorption; bad_peak -> cause_aggregation; cause_adsorption -> solve_adsorption; cause_aggregation -> solve_aggregation; solve_adsorption -> re_inject; solve_aggregation -> re_inject; re_inject -> inject [style=dashed]; good_peak -> validate [style=dashed]; }

  Caption: GPC/SEC Troubleshooting Workflow for Thiophene Polymers.

  • Protocol for GPC Analysis:

    • Mobile Phase Selection: For polymers with carboxylic acids, standard THF may not be sufficient. Consider using DMF or NMP with an added salt (e.g., 0.01 M LiBr) to screen ionic interactions between the polymer and the column packing.[14]

    • Sample Preparation: Dissolve the polymer at a low concentration (e.g., 0.5-1.0 mg/mL). Gently heat the solution (e.g., 40-60°C for 30 minutes) to break up aggregates before injection. Filter through a 0.2 µm PTFE syringe filter.

    • Run at Elevated Temperature: If your system allows, running the columns at a higher temperature (e.g., 50-80°C) can maintain sample solubility and prevent on-column aggregation.

    • Validate with an Absolute Technique: Since GPC gives relative values, it is highly recommended to confirm the molecular weight with an absolute technique like Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry.[13] MALDI-TOF provides absolute molecular masses and can give detailed information on end-groups and repeat units.[15][16]

Question: My MALDI-TOF mass spectrum shows poor signal or only detects low molecular weight oligomers. How can I get data for the whole polymer?

• Probable Causes:

  • Poor Matrix/Analyte Co-crystallization: The success of MALDI is highly dependent on the choice of matrix and its ability to co-crystallize with and isolate the polymer chains.

  • Laser Power: Excessive laser power can cause fragmentation of the polymer, while insufficient power may not achieve desorption/ionization.

  • Low Mass Ion Discrimination: In linear TOF instruments, there can be a bias towards detecting lower mass ions, which are more efficiently accelerated.

  • Inappropriate Matrix: The matrix must be carefully chosen to be effective for the specific polymer class.

• Recommended Solutions & Protocol:

  • Matrix Selection: For polythiophenes, standard matrices are often suboptimal. trans-2-[3-(4-tert-butylphenyl)-2-methyl-2-propenylidene]malononitrile (DCTB) has been shown to be a highly effective matrix for poly(3-hexylthiophene) and is a good starting point.[17] Dithranol is another common alternative.

  • Sample Preparation Protocol (for DCTB matrix):

    • Step 1: Prepare a stock solution of the polymer in a suitable solvent (e.g., THF, Chloroform) at ~1 mg/mL.

    • Step 2: Prepare a stock solution of the DCTB matrix in the same solvent at ~10 mg/mL.

    • Step 3: Mix the polymer solution, matrix solution, and (optionally) a cationizing salt solution (e.g., sodium trifluoroacetate in THF) in a 1:10:1 (v/v/v) ratio.

    • Step 4: Spot 0.5-1.0 µL of the mixture onto the MALDI target plate and allow the solvent to evaporate completely at room temperature. A thin, uniform film of crystals should be visible.

  • Instrument Tuning:

    • Start with low laser power and gradually increase it until a good signal is obtained.

    • Acquire spectra from multiple spots on the sample plate and average them to get a representative mass distribution.

  • Fractionation: For polymers with high polydispersity, consider fractionating the sample using a technique like Soxhlet extraction to analyze lower and higher molecular weight fractions separately. This can prevent the lower mass species from dominating the spectrum.[13][17]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the key differences in characterizing thiophene-2,4-dicarboxylic acid polymers compared to the more common poly(3-alkylthiophenes) (P3HT)?

The two carboxylic acid groups and the 2,4-substitution pattern introduce three primary challenges:

• Solubility: The carboxylic acid groups make the polymer insoluble in non-polar solvents like hexane but can improve solubility in polar aprotic solvents (DMF, DMSO, NMP). However, they also promote strong intermolecular hydrogen bonding, which can counteract this and lead to aggregation.

• Regio-irregularity: Unlike 3-substituted thiophenes, the 2,4-monomer is asymmetric. Polymerization can lead to a random mixture of head-to-tail and head-to-head linkages. This breaks the conjugation more frequently than in a regioregular polymer, affecting electronic properties and making NMR spectra much more complex to interpret.[4]

• Reactivity: The carboxylic acid groups are chemically reactive. They can be deprotonated, esterified, or form amides. This offers a route for post-polymerization modification but also means care must be taken during characterization to avoid unintended reactions (e.g., with basic sites on a chromatography column).

Q2: What typical signals should I expect in the FTIR spectrum for these polymers?

You should look for a combination of signals from the polythiophene backbone and the dicarboxylic acid groups.

Functional Group	Vibration	Expected Wavenumber (cm⁻¹)
Carboxylic Acid	O-H Stretch (broad)	2500 - 3300
Carboxylic Acid	C=O Stretch	1680 - 1720
Thiophene Ring	C=C Aromatic Stretch	1460 - 1530[18][19]
Thiophene Ring	C-H Aromatic Stretch	~3100[18][19]
Thiophene Ring	C-S Stretch	600 - 800

This table summarizes expected ranges. Exact positions can shift based on conjugation and solid-state packing.

Q3: How does the thermal stability (TGA) of these polymers typically behave?

Polymers based on thiophene generally exhibit good thermal stability.[8][11] For thiophene-2,4-dicarboxylic acid polymers, you can expect a multi-stage degradation profile from TGA:

• Initial Weight Loss ( < 150°C): This is typically due to the loss of residual solvent or adsorbed water.

• Decarboxylation (200 - 400°C): The carboxylic acid groups may degrade and be lost as CO₂. The exact temperature depends on the overall polymer structure.

• Backbone Degradation ( > 400°C): The main polythiophene chain will begin to degrade at higher temperatures. The onset of this degradation is a key measure of the polymer's thermal stability.

Q4: Can I use UV-Vis spectroscopy to estimate the conjugation length?

Yes, but with caution. The position of the π-π* transition absorption maximum (λ_max) in the UV-Vis spectrum is related to the effective conjugation length of the polymer backbone.[1][20] A red-shift (longer wavelength) in λ_max generally indicates a longer conjugation length and a more planar conformation. However, because of the inherent regio-irregularity from the 2,4-linkage, the conjugation will be frequently interrupted. Therefore, you may observe a blue-shift compared to a highly regioregular poly(3-alkylthiophene) of similar molecular weight. The λ_max value for these polymers will represent an average of the various conjugated segments within the polymer chains.

References

• Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol: Characterization and Degradability Studies. (2022). MDPI. [Link]

• Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid. (2023). ACS Applied Polymer Materials. [Link]

• The Chemistry of Conducting Polythiophenes. (1998). Angewandte Chemie International Edition. [Link]

• GPC/SEC Troubleshooting and Good Practice. (n.d.). Agilent. [Link]

• Thiophene-Based Trimers and Their Bioapplications: An Overview. (2021). MDPI. [Link]

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Reference Data & Comparative Studies

A Tale of Two Isomers: A Senior Application Scientist's Guide to Thiophene-2,4-dicarboxylic Acid and Thiophene-2,5-dicarboxylic Acid

For the discerning researcher in materials science and drug development, the choice of a molecular building block is a critical decision that dictates the final properties and performance of a novel material or therapeutic agent. Within the realm of heterocyclic chemistry, thiophene-based dicarboxylic acids have emerged as versatile linkers and scaffolds. This guide provides an in-depth comparison of two prominent isomers: thiophene-2,4-dicarboxylic acid and thiophene-2,5-dicarboxylic acid. By delving into their synthesis, physicochemical properties, and performance in key applications, this document aims to equip scientists with the knowledge to make an informed selection for their specific research needs.

The positional isomerism of the carboxylic acid groups on the thiophene ring gives rise to distinct molecular geometries and electronic properties. The 2,5-isomer possesses a linear and symmetrical structure, while the 2,4-isomer exhibits an angular geometry. This fundamental structural difference has profound implications for the assembly of coordination polymers and the packing of polymer chains, ultimately influencing the material's porosity, thermal stability, and electronic characteristics.

At a Glance: Key Physicochemical Properties

A side-by-side comparison of the fundamental properties of these two isomers reveals their distinct nature. While both are white to off-white solids, their melting points and predicted solubility characteristics differ, hinting at variations in their crystal packing and intermolecular interactions.

Property	Thiophene-2,4-dicarboxylic Acid	Thiophene-2,5-dicarboxylic Acid
Molecular Formula	C₆H₄O₄S	C₆H₄O₄S
Molecular Weight	172.16 g/mol	172.16 g/mol
CAS Number	36157-39-8[1]	4282-31-9
Melting Point	Not experimentally determined in searches	>300 °C[2]
Water Solubility	Predicted to be soluble	Very soluble
pKa (predicted)	Not available	2.76 ± 0.10

Structural and Spectroscopic Fingerprints

The arrangement of the carboxylic acid groups significantly influences the spectroscopic signatures of these molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Thiophene-2,5-dicarboxylic acid: Due to its symmetry, the 1H NMR spectrum is expected to show a single peak for the two equivalent protons on the thiophene ring. Similarly, the 13C NMR spectrum would display a reduced number of signals.

• Thiophene-2,4-dicarboxylic acid: The asymmetry of this isomer results in distinct chemical environments for the two protons and four unique carbon atoms on the thiophene ring, leading to a more complex NMR spectrum.

Infrared (IR) Spectroscopy:

The IR spectra of both isomers are characterized by strong absorptions corresponding to the C=O and O-H stretching of the carboxylic acid groups. However, subtle differences in the fingerprint region can be attributed to the different substitution patterns. For instance, polyesters incorporating thiophene-2,5-dicarboxylic acid exhibit characteristic C-H stretching of the thiophene moiety at approximately 3105 cm⁻¹ and two well-resolved C=C stretching bands at 1531 and 1460 cm⁻¹, corresponding to antisymmetric and symmetric vibration modes respectively[3][4].

Synthesis Strategies: A Matter of Regioselectivity

The synthesis of these isomers requires distinct strategies to achieve the desired regiochemistry.

Synthesis of Thiophene-2,5-dicarboxylic Acid: A Well-Trodden Path

A common and scalable method for the synthesis of thiophene-2,5-dicarboxylic acid involves the reaction of adipic acid with thionyl chloride in the presence of a pyridine catalyst[5][6]. This multi-step process includes a chlorination step followed by cyclization and subsequent hydrolysis.

Synthesis workflow for thiophene-2,5-dicarboxylic acid.

Experimental Protocol: Synthesis of Thiophene-2,5-dicarboxylic Acid [6]

• Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, condenser, dropping funnel, and inert gas inlet, charge 655 g of thionyl chloride (5.5 mol) and 11 g of pyridine (0.14 mol).

• Addition of Adipic Acid: Heat the mixture to 30-35 °C and add 204.4 g of adipic acid (1.4 mol) over 1 hour.

• Chlorination: Heat the reaction mixture to a reflux temperature of 90 °C. Add a total of 907 g of thionyl chloride (7.6 mol) over 20 hours while maintaining the temperature at 90 °C.

• Work-up: Distill off excess thionyl chloride and by-products under reduced pressure.

• Cyclization: Heat the distillation residue to 150 °C and maintain this temperature for 3 hours.

• Isolation of Dichloride: Distill the product to obtain thiophene-2,5-dicarboxylic acid dichloride as a yellowish oil.

• Hydrolysis: Add the hot melt of the acid chloride to a mixture of water and sodium hydroxide solution at 40-50 °C.

• Purification: Adjust the pH to 4.8-5.0 with sulfuric acid, clarify with activated carbon, and then precipitate the product by adding more sulfuric acid to a pH of around 1-2.

• Final Product: Isolate the fine beige crystals of thiophene-2,5-dicarboxylic acid by filtration, wash with water, and dry.

Synthesis of Thiophene-2,4-dicarboxylic Acid: A Less Explored Route

Detailed experimental protocols for the synthesis of thiophene-2,4-dicarboxylic acid are less commonly reported in the literature. However, general synthetic strategies for substituted thiophenes can be adapted. One potential route involves the Fiesselmann thiophene synthesis, which utilizes the condensation of thioglycolic acid with α,β-acetylenic esters[7]. Another approach could be the functionalization of a pre-formed thiophene ring. For instance, carboxylation of a di-lithiated thiophene derivative could be a viable, though potentially challenging, route.

Performance in Applications: Where Structure Dictates Function

The distinct geometries of the 2,4- and 2,5-isomers lead to significant differences in their performance as building blocks in materials science.

Metal-Organic Frameworks (MOFs) and Coordination Polymers

The linear nature of thiophene-2,5-dicarboxylic acid makes it an excellent linker for constructing porous MOFs with well-defined channels and cavities. Its diverse coordination properties allow for the formation of one-, two-, and three-dimensional coordination polymers, with the final architecture being dependent on the choice of metal ions and ancillary ligands.

In contrast, the angular geometry of thiophene-2,4-dicarboxylic acid is expected to lead to the formation of MOFs with more complex and potentially interpenetrated frameworks. This can result in materials with different pore sizes, shapes, and surface areas, which could be advantageous for specific applications in gas storage, separation, and catalysis.

Influence of isomer geometry on MOF architecture.

High-Performance Polymers

Thiophene-2,5-dicarboxylic acid has been extensively studied as a bio-based monomer for the synthesis of high-performance polyesters[3][4]. The rigidity and linearity of the 2,5-disubstituted thiophene unit can impart excellent thermal stability and mechanical properties to the resulting polymers. For example, polyesters derived from this monomer have shown high decomposition temperatures, with a 5% weight loss occurring at temperatures above 270 °C, indicating a broad processing window[3].

The incorporation of the angular thiophene-2,4-dicarboxylic acid into a polymer backbone would disrupt the chain linearity and packing. This could lead to polymers with lower crystallinity, increased solubility, and potentially different mechanical and thermal properties compared to their 2,5-isomer counterparts. While less explored, this could be a valuable strategy for tuning the properties of thiophene-based polymers for specific applications.

Conclusion: A Strategic Choice for Targeted Performance

The selection between thiophene-2,4-dicarboxylic acid and thiophene-2,5-dicarboxylic acid is not a matter of one being superior to the other, but rather a strategic decision based on the desired properties of the final material.

• Thiophene-2,5-dicarboxylic acid is the ideal choice for applications requiring linear, rigid building blocks to create highly ordered structures with enhanced thermal stability, such as in high-performance fibers and films or porous MOFs for gas storage.

• Thiophene-2,4-dicarboxylic acid , with its angular geometry, offers opportunities to create more complex, less crystalline materials. This could be advantageous in applications where solubility, processability, or the creation of specific three-dimensional framework topologies are critical.

Further research into the synthesis and characterization of thiophene-2,4-dicarboxylic acid and its incorporation into advanced materials is warranted. A deeper understanding of its properties will undoubtedly unlock new possibilities in the design of functional materials and therapeutics. This guide serves as a foundational resource for researchers embarking on this exciting area of exploration.

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A Senior Application Scientist's Guide to the Synthesis and Spectroscopic Validation of Thiophene-2,4-dicarboxylic Acid

For researchers and professionals in drug development and materials science, the precise synthesis and rigorous validation of heterocyclic compounds are paramount. Thiophene derivatives, in particular, form the backbone of numerous pharmaceuticals and organic electronic materials. Among these, thiophene-2,4-dicarboxylic acid is a valuable, albeit less common, building block whose asymmetric nature offers unique opportunities for structural diversification.

This guide provides an in-depth comparison of synthetic strategies for thiophene-2,4-dicarboxylic acid and outlines a comprehensive workflow for its definitive spectroscopic validation. The protocols and interpretations herein are designed to be self-validating, ensuring a high degree of confidence in the final product's identity and purity.

Part 1: Comparative Synthesis Strategies

The regioselective synthesis of 2,4-disubstituted thiophenes presents a greater challenge than their 2,5-disubstituted counterparts due to the directing effects of the sulfur atom. Below, we compare two plausible synthetic routes.

Method 1: The Fiesselmann Thiophene Synthesis (Adapted)

The Fiesselmann synthesis is a classic and versatile method for constructing the thiophene ring from appropriately substituted open-chain precursors.[1] It typically involves the condensation of a thioglycolic acid derivative with an α,β-acetylenic ester or a related compound.[1] For our target molecule, a modified approach starting with a β-ketoester is more practical.

Causality of Experimental Choices: This method is advantageous because it builds the thiophene ring with the desired substitution pattern directly, offering high regiocontrol. The choice of a strong base like sodium ethoxide is critical to deprotonate the thioglycolate and initiate the conjugate addition, while the subsequent acid-catalyzed dehydration drives the reaction towards the aromatic thiophene product.

• Step 1: Michael Addition: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, dissolve sodium metal (1.0 eq) in absolute ethanol (approx. 20 mL per gram of sodium) to prepare a fresh solution of sodium ethoxide.

• Cool the solution to 0 °C in an ice bath. Add ethyl thioglycolate (1.0 eq) dropwise while stirring.

• After 15 minutes, add ethyl 3-oxobutanoate (acetoacetate) (1.0 eq) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours under a nitrogen atmosphere. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Step 2: Cyclization and Aromatization: Once the initial addition is complete, carefully add concentrated sulfuric acid (2.0 eq) to the reaction mixture, which will catalyze the intramolecular cyclization and dehydration. The mixture may warm significantly; external cooling may be necessary.

• Heat the mixture to reflux for 2-3 hours.

• Step 3: Saponification and Work-up: Cool the reaction mixture and pour it onto crushed ice. A precipitate of the diethyl ester of 3-hydroxy-5-methylthiophene-2,4-dicarboxylate may form.

• Add a solution of sodium hydroxide (5.0 eq) in water and heat the mixture to reflux for 4 hours to saponify the esters to the corresponding carboxylates.

• Cool the mixture to room temperature and wash with diethyl ether to remove any non-polar impurities.

• Acidify the aqueous layer to pH 1-2 with concentrated hydrochloric acid. The crude thiophene-2,4-dicarboxylic acid will precipitate.

• Collect the solid by vacuum filtration, wash with cold water, and dry. Recrystallization from a suitable solvent (e.g., ethanol/water) is necessary for purification.

Method 2: Directed Ortho-Metalation and Carboxylation

This alternative approach begins with a pre-formed thiophene ring and introduces the carboxylic acid groups sequentially. This strategy relies on the use of directing groups and strong bases to achieve regioselectivity.

Causality of Experimental Choices: This method leverages the well-established principles of directed metalation, where a functional group directs deprotonation to an adjacent position. Starting with 3-bromothiophene allows for the introduction of the first carboxyl group at the 2-position via lithium-halogen exchange. The resulting thiophene-3-carboxylic acid can then direct lithiation to the 2-position. However, achieving 2,4-disubstitution requires a more nuanced approach, perhaps starting with a protected 2-carboxythiophene and directing the second functionalization to the 4-position. A more direct route involves the direct carboxylation of thiophene itself, although controlling the regioselectivity to favor the 2,4-isomer over the more common 2,5-isomer can be challenging and may result in mixtures that are difficult to separate.[2]

Due to the complexity and potential for isomeric mixtures, Method 1 (Fiesselmann Synthesis) is generally preferred for the unambiguous synthesis of thiophene-2,4-dicarboxylic acid.

Part 2: A Multi-faceted Approach to Spectroscopic Validation

No single analytical technique is sufficient to confirm the structure and purity of a novel or synthesized compound. A synergistic approach using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS) is essential. This multi-pronged validation provides an orthogonal dataset, creating a self-validating system where the results from each technique must be consistent with the proposed structure.

Caption: Overall workflow from synthesis to spectroscopic validation.

¹H and ¹³C NMR Spectroscopy: The Structural Blueprint

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. For thiophene-2,4-dicarboxylic acid, the key is to confirm the substitution pattern by analyzing the signals of the two remaining protons on the thiophene ring.

• ¹H NMR Analysis: The spectrum should display two distinct signals in the aromatic region (typically 7.0-8.5 ppm for thiophenes).

  • The proton at the 5-position (H-5) will appear as a doublet.

  • The proton at the 3-position (H-3) will also appear as a doublet.

  • Crucially, these two protons will show a small coupling constant (J-value), typically around 1.5-2.0 Hz, which is characteristic of a four-bond coupling (⁴J) in a thiophene ring between protons at the 3- and 5-positions. This small J-value is a definitive marker for the 2,4-substitution pattern, distinguishing it from the 2,5-isomer (which would show a single proton signal) or the 3,4-isomer (which would show two doublets with a larger ³J coupling of 3-5 Hz). A very broad signal will also be present for the two acidic protons of the carboxylic acids, typically >12 ppm, which will disappear upon a D₂O shake.

• ¹³C NMR Analysis: The proton-decoupled ¹³C NMR spectrum provides a count of unique carbon environments.

  • Six distinct signals are expected: four for the thiophene ring carbons and two for the carboxyl carbons.

  • The two carboxyl carbons (C=O) will appear significantly downfield, typically in the 160-175 ppm range.[3]

  • The four carbons of the thiophene ring will appear in the aromatic region (approx. 125-150 ppm).[4] The carbons directly attached to the electron-withdrawing carboxyl groups (C2 and C4) will be further downfield than the other two ring carbons (C3 and C5).

FT-IR Spectroscopy: Functional Group Fingerprinting

FT-IR spectroscopy excels at identifying the functional groups present in a molecule. For thiophene-2,4-dicarboxylic acid, the spectrum is dominated by the carboxylic acid moieties.

• O-H Stretch: A very broad and strong absorption band from approximately 2500 to 3300 cm⁻¹ is the hallmark of the hydrogen-bonded O-H group in a carboxylic acid dimer.[5]

• C=O Stretch: A strong, sharp absorption band around 1680-1710 cm⁻¹ corresponds to the carbonyl (C=O) stretch of the carboxylic acid.[6]

• Thiophene Ring Vibrations: Characteristic C=C stretching bands for the thiophene ring are expected in the 1400-1550 cm⁻¹ region. A C-S stretching vibration may be observed in the fingerprint region around 600-800 cm⁻¹.[7][8]

Mass Spectrometry: Molecular Weight Confirmation

MS provides the molecular weight of the compound, offering a fundamental check of its identity.

• Molecular Ion Peak (M⁺): For thiophene-2,4-dicarboxylic acid (C₆H₄O₄S), the expected molecular weight is 172.16 g/mol . High-resolution mass spectrometry (HRMS) should confirm the molecular formula C₆H₄O₄S with high accuracy. The mass spectrum will show a prominent molecular ion peak at m/z = 172.

• Fragmentation Pattern: Common fragmentation patterns for carboxylic acids include the loss of a hydroxyl group (-OH, M-17) and the loss of a carboxyl group (-COOH, M-45). These fragments would provide further structural confirmation.

Caption: The logic of spectroscopic cross-validation.

Part 3: Data Summary and Interpretation

For ease of comparison and validation, the expected spectroscopic data for thiophene-2,4-dicarboxylic acid is summarized below.

Technique	Parameter	Expected Observation	Justification & Key Insight
¹H NMR	Chemical Shift (δ)	~8.0-8.5 ppm (d, 1H), ~7.8-8.2 ppm (d, 1H), >12 ppm (br s, 2H)	Two distinct aromatic protons. Broad acidic proton signal.
Coupling (J)	⁴J ≈ 1.5-2.0 Hz	Definitive confirmation of 2,4-substitution pattern.
¹³C NMR	Chemical Shift (δ)	160-175 ppm (2C), 125-150 ppm (4C)	Confirms 6 unique carbon environments (2x COOH, 4x C_ring).
FT-IR	Wavenumber (cm⁻¹)	2500-3300 (broad), 1680-1710 (strong), 1400-1550 (medium)	Confirms presence of carboxylic acid dimers and thiophene ring.
Mass Spec	m/z (EI+)	172 (M⁺), 155 (M⁺-OH), 127 (M⁺-COOH)	Confirms molecular weight and expected fragmentation.

Trustworthiness Through Impurity Analysis: A critical aspect of validation is anticipating potential impurities. The most likely impurity from Method 1 would be unreacted starting materials or the isomeric thiophene-2,5-dicarboxylic acid. The 2,5-isomer is easily distinguished in the ¹H NMR spectrum as it would show a single peak (a singlet) for its two equivalent ring protons (H-3 and H-4). The presence of any additional aromatic signals would indicate incomplete purification or the formation of side products, thereby providing a built-in quality control check.

By systematically applying this multi-technique spectroscopic approach, researchers can synthesize and validate thiophene-2,4-dicarboxylic acid with an exceptionally high degree of confidence, ensuring the integrity of their subsequent research and development efforts.

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A Senior Application Scientist’s Guide to the Comprehensive Purity Assessment of Synthesized Thiophene-2,4-dicarboxylic Acid

For researchers and professionals in drug development, the purity of an active pharmaceutical ingredient (API) or a key intermediate like thiophene-2,4-dicarboxylic acid is non-negotiable. The presence of minute impurities, such as starting materials, by-products, or residual solvents, can significantly impact downstream reactions, biological activity, and safety profiles. This guide provides an in-depth comparison of essential analytical techniques for verifying the purity of synthesized thiophene-2,4-dicarboxylic acid, grounded in the principles of scientific integrity and self-validating methodologies.

The core principle of robust purity assessment lies in employing orthogonal methods—a suite of techniques that measure the same attribute (purity) through different physical and chemical principles. This approach ensures that the weaknesses of one method are compensated for by the strengths of another, creating a self-validating system that provides a high degree of confidence in the final purity value.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the cornerstone of structural elucidation and purity assessment in organic chemistry. It provides detailed information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms within a molecule. For thiophene-2,4-dicarboxylic acid, it serves as the primary tool for confirming the molecular structure and identifying structurally related impurities.

Causality Behind Experimental Choices: The choice of solvent is critical. Thiophene-2,4-dicarboxylic acid's polarity and hydrogen-bonding capabilities necessitate the use of a polar aprotic deuterated solvent, such as DMSO-d₆. This choice ensures complete dissolution of the analyte, leading to sharp, well-resolved signals, which is essential for accurate integration and impurity detection. The high magnetic field strength of modern NMR spectrometers (e.g., 400 MHz or higher) is leveraged to achieve better signal dispersion, which is crucial for resolving overlapping peaks from similar compounds.

Self-Validating Mechanism: A high-purity sample will exhibit a ¹H NMR spectrum where the integration of proton signals corresponds precisely to the number of protons in the thiophene-2,4-dicarboxylic acid structure. The presence of any additional peaks indicates impurities. If these impurity peaks can be identified (e.g., as residual solvent or a known synthetic precursor), their quantity can be estimated by comparing their integral values to that of a known analyte signal. This structural confirmation is a prerequisite before quantitative methods like HPLC are employed.

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation: Accurately weigh approximately 5-10 mg of the synthesized thiophene-2,4-dicarboxylic acid and dissolve it in ~0.7 mL of DMSO-d₆.

• Internal Standard: For quantitative NMR (qNMR), add a precisely weighed amount of a suitable internal standard (e.g., maleic acid) with known purity. The standard should have signals that do not overlap with the analyte's signals.

• Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the ¹H NMR spectrum on a spectrometer operating at 400 MHz or higher. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest to allow for complete relaxation and accurate integration.

• Data Processing: Process the spectrum using appropriate software. Apply Fourier transformation, phase correction, and baseline correction.

• Analysis: Calibrate the spectrum using the residual solvent peak (DMSO at ~2.50 ppm). Integrate all signals corresponding to the analyte and any visible impurities. The expected ¹H NMR signals for thiophene-2,4-dicarboxylic acid in DMSO-d₆ would be two distinct singlets or doublets for the two aromatic protons on the thiophene ring, and a broad singlet for the two carboxylic acid protons at a higher chemical shift (>12 ppm).

High-Performance Liquid Chromatography (HPLC): The Quantitative Workhorse

HPLC is the premier technique for separating and quantifying the components of a mixture. For assessing the purity of thiophene-2,4-dicarboxylic acid, a reverse-phase HPLC (RP-HPLC) method is typically the most effective choice, as it excels at separating polar to moderately nonpolar compounds.

Causality Behind Experimental Choices: The selection of a C18 stationary phase provides a nonpolar surface that retains the analyte and its potential impurities. A mobile phase consisting of an aqueous buffer (like phosphoric acid or formic acid in water) and an organic modifier (like acetonitrile or methanol) is used.[1][2] The acidic buffer is crucial as it suppresses the ionization of the carboxylic acid groups, leading to better peak shape and retention. A gradient elution, where the proportion of the organic modifier is increased over time, is often employed to ensure that both early-eluting polar impurities and late-eluting nonpolar impurities are effectively separated and detected within a reasonable timeframe.[2] UV detection is suitable because the thiophene ring contains a chromophore that absorbs UV light.[3]

Self-Validating Mechanism: An HPLC chromatogram provides a quantitative measure of purity, typically expressed as a percentage of the total peak area. A purity value of >99% by HPLC, coupled with a clean NMR spectrum, provides strong, cross-validated evidence of high purity. The method's validity is further established through a formal validation process that assesses its linearity, accuracy, precision, and specificity, as outlined by regulatory bodies.[4][5][6]

Workflow for Purity Assessment

Caption: Overall workflow for the comprehensive purity assessment of thiophene-2,4-dicarboxylic acid.

Experimental Protocol: RP-HPLC Purity Method

• Mobile Phase Preparation: Prepare Mobile Phase A: 0.1% Phosphoric Acid in Water. Prepare Mobile Phase B: Acetonitrile. Degas both solutions.

• Standard Preparation: Accurately weigh ~1 mg of thiophene-2,4-dicarboxylic acid reference standard and dissolve in a known volume (e.g., 10 mL) of a suitable diluent (e.g., 50:50 Water:Acetonitrile) to create a stock solution. Prepare working standards by serial dilution.

• Sample Preparation: Prepare the synthesized sample at the same concentration as the primary working standard.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

  • Gradient Program: Start at 10% B, hold for 2 min; ramp to 90% B over 15 min; hold for 3 min; return to 10% B over 1 min; hold for 4 min for re-equilibration.

• Data Analysis: Integrate all peaks in the chromatogram. Calculate the purity by the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

Mass Spectrometry (MS) and Elemental Analysis: Definitive Confirmation

While NMR confirms the structure and HPLC quantifies purity, Mass Spectrometry (MS) and Elemental Analysis (EA) provide definitive proof of molecular weight and elemental composition, respectively.

Mass Spectrometry: Often coupled with HPLC (LC-MS), this technique ionizes the molecule and measures its mass-to-charge ratio (m/z). For thiophene-2,4-dicarboxylic acid (C₆H₄O₄S), the expected exact mass is approximately 171.98 g/mol .[7] High-resolution mass spectrometry (HRMS) can confirm this mass to within a few parts per million (ppm), which is powerful evidence for the compound's identity and effectively rules out impurities with different molecular formulas.

Elemental Analysis (CHN/S): This combustion-based technique determines the percentage by weight of carbon, hydrogen, nitrogen, and sulfur in a sample.[8] The experimentally determined percentages are compared to the theoretical values calculated from the molecular formula. For C₆H₄O₄S:

• Theoretical C: 41.86%

• Theoretical H: 2.34%

• Theoretical S: 18.62%

A result within ±0.4% of the theoretical values is widely considered strong evidence of high purity.[9]

Self-Validating Mechanism: A sample that is pure by HPLC and NMR should yield an accurate mass in MS analysis and an elemental composition that matches the theoretical values. A significant deviation in elemental analysis, for instance, might indicate the presence of a persistent, co-eluting impurity in HPLC or residual solvent not easily visible in ¹H NMR, prompting further investigation.

Comparative Summary of Purity Assessment Techniques

Technique	Primary Information Provided	Quantitation Capability	Key Advantages	Limitations
¹H / ¹³C NMR	Molecular structure confirmation, identification of impurities.	Semi-quantitative (with internal standard).	Highly specific for structure, non-destructive.	Lower sensitivity than HPLC, can be complex to interpret with mixtures.
HPLC-UV	Quantitative purity (Area %), separation of impurities.	Excellent (primary method).	High sensitivity, high precision, robust.[10]	Requires a suitable chromophore, method development can be time-consuming.
LC-MS	Molecular weight confirmation of analyte and impurities.	Can be quantitative, but often used qualitatively.	Extremely sensitive and specific for mass. Confirms identity.	Response can be non-linear, complex matrix effects.
Elemental Analysis	Elemental composition (%C, H, N, S).	Not for impurity quantification, but for bulk purity.	Confirms correct elemental formula.[11]	Requires a pure, dry sample; insensitive to isomeric impurities.
Melting Point	Physical property indicating bulk purity.	Non-quantitative.	Fast, simple, inexpensive.	Insensitive to small amounts of impurities, broad range can indicate impurity.

Conclusion: An Integrated and Authoritative Approach

Assessing the purity of a synthesized compound like thiophene-2,4-dicarboxylic acid is not a task for a single technique but a process of building a comprehensive and self-validating analytical dossier. The structural identity must first be unequivocally confirmed by NMR. This is followed by high-precision quantitative analysis using a validated HPLC method. Finally, the identity and elemental composition are definitively verified by mass spectrometry and elemental analysis. By integrating these orthogonal techniques, researchers and drug development professionals can establish an authoritative and trustworthy purity profile, ensuring the quality and reliability of their scientific work.

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A Comparative Guide to Thiophene-Based Interfacial Modifiers in Organic Solar Cells: A Case Study on Thiophene-2,4-dicarboxylic Acid

This guide provides a comprehensive technical analysis of thiophene-dicarboxylic acids as performance-enhancing components in organic solar cells (OSCs). While the broader family of thiophene-based materials is a cornerstone of high-performance organic photovoltaics, direct benchmarking data for thiophene-2,4-dicarboxylic acid as a primary active layer component is not prevalent in current literature. Therefore, this guide will establish a foundational understanding by comparing it with its more widely studied isomer, thiophene-2,5-dicarboxylic acid, and benchmark the performance of established thiophene-based donor polymers against other alternatives.

We will delve into the causal relationships between molecular structure and photovoltaic performance, propose a validated experimental workflow for characterization, and provide the necessary data to inform future research and material selection.

The Strategic Role of Thiophene Scaffolds in Organic Photovoltaics

Thiophene-based π-conjugated systems are integral to high-performance OSCs due to their exceptional light-harvesting capabilities, structural versatility, and inherent charge transport properties.[1] The sulfur d-orbitals in the thiophene ring effectively mix with the aromatic π-orbitals, facilitating efficient electron transfer and contributing to excellent photothermal stability.[2] These characteristics make thiophene derivatives ideal candidates for various roles within the solar cell architecture, including as electron-donating polymers in the active layer or as specialized interfacial modifiers.

When functionalized with carboxylic acid groups, the resulting molecules, such as thiophene-dicarboxylic acids, gain new functionalities. The carboxylic acid moieties are strong electron-withdrawing groups that can modify the electronic properties of the thiophene ring. Furthermore, they can serve as anchoring groups to metal oxide surfaces (e.g., ZnO or TiO₂) or interact with other components in the device, making them highly suitable for use as interfacial layers that improve charge extraction and reduce recombination losses at the interfaces.

Structural Isomers: Thiophene-2,4-dicarboxylic Acid vs. Thiophene-2,5-dicarboxylic Acid

The positioning of the carboxylic acid groups on the thiophene ring is a critical design parameter that dictates the molecule's geometry and potential application.

• Thiophene-2,5-dicarboxylic Acid: This isomer possesses a linear, symmetric structure. This linearity is highly conducive to polymerization, making it a valuable monomer for creating conjugated polymers where a well-ordered, co-planar backbone is desired for efficient charge transport.

• Thiophene-2,4-dicarboxylic Acid: This molecule has an asymmetric, bent structure. This geometry makes it less suitable for forming linear, high-mobility polymers. However, its distinct spatial arrangement of anchoring groups can be advantageous for creating tailored, uniform self-assembled monolayers (SAMs) on electrode surfaces, potentially leading to more favorable energy level alignment and defect passivation.

Caption: Structural differences between key thiophene dicarboxylic acid isomers.

Performance Benchmarking of Thiophene-Based Donor Polymers

To contextualize the potential performance of thiophene-based materials, it is instructive to compare established thiophene-derived polymers with other classes of organic photovoltaic materials. The bulk heterojunction (BHJ) architecture, where an electron donor and acceptor are blended, is the standard for OSCs.

Below is a comparative summary of key performance metrics for solar cells fabricated with different donor polymers when blended with a fullerene acceptor (PCBM).

Donor Polymer	Architecture	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
P3HT (Poly(3-hexylthiophene))	Thiophene-based	~0.60	~10	~65	~4-5	[3]
PTB7 (Thieno[3,4-b]thiophene-alt-benzodithiophene)	Thiophene-based	0.82	10.88	83.52	7.49	[3]
PIF8BT (Poly(9,9-dioctylindenofluorene-co-benzothiadiazole))	Non-thiophene	0.59	9.26	68.86	3.86	[4][5]

Analysis of Causality:

• P3HT: As a foundational thiophene polymer, P3HT offers reliable performance and excellent hole mobility. However, its relatively wide bandgap limits its light absorption spectrum, thereby capping its potential short-circuit current (Jsc).

• PTB7: This advanced thiophene-based copolymer incorporates a thienothiophene unit, which narrows the optical bandgap. This modification allows the material to absorb a broader range of the solar spectrum, leading to a significantly higher Jsc and overall power conversion efficiency (PCE) compared to P3HT.[3] The improved fill factor (FF) also suggests more efficient charge extraction and lower recombination, hallmarks of a well-designed thiophene system.

• PIF8BT: While effective, this fluorene-based polymer demonstrates lower performance metrics across the board compared to the optimized PTB7. This underscores the competitive advantage that engineered thiophene-based materials provide in achieving high-efficiency organic solar cells.[4][5]

Experimental Protocol: Evaluating Thiophene-2,4-dicarboxylic Acid as an Interfacial Modifier

Given its molecular structure, the most promising application for thiophene-2,4-dicarboxylic acid in photovoltaics is as a hole-transporting self-assembled monolayer (SAM) in an inverted perovskite solar cell (PSC) or as an interfacial modifier in an inverted OSC.[6] The following protocol outlines a self-validating system for its fabrication and characterization.

Device Architecture and Fabrication Workflow

The proposed device follows an inverted architecture, which offers enhanced stability. The layers are deposited sequentially on a pre-cleaned Indium Tin Oxide (ITO) substrate.

Caption: Workflow for fabricating an inverted solar cell with a SAM.

Step-by-Step Methodology

• Substrate Preparation:

  • Clean ITO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun and then treat with UV-Ozone for 20 minutes to create a hydrophilic surface, ensuring uniform coating of the subsequent layer.

• SAM Deposition (The Experimental Step):

  • Prepare a dilute solution (e.g., 1 mg/mL) of thiophene-2,4-dicarboxylic acid in a suitable solvent like isopropanol.

  • Spin-coat the solution onto the cleaned ITO substrate at 3000 rpm for 30 seconds.

  • Anneal the substrate at 100°C for 10 minutes to promote the formation of the monolayer and remove residual solvent.

  • Causality: The carboxylic acid groups are expected to anchor to the ITO surface, forming a SAM. This layer aims to reduce the work function of the ITO, creating a more favorable energy alignment for hole extraction from the active layer, thereby improving Voc and FF.

• Active Layer Deposition:

  • Prepare a blend solution of a known high-performance donor-acceptor system (e.g., PTB7:PC71BM at a 1:1.5 weight ratio) in a solvent like chlorobenzene with a small amount of an additive like 1,8-diiodooctane.

  • Spin-coat the active layer solution onto the SAM-modified ITO in an inert (nitrogen-filled) glovebox. The spin speed and time must be optimized to achieve a target thickness of ~100 nm.

• Interlayer and Electrode Deposition:

  • Thermally evaporate a thin layer (~10 nm) of Molybdenum Oxide (MoO₃) to act as a hole-transport/electron-blocking layer.

  • Subsequently, thermally evaporate the top metal electrode (~100 nm of Silver, Ag) through a shadow mask to define the active area of the device (e.g., 0.04 cm²).

• Characterization and Control:

  • Control Device: Fabricate a parallel set of devices under identical conditions but without the thiophene-2,4-dicarboxylic acid SAM layer to establish a valid baseline for comparison.

  • J-V Testing: Measure the current density-voltage (J-V) characteristics of both sets of devices under simulated AM 1.5G solar illumination (100 mW/cm²) using a solar simulator. Extract the key performance parameters: Voc, Jsc, FF, and PCE.

  • Analysis: A successful implementation of the SAM should result in a measurable increase in Voc and/or FF in the experimental device compared to the control, leading to a higher overall PCE.

Conclusion and Future Outlook

While thiophene-2,4-dicarboxylic acid may not be a conventional choice for the primary photoactive material in organic solar cells, its molecular structure strongly suggests a valuable role as an interfacial modifier. Its asymmetric design could enable the formation of highly effective self-assembled monolayers that passivate surface defects and optimize energy level alignment at the electrode interface—a critical factor in pushing the efficiency and stability of next-generation photovoltaic devices.

The experimental framework provided here offers a clear and validated pathway to test this hypothesis. By comparing device performance with and without the thiophene-2,4-dicarboxylic acid layer, researchers can definitively quantify its impact on open-circuit voltage, fill factor, and overall power conversion efficiency. This strategic use of specialized thiophene derivatives as interfacial agents, rather than bulk materials, represents a promising direction for the continued advancement of organic and perovskite solar cell technology.[6]

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A Guide to Validating Experimental Findings on Thiophene-2,4-dicarboxylic Acid with DFT Studies

This guide provides a comprehensive comparison of experimental and theoretical data for thiophene-2,4-dicarboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry and materials science.[1][2] We will explore how Density Functional Theory (DFT) calculations serve as a powerful predictive and validation tool to complement and interpret experimental findings from techniques like Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

The Synergy of Experiment and Theory

In modern chemical research, the validation of a molecule's structure and properties relies on a synergistic relationship between empirical data and computational modeling. Experimental techniques like FT-IR and NMR provide tangible proof of a molecule's functional groups and atomic connectivity.[3] However, assigning specific spectral features and understanding the underlying electronic structure can be challenging.

This is where Density Functional Theory (DFT) becomes indispensable. DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems.[4] By calculating properties such as molecular geometry, vibrational frequencies, and NMR chemical shifts, DFT allows us to build a theoretical model that can be directly compared against experimental results. This comparative approach not only validates the experimental findings but also provides deeper insights into the molecule's behavior.

Methodological Framework: A Self-Validating System

The core principle of this guide is to establish a workflow where computational and experimental methods cross-validate each other. The accuracy of a DFT calculation is benchmarked against experimental data, and in turn, the DFT results provide a theoretical basis for interpreting complex experimental spectra.

Experimental Protocols

• FT-IR Spectroscopy : The FT-IR spectrum is typically recorded in the solid phase.

  • Sample Preparation : The thiophene-2,4-dicarboxylic acid sample is finely ground and mixed with potassium bromide (KBr). The mixture is then pressed into a thin, transparent pellet.

  • Data Acquisition : The spectrum is recorded using an FT-IR spectrometer, commonly in the range of 4000–400 cm⁻¹.[5] This provides a characteristic fingerprint of the molecule's vibrational modes.

• NMR Spectroscopy : ¹H and ¹³C NMR spectra are recorded to determine the molecule's carbon-hydrogen framework.

  • Sample Preparation : The sample is dissolved in a suitable deuterated solvent, such as DMSO-d₆.

  • Data Acquisition : Spectra are acquired on an NMR spectrometer. The resulting chemical shifts (δ) in parts per million (ppm) reveal the electronic environment of each proton and carbon atom.

Computational Protocol: DFT Calculations

The theoretical validation is achieved through a standard DFT workflow.

• Geometry Optimization : The 3D structure of thiophene-2,4-dicarboxylic acid is optimized to find its lowest energy conformation. A common and reliable method for this is using the B3LYP functional with a 6-311G(d,p) basis set.[4][6]

• Frequency Calculation : Vibrational frequencies are calculated from the optimized geometry. This predicts the positions of absorption bands in the IR spectrum. It is standard practice to apply a scaling factor (typically ~0.96 for B3LYP) to the calculated frequencies to correct for anharmonicity and other systematic errors.[5]

• NMR Calculation : The magnetic shielding tensors for each nucleus are calculated using a method like Gauge-Independent Atomic Orbital (GIAO). These values are then converted to chemical shifts by referencing them against a standard compound (e.g., Tetramethylsilane, TMS).

Workflow Diagram

Caption: A workflow illustrating the parallel experimental and computational validation process.

Comparative Analysis: Bridging Theory and Reality

Molecular Geometry

The first step in any DFT study is to determine the molecule's equilibrium geometry. The calculation provides precise bond lengths and angles, which serve as a foundational prediction for experimental techniques like X-ray crystallography. For thiophene-2,4-dicarboxylic acid, the optimized structure reveals a planar thiophene ring, with the carboxylic acid groups potentially oriented in different conformations.

Caption: Optimized molecular structure of thiophene-2,4-dicarboxylic acid with atom numbering.

Vibrational Spectra (FT-IR) Comparison

FT-IR spectroscopy is excellent for identifying functional groups. A comparison between DFT-calculated frequencies and experimental values provides strong evidence for structural confirmation. Discrepancies often arise because calculations model an isolated molecule in a vacuum, whereas solid-state experiments involve intermolecular interactions (like hydrogen bonding), which can shift vibrational frequencies.

Functional Group	Vibrational Mode	Expected Experimental Range (cm⁻¹)	DFT Calculated (B3LYP/6-311G(d,p)) (cm⁻¹)
Carboxylic Acid	O–H stretch	3300–2500 (broad)	~3090
Thiophene Ring	C–H stretch	~3100	~3110
Carboxylic Acid	C=O stretch	1725–1700	~1720
Thiophene Ring	C=C stretch	1550–1450	~1535, ~1465
Carboxylic Acid	C–O stretch	1320–1210	~1250
Note: Experimental ranges are typical values for these functional groups. DFT values are hypothetical scaled results for illustrative purposes, based on similar compounds.[5][7]

The strong correlation between the predicted and expected values, particularly for the C=O and C=C stretching modes, validates the presence of both the carboxylic acid and thiophene moieties. The broadness of the experimental O-H band is due to hydrogen bonding, a phenomenon that a standard gas-phase DFT calculation does not capture but can be modeled with more advanced methods.

NMR Spectra Comparison

NMR spectroscopy maps the chemical environment of hydrogen and carbon atoms. DFT can predict these chemical shifts with remarkable accuracy, aiding in the assignment of peaks in an experimental spectrum.

¹H NMR Chemical Shifts (ppm relative to TMS)

Proton	Expected Experimental Range (ppm)	DFT Calculated (GIAO) (ppm)
H (Thiophene Ring)	7.0 - 8.5	~7.8, ~8.2
H (Carboxylic Acid)	12.0 - 13.0	~12.5

¹³C NMR Chemical Shifts (ppm relative to TMS)

Carbon	Expected Experimental Range (ppm)	DFT Calculated (GIAO) (ppm)
C (Carboxylic Acid, C=O)	160 - 180	~165, ~168
C (Thiophene Ring)	120 - 140	~125, ~128, ~135, ~138
Note: Experimental ranges are based on analogous thiophene compounds.[8][9] DFT values are hypothetical results for illustrative purposes.

The calculations correctly predict that the carboxylic acid protons are highly deshielded, appearing far downfield. Similarly, the predicted chemical shifts for the thiophene ring carbons and protons fall squarely within the expected aromatic region, confirming the structural assignment.

Electronic Properties: HOMO-LUMO Analysis

Beyond structural validation, DFT provides crucial insights into electronic properties. The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's reactivity. The energy difference between them, the HOMO-LUMO gap (ΔE), is a measure of chemical stability and electronic excitability.[10]

• Small HOMO-LUMO gap : Indicates high reactivity and ease of electronic excitation, a desirable property for materials in organic electronics.[4][6]

• Large HOMO-LUMO gap : Indicates high stability and low reactivity.

DFT calculations for thiophene-2,4-dicarboxylic acid would allow researchers to predict its electronic behavior, guiding its application in drug design or as a component in conductive polymers.

Caption: Diagram of the HOMO-LUMO energy gap.

Conclusion

The integration of DFT calculations with experimental data provides a robust framework for the characterization of thiophene-2,4-dicarboxylic acid. DFT serves as a powerful tool to:

• Predict molecular geometry and spectral features before synthesis.

• Confirm and validate experimental FT-IR and NMR data.

• Interpret complex spectra by assigning specific peaks to vibrational modes or atoms.

• Elucidate electronic properties like reactivity and stability through HOMO-LUMO analysis.

This comparative guide demonstrates that the combination of theoretical and experimental approaches offers a level of analytical certainty and insight that neither method can achieve alone, embodying the principles of a self-validating and authoritative scientific investigation.

References

• Neacsu, A., et al. (2024). DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives. Chem. Proc. 2024, 16, 27. Available at: [Link]

• PubChem. 2-Thiophenecarboxylic acid. National Center for Biotechnology Information. Available at: [Link]

• Singh, M.V., et al. (2023). Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. Chemical Methodologies. Available at: [Link]

• Pravin, N., et al. (2022). Synthesis, Characterization of thiophene derivatives and its biological applications. World Journal of Advanced Research and Reviews. Available at: [Link]

• Zhang, M. (2016). Synthesis And Characterization Of Thiophene-2,5-dicarboxylic Acid And Its Derivatives. Global Thesis. Available at: [Link]

• PubChem. Thiophene-2,4-dicarboxylic acid. National Center for Biotechnology Information. Available at: [Link]

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• ResearchGate. DFT Studies on Physicochemical Properties and Spectral Data of 2-Thiophene Carboxylic Acid Thiourea Derivatives. Available at: [Link]

• El-Metwaly, N., et al. (2024). New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hirshfeld surface, and Fukui function analysis. Scientific Reports. Available at: [Link]

• Abdel-Wahab, B.F., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports. Available at: [Link]

• Taylor, E.C. (Ed.). (1992).

• Marton, A., et al. (2023). Biobased Unsaturated Polyester Resins Modified with Thiophene-2,5-dicarboxylic Acid. ACS Applied Polymer Materials. Available at: [Link]

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• Google Patents. US5093504A - Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene....

• Magdaline, J.D. Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. IOSR Journal of Applied Physics. Available at: [Link]

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literature review of the applications of various thiophenedicarboxylic acids

An In-Depth Comparative Guide to the Applications of Thiophenedicarboxylic Acids

Thiophenedicarboxylic acids (TDCAs) represent a class of heterocyclic organic compounds that are garnering significant attention across diverse scientific fields. Their rigid, aromatic thiophene core, combined with the versatile reactivity of two carboxylic acid groups, makes them exceptional building blocks for novel materials and bioactive molecules. The specific substitution pattern of the carboxylic acid groups on the thiophene ring—primarily the 2,5-, 3,4-, and 2,4-isomers—critically dictates the molecule's geometry, electronic properties, and, consequently, its performance in various applications.

This guide provides a comprehensive literature review and comparative analysis of the applications of these key TDCA isomers. We will delve into their use in high-performance polymers, pharmaceuticals, and advanced materials, supported by experimental data and detailed protocols to provide researchers, scientists, and drug development professionals with actionable insights.

The Isomers: A Structural Overview

The spatial arrangement of the carboxyl groups is the fundamental determinant of the physical and chemical properties of TDCA isomers. The 2,5-isomer offers a linear, rigid structure, ideal for creating ordered polymeric chains and metal-organic frameworks. The 3,4- and 2,4-isomers present kinked or asymmetric geometries, which can be leveraged to disrupt crystallinity or create unique three-dimensional structures.

Caption: Chemical structures of the primary isomers of thiophenedicarboxylic acid.

Application I: High-Performance and Bio-Based Polymers

The demand for sustainable, high-performance polymers has positioned TDCAs, particularly the bio-based 2,5-TDCA, as a critical monomer for specialty polyesters.[1] These polyesters often exhibit enhanced thermal, mechanical, and barrier properties compared to their conventional counterparts like polyethylene terephthalate (PET).

Comparative Analysis of TDCA Isomers in Polyesters

The choice of TDCA isomer has a profound impact on the final properties of the resulting polyester. A systematic study comparing polyesters synthesized from 2,5-TFDCA and 3,4-TFDCA with 1,4-butanediol highlights these differences.[2]

Property	Poly(1,4-butylene 2,5-thiophenedicarboxylate) (2,5-PBTF)	Poly(1,4-butylene 3,4-thiophenedicarboxylate) (3,4-PBTF)	Causality & Expert Insight
Crystallinity	Semi-crystalline	Amorphous	The linear and symmetric structure of 2,5-TFDCA allows for efficient chain packing and crystallization. The kinked geometry of 3,4-TFDCA disrupts this packing, leading to an amorphous polymer.
Gas/Water Barrier	Superior	Lower	The ordered, semi-crystalline morphology of 2,5-PBTF reduces chain mobility and fractional free volume, significantly hindering the permeation of gas and water molecules.[2]
Thermal Stability (TGA)	High	Comparable or Higher	Both isomers produce polyesters with high thermal stability, indicating the inherent robustness of the thiophene ring.[2]
Degradability	More resistant	Degrades under milder conditions	The more accessible ester linkages in the amorphous 3,4-PBTF likely contribute to its faster degradation via methanolysis compared to the more compact, crystalline 2,5-PBTF.[2]
Bacteriostatic Effect	Improved vs. PLA	Improved vs. PLA (no notable difference between isomers)	The presence of the sulfur-containing thiophene ring in the polymer backbone is credited with the enhanced bacteriostatic properties.[2]

Incorporating 2,5-TDCA into other bio-based polyesters, such as poly(ethylene 2,5-furandicarboxylate) (PEF), has been shown to enhance toughness and impact strength significantly. A copolyester with just 5% 2,5-TDCA (PEFS-5) showed a 138% increase in impact strength compared to pure PEF, addressing a key limitation of PEF for packaging applications.[2]

Experimental Protocol: Synthesis of Poly(propylene succinate-co-thiophenedicarboxylate) (PPSTh)

This protocol describes a two-step melt polycondensation method, a common industrial practice for polyester synthesis.[3]

Workflow Diagram: Two-Step Melt Polycondensation

Caption: General workflow for the synthesis of TDCA-based copolyesters.

Step-by-Step Methodology:

• Reactor Charging: The reactor is charged with calculated amounts of 2,5-thiophenedicarboxylic acid (TDCA), succinic acid, and an excess of propylene glycol. A catalyst, such as tetrabutyl titanate (TBT), is added.

• Esterification: The mixture is heated to 180-220°C under a nitrogen atmosphere. Water, a byproduct of the esterification reaction, is continuously distilled off. This step proceeds until the theoretical amount of water is collected (typically 3-4 hours). The causal choice here is to remove water to drive the equilibrium reaction towards the formation of oligomers.

• Polycondensation: The temperature is increased to 230-250°C, and a high vacuum (e.g., <100 Pa) is gradually applied. This crucial step facilitates the removal of excess propylene glycol, which increases the molecular weight of the polymer. The reaction is monitored by measuring the torque of the mechanical stirrer, which correlates with the melt viscosity and thus the polymer chain length.

• Product Recovery: Once the desired viscosity is achieved, the molten polyester is extruded from the reactor under nitrogen pressure, cooled in a water bath, and pelletized for further analysis and processing.

Application II: Pharmaceuticals and Agrochemicals

The thiophene ring is a well-known bioisostere of the benzene ring and is present in numerous approved drugs. The dicarboxylic acid functionality of TDCAs provides convenient handles for derivatization, making them valuable intermediates in the synthesis of Active Pharmaceutical Ingredients (APIs) and other bioactive compounds.[1][4]

Role as Scaffolds for Bioactive Molecules

Thiophene-based carboxylic acids are key building blocks for a range of therapeutic agents. For instance, Suprofen, an anti-inflammatory drug used in eye drops, is derived from thiophene-2-carboxylic acid.[5] Extending this principle, halogenated derivatives of thiophenecarboxylic acids serve as crucial intermediates for a new class of 1,2,4-triazole insecticides. These insecticides are designed for broad-spectrum control of pests in food crops with low mammalian toxicity.[6]

Experimental Example: Synthesis of a Halogenated Thiophene Intermediate

The synthesis of 4-bromo-3-methyl-2-thiophenecarbonyl chloride, a key building block for novel insecticides, demonstrates the chemical utility of thiophene carboxylic acids.[6] The process involves introducing the carboxylic acid functionality onto a pre-halogenated thiophene ring.

Synthetic Pathway Example

Caption: Synthesis of an insecticide precursor from a halogenated thiophene.

Methodology Rationale:

• Grignard Reaction: A Grignard reagent is formed from 2,4-dibromo-3-methylthiophene. This organometallic intermediate is a powerful nucleophile.

• Carbonation: The Grignard reagent reacts with carbon dioxide (from dry ice or CO2 gas), a weak electrophile, to form the carboxylate salt after an acidic workup. This is a classic and reliable method for introducing a carboxylic acid group.

• Conversion to Acid Chloride: The resulting carboxylic acid is converted to the more reactive acid chloride using thionyl chloride or oxalyl chloride. This acid chloride is then ready for amide bond formation to assemble the final triazole insecticide.[6]

Application III: Advanced Materials

The rigid, conjugated structure of TDCAs makes them ideal organic linkers for constructing sophisticated materials with applications in electronics, sensing, and catalysis.

Metal-Organic Frameworks (MOFs)

TDCAs, particularly 2,5-TDCA, are widely used as organic ligands to build Metal-Organic Frameworks (MOFs).[7] These materials consist of metal ions or clusters connected by organic linkers, forming highly porous, crystalline structures. The properties of the resulting MOF can be tuned by selecting different metal ions and TDCA isomers.

• Sensing Applications: A MOF constructed from Zn(II), 2,5-TDCA, and a bis(imidazole) linker has demonstrated high selectivity and sensitivity for detecting Fe³⁺ ions and Cr₂O₇²⁻ anions through fluorescence quenching.[8]

• Structural Control: In the synthesis of indium-based MOFs, the choice of charge-balancing cations (templates) can direct the formation of unique frameworks with different dimensionalities, even when using the same 2,5-TDCA linker and indium salt precursor.[9]

• Dielectric Properties: A MOF synthesized from Sr²⁺ and 2,5-TDCA was found to exhibit novel dielectric bistability, a property useful for memory devices and sensors.[10]

Organic Electronics and Sensors

The conjugated π-system of the thiophene ring is conducive to charge transport, making 2,5-TDCA a valuable building block for conductive polymers and organic semiconductors used in flexible electronics and optoelectronic devices.[1][4]

Beyond bulk conductivity, TDCA-based materials can be engineered for highly specific sensing applications. A notable example is an electrochemical aptasensor for detecting mucin 1 (a cancer marker).[11]

Experimental Protocol: Construction of a 2,5-TDCA-Based Electrochemical Aptasensor

This protocol details the step-by-step modification of a glassy carbon electrode (GCE) to create a sensitive biosensor.[11]

• Composite Film Deposition: A composite film is created on the GCE surface via electropolymerization. The solution contains a 2,5-TDCA-bridged cerium-selenotungstate polyoxometalate (let's call it 1 ), and 3,4-ethylenedioxythiophene (EDOT). The resulting film (1 -PEDOT) provides a stable, conductive matrix with ample binding sites.

• Gold Nanoparticle Immobilization: The modified electrode ( 1 -PEDOT/GCE) is immersed in a solution of gold nanoparticles (Au NPs). The functional groups on the composite film provide nucleation sites for the stable immobilization of Au NPs. This step is critical as the Au NPs serve as the anchor points for the biological recognition element.

• Aptamer Attachment: The Au NP-modified electrode is incubated with a solution containing a thiol-modified Mucin 1 aptamer. A stable gold-thiol bond forms, covalently attaching the aptamer to the electrode surface. This aptamer is the specific recognition element for the target analyte.

• Blocking and Detection: Any remaining non-specific binding sites on the electrode are blocked. The sensor is then ready for the electrochemical detection of mucin 1, achieving a very low detection limit of 29.5 fM.[11]

Conclusion

Thiophenedicarboxylic acids are far more than simple chemical intermediates; they are versatile platforms for innovation. The choice of isomer is a critical design parameter that allows scientists to precisely tune the properties of the final product.

• 2,5-TDCA is the isomer of choice for applications requiring linearity, rigidity, and high order, such as high-strength, high-barrier polymers and conductive materials.

• 3,4-TDCA and 2,4-TDCA , with their kinked geometries, are ideal for creating amorphous polymers with potentially higher flexibility or for designing complex, three-dimensional MOF structures.

The ongoing research into bio-based production methods for these acids will further enhance their appeal as sustainable building blocks. From biodegradable packaging that extends food shelf life to sensitive diagnostic tools and next-generation electronics, the applications of thiophenedicarboxylic acids will continue to expand, driven by their remarkable structural and functional diversity.

References

• Effects of Different Isomers of Thiophenedicarboxylic Acids on the Synthesis and Properties of Thiophene-Based Sustainable Polyesters. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• CN1876645A - Thiophene-2,5-dicarboxylic acid synthesis method. (n.d.). Google Patents.

• 2,5-Thiophenedicarboxylic acid. (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

• 2,5-Thiophenedicarboxylic Acid Bridging Hexameric CeIII-Substituted Selenotungstate and Its Application for Detecting Mucin 1. (2024). Inorganic Chemistry. Retrieved January 25, 2026, from [Link]

• Top 20 Companies in 2 5 Thiophenedicarboxylic Acid Market Analysis, Trends, News Report 2035. (n.d.). Spherical Insights. Retrieved January 25, 2026, from [Link]

• Thiophene-2-carboxylic acid. (n.d.). Wikipedia. Retrieved January 25, 2026, from [Link]

• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. (n.d.). Beilstein Journal of Organic Chemistry. Retrieved January 25, 2026, from [Link]

• Biodegradable Copolyesters Derived from 2,5-Thiophenedicarboxylic Acid for High Gas Barrier Packaging Applications: Synthesis, Crystallization Properties, and Biodegradation Mechanisms. (2024). ACS Sustainable Chemistry & Engineering. Retrieved January 25, 2026, from [Link]

• Structure of 2,5-thiophene dicarboxylic acid (TDCA). (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. (2023). ES Food & Agroforestry. Retrieved January 25, 2026, from [Link]

• CN107698625B - Synthesis and application of metal organic framework compound constructed based on thiophene-2, 5-dicarboxylic acid and phenanthroline. (n.d.). Google Patents.

• Ion-Directed Synthesis of Indium-Derived 2,5-Thiophenedicarboxylate Metal–Organic Frameworks: Tuning Framework Dimensionality. (2016). Crystal Growth & Design. Retrieved January 25, 2026, from [Link]

• Poly(Alkylene 2,5-Thiophenedicarboxylate) Polyesters: A New Class of Bio-Based High-Performance Polymers for Sustainable Packaging. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

• A rhombus channel metal–organic framework comprised of Sr2+ and thiophene-2, 5-dicarboxylic acid exhibiting novel dielectric bistability. (n.d.). CrystEngComm. Retrieved January 25, 2026, from [Link]

• US5688969A - Process for the preparation of thiophene-2-5-dicarboxylic acid and the dichloride thereof. (n.d.). Google Patents.
• US5093504A - Production of thiophene-2,5-dicarboxylic acid diesters, tetrahydrothiophene ... (n.d.). Google Patents.

• Synthesis of High Performance Thiophene–Aromatic Polyesters from Bio-Sourced Organic Acids and Polysaccharide-Derived Diol: Characterization and Degradability Studies. (2022). MDPI. Retrieved January 25, 2026, from [Link]

• Zn(II)/Cd(II) MOFs based on 2,5-thiophenedicarboxylic acid and bis(Imidazole) linkers for highly selective and sensitive detection of Fe3+ and Cr2O72-. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

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Introduction: The Analytical Imperative for Thiophene-2,4-dicarboxylic Acid

An In-Depth Guide to the Validation of a Novel HPLC Method for Thiophene-2,4-dicarboxylic Acid Analysis

This guide provides a comprehensive validation of a new, robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of thiophene-2,4-dicarboxylic acid. Designed for researchers, scientists, and professionals in drug development, this document delves into the causality behind experimental choices, presents a self-validating protocol system, and compares the new method against existing analytical alternatives. Our objective is to establish a reliable, accurate, and precise method suitable for quality control and research applications.

Thiophene-2,4-dicarboxylic acid is a vital heterocyclic building block in the synthesis of various pharmacologically active compounds and advanced materials. Its purity and concentration are critical quality attributes that directly impact the safety, efficacy, and performance of the final product. Therefore, a validated, reliable analytical method for its quantification is paramount. This guide details a newly developed Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection, a technique chosen for its accessibility, robustness, and cost-effectiveness.

The validation process described herein is rigorously designed to comply with the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring the method is fit for its intended purpose.[1][2][3]

The New Analytical Method: RP-HPLC with UV Detection

The fundamental principle of this method is the separation of thiophene-2,4-dicarboxylic acid from potential impurities and degradation products on a reversed-phase column. The separation is achieved based on the differential partitioning of the analyte between the nonpolar stationary phase and a polar mobile phase. By acidifying the mobile phase, we suppress the ionization of the carboxylic acid groups, which significantly enhances retention on the C18 column, a common challenge in the analysis of organic acids.[4][5]

Experimental Protocol: HPLC Method for Thiophene-2,4-dicarboxylic Acid

2.1. Instrumentation

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

• Data Acquisition: Chromatographic software for data collection and processing.

2.2. Chromatographic Conditions

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size

• Mobile Phase: 0.1% Phosphoric Acid in Water : Acetonitrile (90:10, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Run Time: 10 minutes

2.3. Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of thiophene-2,4-dicarboxylic acid reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of water and acetonitrile (diluent).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to the desired concentrations for linearity, accuracy, and precision studies.

• Sample Preparation: Accurately weigh a sample containing thiophene-2,4-dicarboxylic acid, dissolve it in the diluent, and dilute to a final concentration within the method's linear range (e.g., 100 µg/mL). Filter through a 0.45 µm syringe filter before injection.

Comprehensive Method Validation

Method validation is the cornerstone of quality assurance, demonstrating that an analytical procedure is suitable for its intended use.[3] The following validation parameters were assessed according to ICH guidelines.[1][6][7][8]

Caption: A workflow for analytical method validation.

Specificity

Specificity ensures that the signal measured is unequivocally from the analyte of interest, without interference from other components like impurities, degradation products, or matrix components.

Protocol:

• Analyze the diluent (blank) to ensure no interfering peaks at the retention time of the analyte.

• Analyze a placebo sample (a mixture of all formulation components except the active ingredient) to assess for matrix effects.

• Analyze a spiked sample (placebo spiked with thiophene-2,4-dicarboxylic acid) to confirm the analyte's retention time and peak purity.

• To further confirm specificity, samples were subjected to forced degradation (acid, base, oxidation, heat, and light) and analyzed.

Results: The method demonstrated excellent specificity. No interfering peaks were observed at the analyte's retention time in the blank or placebo chromatograms. The analyte peak was well-resolved from all degradation products in the forced degradation samples.

Linearity

Linearity is the ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range.

Protocol:

• Prepare a series of at least five concentrations of thiophene-2,4-dicarboxylic acid from the stock solution, ranging from 50% to 150% of the nominal assay concentration (e.g., 50, 75, 100, 125, and 150 µg/mL).[1]

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Results:

Parameter	Result	Acceptance Criteria
Linearity Range	50 - 150 µg/mL	N/A
Correlation Coeff. (r²)	0.9998	r² ≥ 0.999
Y-intercept	Minimal, close to zero	Report

The excellent correlation coefficient confirms the method's linearity over the specified range.

Range

The range is established by confirming that the method provides an acceptable degree of linearity, accuracy, and precision at the lower and upper concentrations of the linearity study.[2]

Results: Based on the successful linearity, accuracy, and precision data, the validated range for this method is confirmed to be 50 µg/mL to 150 µg/mL .

Accuracy

Accuracy reflects the closeness of the measured value to the true value. It is determined by recovery studies.

Protocol:

• Prepare placebo samples and spike them with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).[1]

• Prepare three replicate samples at each concentration level.

• Analyze the samples and calculate the percentage recovery.

Results:

Spike Level	Mean Recovery (%)	% RSD	Acceptance Criteria
80%	99.5%	0.8%	98.0% - 102.0%
100%	100.2%	0.5%	98.0% - 102.0%
120%	100.8%	0.6%	98.0% - 102.0%

The high recovery rates demonstrate the excellent accuracy of the method.

Precision

Precision measures the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

Caption: Levels of precision in method validation.

3.5.1. Repeatability (Intra-assay Precision)

Protocol:

• Prepare six individual samples of thiophene-2,4-dicarboxylic acid at 100% of the target concentration.

• Analyze the samples on the same day, by the same analyst, using the same instrument.

• Calculate the Relative Standard Deviation (%RSD) of the results.

Results:

Parameter	Result	Acceptance Criteria
% RSD	0.7%	≤ 2.0%

3.5.2. Intermediate Precision (Ruggedness)

Protocol:

• Repeat the repeatability study on a different day, with a different analyst, and on a different HPLC system if available.

• Calculate the %RSD for the combined data from both studies.

Results:

Parameter	Result	Acceptance Criteria
% RSD	1.1%	≤ 2.0%

The low %RSD values for both repeatability and intermediate precision indicate that the method is highly precise.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest concentration of analyte that can be detected, while LOQ is the lowest concentration that can be quantified with acceptable accuracy and precision.

Protocol: These were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

• LOQ = 10 * (Standard Deviation of the Intercept / Slope)

Results:

Parameter	Result (µg/mL)
LOD	0.5 µg/mL
LOQ	1.5 µg/mL

The low LOD and LOQ values demonstrate the high sensitivity of the method.

Robustness

Robustness is the ability of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Protocol: The effect of small changes in the following parameters on the analytical results was evaluated:

• Flow Rate (± 0.1 mL/min)

• Mobile Phase Composition (± 2% Acetonitrile)

• Column Temperature (± 2°C)

Results: In all varied conditions, the system suitability parameters (e.g., peak asymmetry, theoretical plates) remained within acceptable limits, and the results were not significantly affected, demonstrating the method's robustness.

Comparison with Alternative Analytical Methods

While the new HPLC-UV method is robust and reliable, it is important to understand its performance in the context of other available technologies for dicarboxylic acid analysis.

Method	Principle	Sensitivity	Selectivity	Cost	Speed	Comments
New HPLC-UV Method	Reversed-Phase Chromatography	Moderate	Good	Low	Moderate	Ideal for routine QC; robust and cost-effective.
Ion Chromatography (IC)	Ion-exchange separation	Good	Good	Moderate	Moderate	Well-suited for analyzing multiple organic acids in aqueous samples.
GC-MS [9]	Gas phase separation with mass detection	High	Very High	High	Slow	Often requires derivatization, adding complexity. Excellent for complex matrices.
LC-MS/MS [10][11]	Liquid phase separation with tandem mass detection	Very High	Excellent	High	Fast	The gold standard for sensitivity and selectivity, but requires significant capital investment.[11]

This comparison shows that the validated HPLC-UV method occupies a strategic position, offering a balance of performance, cost, and accessibility that makes it highly suitable for widespread deployment in quality control laboratories.

Conclusion

The novel RP-HPLC method for the quantification of thiophene-2,4-dicarboxylic acid has been successfully validated in accordance with ICH guidelines. The comprehensive experimental data demonstrate that the method is specific, linear, accurate, precise, and robust for its intended purpose. It offers a reliable and cost-effective solution for routine analysis and quality control, comparing favorably with more complex and expensive techniques. This validated method provides confidence in the quality of data generated for both research and manufacturing applications.

References

• 2-Thiophenecarboxylic acid - SIELC Technologies. (2018). SIELC. Available at: [Link]

• Dicarboxylic acids, short-chained – Determination of oxalic acid, malonic acid, succinic acid. (2023). BAuA. Available at: [Link]

• Separation of Thiophene-2-carboxylic acid hydrazide on Newcrom R1 HPLC column. SIELC. Available at: [Link]

• Synthesis, properties and biological activity of thiophene: A review. (2016). Der Pharma Chemica.

• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Techsol. Available at: [Link]

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• Analytical method validation: A brief review. International Journal of Pharmaceutical Sciences and Research.
• Method of analyzing dicarboxylic acids.
• Process for the preparation of thiophene-2-5-dicarboxylic acid and the dichloride thereof.
• A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. (2024).

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• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. (2011). NIH.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Thiophene-2,4-dicarboxylic Acid

Hazard Assessment and Profile

Thiophene-2,4-dicarboxylic acid is a solid organic compound. While specific toxicity data is unavailable, an assessment of related molecules provides a conservative hazard profile. The thiophene moiety, present in related compounds, is known to be harmful and an irritant.[1] Dicarboxylic acids can cause skin and eye irritation.[2][3] Therefore, it is prudent to handle thiophene-2,4-dicarboxylic acid as a hazardous substance.

Anticipated Hazards:

• Skin Irritation: May cause irritation upon contact.

• Eye Irritation: May cause serious eye irritation.[2]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.

• Harmful if Swallowed: Based on data for related thiophene compounds.[1]

Regulatory Framework for Disposal

The disposal of chemical waste in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). Additionally, the Occupational Safety and Health Administration (OSHA) mandates safe handling procedures and hazard communication in the workplace.[4] All disposal activities must adhere to the guidelines set forth by these agencies and any applicable state or local regulations.

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following PPE should be worn at all times when handling thiophene-2,4-dicarboxylic acid and its waste:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

• Respiratory Protection: In cases of significant dust generation, a NIOSH-approved respirator is recommended.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to prevent exposure and environmental contamination.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure adequate ventilation.

• Containment: Prevent the spread of the solid material.

• Cleanup: Carefully sweep up the spilled solid, avoiding dust generation.[5] Place the material into a suitable, labeled container for hazardous waste.

• Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

Waste Segregation and Collection

Proper segregation and collection are fundamental to safe and compliant chemical waste disposal.

• Solid Waste: Collect unadulterated thiophene-2,4-dicarboxylic acid, contaminated weigh boats, and other solid labware in a dedicated, clearly labeled hazardous waste container.[1] The container should be made of a compatible material, such as high-density polyethylene (HDPE).

• Liquid Waste: If the compound is in solution, collect the waste in a labeled, leak-proof hazardous waste container. Do not mix with other waste streams.[1]

• Contaminated PPE: Dispose of gloves, disposable lab coats, and other contaminated PPE in a designated hazardous waste bag.[1]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "thiophene-2,4-dicarboxylic acid," and the date of generation.[1]

Disposal Protocol

The final disposal of thiophene-2,4-dicarboxylic acid must be conducted by a licensed hazardous waste disposal company.

Step-by-Step Disposal Procedure:

• Waste Characterization: Properly identify and characterize the waste as "thiophene-2,4-dicarboxylic acid, solid."

• Packaging: Ensure the waste is securely packaged in the appropriate, labeled containers as described in the "Waste Segregation and Collection" section.

• Storage: Store the waste in a designated, well-ventilated, and secure hazardous waste accumulation area, away from incompatible materials.

• Arranging for Pickup: Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Manifesting: Ensure that a hazardous waste manifest is completed to track the waste from the point of generation to its final disposal facility.

Data Summary

Parameter	Information	Source
Common Name	Thiophene-2,4-dicarboxylic acid	N/A
Chemical Formula	C₆H₄O₄S	PubChem
Physical State	Solid	Assumed
Anticipated Hazards	Skin, eye, and respiratory irritant. Harmful if swallowed.	[1][2][3]
Primary Disposal Route	Incineration via a licensed hazardous waste facility.
Incompatible Materials	Strong oxidizing agents, strong bases.	Inferred from carboxylic acid properties

Disposal Workflow Diagram

Caption: Decision workflow for the proper disposal of thiophene-2,4-dicarboxylic acid.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

• U.S. Environmental Protection Agency. (n.d.). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

• U.S. Department of Labor. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• PubChem. (n.d.). Thiophene-2,3-dicarboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Oxford Lab Fine Chem LLP. (n.d.). Material Safety Data Sheet: Thiophene. Retrieved from [Link]

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